6-Bromo-4-methyl-4-hexenoic acid methyl ester

Core Science & Biosynthesis

Mass spectrometry fragmentation pattern of 6-Bromo-4-methyl-4-hexenoic acid methyl ester

An In-Depth Technical Guide to the Mass Spectrometry Fragmentation of 6-Bromo-4-methyl-4-hexenoic acid methyl ester

Executive Summary

This technical guide provides a comprehensive analysis of the predicted electron ionization (EI) mass spectrometry fragmentation pattern of 6-Bromo-4-methyl-4-hexenoic acid methyl ester. Designed for researchers, scientists, and professionals in drug development, this document moves beyond a simple cataloging of fragments to explain the underlying chemical principles governing the molecule's behavior under mass spectrometric conditions. We will explore the characteristic isotopic patterns introduced by the bromine atom, key alpha and allylic cleavages, and rearrangements specific to unsaturated fatty acid methyl esters. This guide also includes a detailed, field-proven protocol for the Gas Chromatography-Mass Spectrometry (GC-MS) analysis of this compound, ensuring both scientific rigor and practical applicability.

Introduction to the Analyte and Technique

The Target Molecule: 6-Bromo-4-methyl-4-hexenoic acid methyl ester

The analyte, 6-Bromo-4-methyl-4-hexenoic acid methyl ester, is a polyfunctional molecule incorporating several key structural features that dictate its fragmentation behavior: a methyl ester, a carbon-carbon double bond (unsaturation), a methyl branch, and a terminal bromo-group.

• Molecular Formula: C₈H₁₃BrO₂

• Molecular Weight: 220.01 g/mol (for ⁷⁹Br) and 222.01 g/mol (for ⁸¹Br)

• Structure:

Understanding the fragmentation of such molecules is critical in pharmaceutical and chemical research for structural confirmation, impurity profiling, and metabolic studies.[1]

The Analytical Method: Electron Ionization Mass Spectrometry (EI-MS)

Electron Ionization (EI) is a hard ionization technique where high-energy electrons (~70 eV) bombard the analyte molecule.[1] This process imparts significant internal energy, causing the molecule to ionize and subsequently fragment in a reproducible and predictable manner. The resulting mass spectrum serves as a "molecular fingerprint," providing rich structural information.[1][2] While hard ionization can sometimes lead to a low abundance or absence of the molecular ion for certain classes of molecules like highly unsaturated esters, the fragments produced are invaluable for structural elucidation.[3][4]

Predicted Fragmentation Pathways

The fragmentation of 6-Bromo-4-methyl-4-hexenoic acid methyl ester is governed by the preferential ionization at the oxygen lone pairs of the ester group and the subsequent cleavage of the weakest bonds, often directed by the functional groups.

The Molecular Ion (M⁺•) and Halogen Isotopic Signature

The most immediate identifying feature in the mass spectrum of a bromo-compound is the isotopic pattern of the molecular ion. Bromine has two stable isotopes, ⁷⁹Br and ⁸¹Br, with a near 1:1 natural abundance (50.7% and 49.3%, respectively).[5][6]

This results in a pair of peaks for the molecular ion (and any bromine-containing fragment) separated by 2 m/z units, with nearly equal intensity.

• M⁺•: A peak at m/z 220 (containing ⁷⁹Br).

• [M+2]⁺•: A peak of almost equal height at m/z 222 (containing ⁸¹Br).

The presence of this characteristic doublet is a definitive indicator of a molecule containing a single bromine atom.[1][6]

Cleavages Adjacent to the Carbonyl Group (Alpha-Cleavage)

Fragmentation is often initiated by cleavage of the bonds adjacent (alpha) to the carbonyl group, which is a common pathway for esters.[7][8]

• Loss of the Methoxy Radical (•OCH₃): This is a highly characteristic fragmentation for methyl esters, leading to the formation of a resonance-stabilized acylium ion. This fragment is expected to be prominent.

  • Reaction: [M]⁺• → [M - 31]⁺ + •OCH₃

  • Resulting Ion (m/z 189/191): A strong doublet corresponding to the [C₇H₁₀BrO]⁺ acylium ion.

• Loss of the Alkoxy Group ([M-59]⁺): Cleavage of the C-O bond can lead to the formation of the methoxycarbonyl ion.

  • Reaction: [M]⁺• → [M - COOCH₃]⁺ + •COOCH₃

  • Resulting Ion (m/z 161/163): A doublet corresponding to the [C₆H₁₀Br]⁺ ion.

Allylic Cleavage: The Influence of Unsaturation

The double bond at the C4-C5 position makes the adjacent C-C bonds (allylic positions) susceptible to cleavage due to the formation of a stable, resonance-delocalized radical cation.

• Cleavage of the C5-C6 Bond (Loss of Bromomethyl Radical): This is predicted to be a major fragmentation pathway. The cleavage of the bond between C5 and C6 results in the loss of a bromomethyl radical (•CH₂Br).

  • Reaction: [M]⁺• → [M - 93/95]⁺ + •CH₂Br

  • Resulting Ion (m/z 127): A significant singlet peak corresponding to the stable [C₇H₁₁O₂]⁺ cation. The bromine is lost in the neutral fragment, so this ion will not exhibit the M/M+2 pattern.

Other Significant Fragmentation Pathways

• Loss of a Bromine Radical (•Br): Direct cleavage of the C-Br bond is a primary fragmentation route for many halogenated compounds.[9]

  • Reaction: [M]⁺• → [M - 79/81]⁺ + •Br

  • Resulting Ion (m/z 141): A singlet peak corresponding to the [C₈H₁₃O₂]⁺ cation.

• McLafferty Rearrangement: The classic McLafferty rearrangement requires a hydrogen atom on the gamma-carbon relative to the carbonyl group. In this molecule, the gamma-carbon (C4) is part of a double bond and has no available hydrogens. Therefore, the classic McLafferty rearrangement to produce a characteristic ion at m/z 74 is not expected to be a dominant pathway. However, other complex hydrogen rearrangements, common in mass spectrometry, can still occur.[7][10]

Summary of Predicted Fragmentation

The following diagram illustrates the primary predicted fragmentation pathways for 6-Bromo-4-methyl-4-hexenoic acid methyl ester.

Caption: Predicted EI fragmentation pathways for the target analyte.

Experimental Protocol for GC-EI-MS Analysis

This protocol outlines a robust method for the analysis of 6-Bromo-4-methyl-4-hexenoic acid methyl ester, ensuring high-quality, reproducible data. The choice of a GC-MS system is predicated on the analyte's volatility, which is enhanced by its ester form.[3]

Sample Preparation

The trustworthiness of any analysis begins with meticulous sample preparation.

• Solvent Selection: Dissolve the reference standard or sample extract in a high-purity volatile solvent such as Dichloromethane (DCM) or Ethyl Acetate.

• Concentration: Prepare a stock solution at 1 mg/mL. Create a working solution by diluting the stock to a final concentration of approximately 10-50 µg/mL. Causality: This concentration range is typically optimal for modern EI-MS systems, preventing detector saturation while ensuring adequate signal-to-noise.

• Filtration: Filter the final solution through a 0.22 µm PTFE syringe filter to remove any particulates that could contaminate the GC inlet.

GC-MS Instrumentation and Parameters

The following table outlines the recommended parameters for a standard capillary GC-MS system.

Parameter	Recommended Setting	Justification
GC System	Agilent 8890 GC or equivalent	Provides reliable and precise temperature and flow control.
MS System	Agilent 5977 MSD or equivalent	A standard quadrupole mass spectrometer with an EI source is ideal for this application.
Injection Mode	1 µL, Splitless	Maximizes analyte transfer to the column, suitable for trace analysis. A split injection (e.g., 50:1) can be used for more concentrated samples to avoid peak broadening.[1]
Injector Temperature	250 °C	Ensures rapid and complete vaporization of the analyte without thermal degradation.
GC Column	Rxi-5Sil MS (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent	A non-polar 5% phenyl-methylpolysiloxane column offers excellent resolution and thermal stability for a wide range of semi-volatile compounds, including FAMEs.[1]
Carrier Gas	Helium at a constant flow of 1.2 mL/min	Inert carrier gas providing good chromatographic efficiency. Constant flow mode ensures stable retention times.
Oven Program	Initial: 60 °C, hold for 2 min. Ramp: 15 °C/min to 280 °C, hold for 5 min.	The initial hold allows for sharp peak focusing at the head of the column. The ramp rate provides a good balance between analysis speed and chromatographic separation.
MS Transfer Line Temp.	280 °C	Prevents condensation of the analyte as it transfers from the GC to the MS source.
Ion Source Type	Electron Ionization (EI)	Standard for generating reproducible, library-searchable fragmentation patterns.
Electron Energy	70 eV	The industry standard energy that provides extensive and highly reproducible fragmentation.[1]
Source Temperature	230 °C	Reduces analyte adsorption and contamination within the ion source.
Mass Range	Scan from m/z 40 to 350	Covers the expected molecular ion and all significant fragments while avoiding interference from low-mass background ions (air, water).
Data Acquisition	Full Scan Mode	Collects all fragment data within the specified mass range, which is essential for structural elucidation and identification.

Experimental Workflow Visualization

Caption: Standard workflow for GC-EI-MS analysis.

Interpreting the Resulting Mass Spectrum

Predicted Key Fragment Ions

The following table summarizes the key ions expected in the EI mass spectrum of 6-Bromo-4-methyl-4-hexenoic acid methyl ester. The relative abundance is a qualitative prediction based on established fragmentation principles, where more stable ions are expected to be more abundant.

m/z (Mass-to-Charge Ratio)	Proposed Ion Structure/Formula	Lost Neutral Fragment(s)	Fragmentation Pathway	Predicted Abundance
220 / 222	[C₈H₁₃BrO₂]⁺•	—	Molecular Ion (M⁺•)	Low to Medium
189 / 191	[C₇H₁₀BrO]⁺	•OCH₃	Alpha-cleavage (loss of methoxy radical)	High
141	[C₈H₁₃O₂]⁺	•Br	C-Br bond cleavage (loss of bromine radical)	Medium
127	[C₇H₁₁O₂]⁺	•CH₂Br	Allylic Cleavage (loss of bromomethyl radical)	High (Potential Base Peak)
59	[CH₃OCO]⁺	•C₇H₁₀Br	Ester fragmentation	Medium

Conclusion

The EI-MS fragmentation of 6-Bromo-4-methyl-4-hexenoic acid methyl ester is predicted to be a rich and informative process, driven by its distinct functional groups. The definitive M/M+2 isotopic signature of the molecular ion and key fragments like m/z 189/191 provides unambiguous evidence of a single bromine atom. The most structurally diagnostic cleavage is expected to be the allylic fission resulting in the loss of the bromomethyl radical to produce a highly stable cation at m/z 127. By combining this predictive understanding with the robust GC-MS protocol provided, researchers can confidently identify and characterize this molecule, leveraging the power of mass spectrometry for structural validation in complex scientific applications.

References

• Chemistry LibreTexts. (2020, August 22). 16.9: Organic Compounds Containing Halogen Atoms. Retrieved from [Link]

• Whitman College. (n.d.). GCMS Section 6.14 - Fragmentation of Esters. Retrieved from [Link]

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• ResearchGate. (n.d.). Mass spectrometry of halogen-containing organic compounds. Retrieved from [Link]

• Science Ready. (n.d.). Mass Spectrometry Fragmentation Patterns – HSC Chemistry. Retrieved from [Link]

• Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

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• JEOL. (n.d.). Integrated Analysis of Fatty Acid Methyl Esters using msFineAnalysis Version 2. Retrieved from [Link]

• McMaster University. (n.d.). CHAPTER 2 Fragmentation and Interpretation of Spectra. Retrieved from [Link]

• Chemguide. (n.d.). mass spectra - fragmentation patterns. Retrieved from [Link]

• Lund, T. (2015). Fragmentation mechanisms in electron impact mass spectrometry. Roskilde University. Retrieved from [Link]

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An In-depth Technical Guide to 6-Bromo-4-methyl-4-hexenoic acid methyl ester and Its Structural Analogs

For Researchers, Scientists, and Drug Development Professionals

Introduction: Navigating Scaffolds in Drug Discovery

In the landscape of modern drug discovery and organic synthesis, molecules like 6-Bromo-4-methyl-4-hexenoic acid methyl ester represent versatile building blocks. The presence of multiple functional groups—a bromine atom, a carbon-carbon double bond, and a methyl ester—offers a rich platform for a variety of chemical transformations. This guide provides a detailed exploration of the expected physicochemical properties and reactivity of this compound, drawing insights from closely related analogs to empower researchers in their synthetic endeavors.

Molecular Structure and Physicochemical Properties

The structure of 6-Bromo-4-methyl-4-hexenoic acid methyl ester suggests a molecule with a balance of hydrophobic and polar characteristics. The hexenoic acid backbone provides a lipophilic scaffold, while the bromo and ester functionalities introduce polarity and sites for chemical reactivity.

Structural Diagram

Caption: 2D structure of 6-Bromo-4-methyl-4-hexenoic acid methyl ester.

Predicted Physicochemical Data

The following table summarizes the predicted and inferred physicochemical properties of 6-Bromo-4-methyl-4-hexenoic acid methyl ester based on data from its structural analog, (4S)-6-bromo-4-methylhexanoic acid[1].

Property	Predicted Value	Source/Basis
Molecular Formula	C8H13BrO2	-
Molecular Weight	221.09 g/mol	Calculated
IUPAC Name	methyl 6-bromo-4-methylhex-4-enoate	-
CAS Number	Not available	-
Boiling Point	Not available	-
Melting Point	Not available	-
Solubility	Expected to be soluble in organic solvents like chloroform, dichloromethane, and ethyl acetate. Limited solubility in water.	Inferred from structural features
XLogP3	~2.5-3.0	Estimated based on similar structures[1]

Synthesis and Reactivity

The synthesis of 6-Bromo-4-methyl-4-hexenoic acid methyl ester would likely involve a multi-step process, leveraging common organic reactions.

Retrosynthetic Analysis

A plausible retrosynthetic pathway could start from a commercially available lactone or a suitably substituted hexenoic acid. The key transformations would be the introduction of the bromine atom and the methyl group, followed by esterification.

Caption: Retrosynthetic analysis for 6-Bromo-4-methyl-4-hexenoic acid methyl ester.

Hypothetical Synthetic Protocol: Esterification

A common method for the synthesis of methyl esters from carboxylic acids is Fischer esterification. The following protocol is a generalized procedure.

Materials:

• 6-Bromo-4-methyl-4-hexenoic acid

• Methanol (anhydrous)

• Concentrated Sulfuric Acid

• Sodium Bicarbonate (5% aqueous solution)

• Chloroform

• Magnesium Sulfate (anhydrous)

Procedure:

• In a round-bottom flask, dissolve 1 equivalent of 6-Bromo-4-methyl-4-hexenoic acid in an excess of methanol.

• Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 3-5 mol%).

• Reflux the mixture for 3-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• After completion, remove the excess methanol by rotary evaporation.

• To the residue, add water and extract the product with chloroform (3x).

• Combine the organic layers and wash with 5% sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude methyl ester.

• Purify the product by vacuum distillation or column chromatography.

This protocol is adapted from a similar synthesis of methyl 6-bromo-hexanoate[2].

Chemical Reactivity

The molecule's reactivity is dictated by its functional groups:

• Allylic Bromide: The bromine atom is in an allylic position, making it susceptible to nucleophilic substitution reactions (SN2 or SN1, depending on the conditions). This is a key handle for introducing further complexity.

• Alkene: The double bond can undergo various addition reactions, such as hydrogenation, halogenation, and epoxidation.

• Ester: The methyl ester can be hydrolyzed to the corresponding carboxylic acid or can be a site for transesterification or amidation reactions.

Spectroscopic Characterization

The structure of 6-Bromo-4-methyl-4-hexenoic acid methyl ester can be unequivocally confirmed using a combination of spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: Expected signals would include a singlet for the methyl ester protons (~3.7 ppm), a singlet for the methyl group on the double bond (~1.7-2.0 ppm), multiplets for the methylene groups, and a signal for the vinylic proton. The chemical shifts and coupling constants would provide detailed information about the connectivity and stereochemistry of the molecule.

• ¹³C NMR: The spectrum would show distinct signals for the carbonyl carbon of the ester (~170 ppm), the carbons of the double bond, the carbon bearing the bromine atom, and the various aliphatic and methyl carbons.

Infrared (IR) Spectroscopy

Key expected absorption bands would include:

• A strong C=O stretch for the ester at ~1735 cm⁻¹.

• A C=C stretch for the alkene at ~1650 cm⁻¹.

• C-H stretches for the sp³ and sp² hybridized carbons.

• A C-Br stretch in the fingerprint region.

Mass Spectrometry (MS)

The mass spectrum would show a molecular ion peak (M+) and a characteristic M+2 peak of similar intensity due to the presence of the bromine atom (isotopes ⁷⁹Br and ⁸¹Br). Fragmentation patterns would likely involve the loss of the methoxy group, the bromine atom, and cleavage of the carbon chain.

Applications in Research and Development

While specific applications for 6-Bromo-4-methyl-4-hexenoic acid methyl ester are not documented, its structural motifs are found in various biologically active molecules and are useful in several areas of chemical research.

• Pharmaceutical Synthesis: As a versatile building block, it could be used in the synthesis of complex natural products or as a scaffold for the development of new therapeutic agents. The bromo-alkene functionality is particularly useful for cross-coupling reactions to build more elaborate molecular architectures.

• Agrochemical Development: Similar structures are often investigated for their potential as pesticides or herbicides[3].

• Materials Science: The terminal alkene and ester groups could be utilized in polymerization reactions to create functional polymers[3].

Conclusion

6-Bromo-4-methyl-4-hexenoic acid methyl ester is a promising, albeit currently under-documented, chemical entity. By drawing parallels with its structural analogs, this guide provides a foundational understanding of its likely properties and reactivity. For researchers and scientists, this molecule represents a valuable tool for the construction of novel and complex chemical structures, with potential applications spanning from drug discovery to materials science. Further experimental investigation is warranted to fully elucidate the chemistry of this versatile compound.

References

• PubChem. (n.d.). (4S)-6-bromo-4-methylhexanoic acid. Retrieved from [Link]

• Molbase. (2024). methyl 6-bromo-5-methyl-4-oxohexanoate. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of methyl 6-bromo-hexanoate. Retrieved from [Link]

• ChemicalCell. (n.d.). (Z)-4-Hexenoic Acid Methyl Ester. Retrieved from [Link]

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• 1. (4S)-6-bromo-4-methylhexanoic acid | C7H13BrO2 | CID 71380096 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. prepchem.com [prepchem.com]
• 3. (Z)-4-Hexenoic Acid Methyl Ester | 13894-60-5 | ChemicalCell [chemicalcell.com]

An In-depth Technical Guide on the Proposed Synthesis of 6-Bromo-4-methyl-4-hexenoic acid methyl ester

Introduction

6-Bromo-4-methyl-4-hexenoic acid methyl ester is a functionalized organic molecule with potential applications in the synthesis of more complex chemical structures, including pharmaceuticals and natural products. The presence of a bromo-alkene moiety and a methyl ester provides multiple reactive sites for further chemical transformations. This guide presents a detailed exploration of plausible synthetic routes for this target molecule, offering in-depth mechanistic insights and hypothetical experimental protocols. The content is designed for researchers, scientists, and professionals in drug development seeking to understand and potentially execute the synthesis of this and structurally related compounds.

Given the absence of a direct, documented synthesis for 6-Bromo-4-methyl-4-hexenoic acid methyl ester in the current body of scientific literature, this guide will focus on two proposed, scientifically-grounded synthetic pathways. Each pathway is constructed from well-established, fundamental organic reactions, and the rationale behind each step is thoroughly explained.

Proposed Synthetic Pathway 1: Halogenation and Esterification of a Carboxylic Acid Precursor

This initial proposed route commences with a commercially available or readily synthesized precursor, 4-methyl-4-hexenoic acid. The synthesis then proceeds through two key transformations: the selective bromination of the terminal methyl group and the subsequent esterification of the carboxylic acid.

Step 1: Free-Radical Bromination of 4-methyl-4-hexenoic acid

The first step focuses on the selective introduction of a bromine atom at the 6-position of 4-methyl-4-hexenoic acid. Given the presence of a double bond, a free-radical bromination approach is proposed to favor allylic or terminal bromination over electrophilic addition to the alkene.

Experimental Protocol

• Reaction Setup: To a solution of 4-methyl-4-hexenoic acid (1 equivalent) in a suitable inert solvent such as carbon tetrachloride (CCl₄) in a round-bottom flask, add N-bromosuccinimide (NBS) (1.1 equivalents).

• Initiation: Add a catalytic amount of a radical initiator, such as benzoyl peroxide or AIBN.

• Reaction Conditions: Heat the mixture to reflux and irradiate with a UV lamp to facilitate the initiation of the radical reaction.[1]

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Workup: Upon completion, cool the reaction mixture to room temperature. Filter off the succinimide byproduct. Wash the filtrate with an aqueous solution of sodium thiosulfate to quench any remaining bromine, followed by a brine wash.

• Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. The crude 6-bromo-4-methyl-4-hexenoic acid can be purified by column chromatography.

Mechanism of Free-Radical Bromination

The reaction proceeds via a free-radical chain mechanism, which can be broken down into three stages: initiation, propagation, and termination.[2][3]

• Initiation: The radical initiator (e.g., benzoyl peroxide) decomposes upon heating or UV irradiation to form radicals. These radicals then react with HBr, which is present in trace amounts or generated in situ, to produce a bromine radical (Br•).[4]

• Propagation: The bromine radical abstracts a hydrogen atom from the most susceptible position of the alkene. In this case, abstraction from the terminal methyl group (C6) leads to a primary radical. While allylic C-H bonds are typically weaker, the steric accessibility of the terminal methyl group makes it a plausible site for abstraction. The resulting alkyl radical then reacts with a molecule of Br₂ (generated from NBS) to form the desired product and a new bromine radical, which continues the chain reaction.

• Termination: The reaction is terminated by the combination of any two radicals.

Sources

• 1. Free-radical halogenation - Wikipedia [en.wikipedia.org]
• 2. m.youtube.com [m.youtube.com]
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• 4. Free-Radical Addition of HBr: Anti-Markovnikov Addition - Chemistry Steps [chemistrysteps.com]

The Chemical Architecture and Toxicological Profile of Methyl 6-Bromo-4-methylhex-4-enoate

Executive Summary Methyl 6-bromo-4-methylhex-4-enoate (CAS: 34124-29-3) is a highly specialized, electrophilic organobromine synthon. While rarely encountered in bulk commercial manufacturing, it holds profound significance in the advanced total synthesis of complex natural products, most notably the immunosuppressant Mycophenolic Acid (MPA). This technical whitepaper provides a comprehensive deconstruction of its chemical properties, synthetic utility, and safety profile. By analyzing the inherent reactivity of its allylic bromide moiety, we establish a mechanistic framework for its handling, toxicological risks, and self-validating experimental protocols.

Section 1: Physicochemical Properties & Structural Analysis

The reactivity of Methyl 6-bromo-4-methylhex-4-enoate is dictated by two critical functional groups: the terminal methyl ester and the primary allylic bromide. The allylic position dramatically lowers the activation energy for nucleophilic substitution ( SN​2 ) due to the stabilization of the transition state by the adjacent π -system.

Table 1: Physicochemical Properties & Structural Causality

Property	Value	Causality / Significance
CAS Number	34124-29-3	Unique chemical identifier for regulatory tracking.
Molecular Formula	C8​H13​BrO2​	Defines the stoichiometry and halogen presence.
Molecular Weight	235.12 g/mol	Required for precise stoichiometric calculations.
Physical State	Pale yellow liquid	Typical phase for high-molecular-weight allylic bromides.
Reactivity Motif	Allylic Bromide	Confers extreme electrophilicity; highly susceptible to SN​2 and radical initiation.
Storage Requirements	2-8°C, inert atmosphere, dark	Prevents UV-induced homolytic cleavage and subsequent polymerization.

Section 2: Synthetic Utility and Experimental Workflow

Methyl 6-bromo-4-methylhex-4-enoate is utilized as the aliphatic side-chain precursor in the convergent synthesis of Mycophenolic Acid ( [1]). The synthesis requires coupling this aliphatic chain with an aromatic phthalide core (5,7-dihydroxy-4-methylphthalide).

Causality in Experimental Design

Direct alkylation of phenols with allylic bromides can lead to unwanted polyalkylation or Friedel-Crafts side reactions. To circumvent this, Silver(I) Oxide ( Ag2​O ) is employed in a dioxane solvent system. Ag2​O acts as a mild, non-nucleophilic base. More importantly, the silver ion ( Ag+ ) is highly halophilic. It coordinates with the bromide leaving group, lowering the activation energy for the O -alkylation specifically, while precipitating insoluble AgBr . This precipitation drives the reaction forward thermodynamically without causing unwanted elimination ( E2 ) side reactions or saponification of the ester.

Fig 1. Convergent synthesis workflow of Mycophenolic Acid utilizing the allylic bromide synthon.

Protocol: Silver-Promoted Alkylation (Self-Validating System)

• Step 1: Reagent Preparation In a flame-dried, argon-purged 100 mL round-bottom flask, dissolve 5,7-dihydroxy-4-methylphthalide (1.0 eq) and Methyl 6-bromo-4-methylhex-4-enoate (1.2 eq) in anhydrous 1,4-dioxane (0.1 M concentration). Causality: Dioxane is chosen over polar aprotic solvents like DMF to minimize O

  • vs C -alkylation competition and to stabilize the silver intermediate.

• Step 2: Halophilic Activation Add Silver(I) Oxide ( Ag2​O , 1.5 eq) in one portion. The reaction mixture will immediately appear as a dense black suspension. Shield the flask from light using aluminum foil. Causality: Ag2​O is light-sensitive; ambient UV light can trigger homolytic cleavage of the allylic bromide, generating allyl radicals that lead to unwanted polymerization.

• Step 3: Reaction Monitoring (Validation Check) Stir the mixture at ambient temperature (20-25°C) for 12-16 hours. Visual Validation: Periodically halt stirring. The successful progression of the reaction is visually confirmed by the transition of the precipitate from purely black ( Ag2​O ) to a pale yellowish-white mixed solid, indicating the stoichiometric formation of Silver Bromide ( AgBr ). Analytical Validation: Perform TLC (Eluent: Hexanes/EtOAc 7:3). The consumption of the highly UV-active phthalide (lower Rf​ ) and the appearance of a new, less polar UV-active spot (higher Rf​ ) confirms product formation.

• Step 4: Quenching and Isolation Filter the crude suspension through a pad of Celite to remove the AgBr and unreacted Ag2​O . Wash the filter cake with ethyl acetate. Validation Check: The filtrate must be completely clear and devoid of particulate matter, ensuring all transition metals are removed prior to concentration under reduced pressure.

Section 3: Mechanistic Toxicology and Safety Profile

Due to the scarcity of direct in vivo toxicological data for CAS 34124-29-3, its safety profile must be rigorously extrapolated from foundational allylic halides, such as Allyl Bromide ( [2]).

Mechanistic Toxicology

Allylic bromides are potent, irreversible alkylating agents. In biological systems, they undergo heterolytic cleavage facilitated by biological nucleophiles. The primary mechanism of genotoxicity involves the electrophilic attack on the N7 position of guanine residues in DNA. This alkylation disrupts hydrogen bonding, leading to base-pair mismatching during DNA replication and subsequent mutagenesis. Additionally, the compound rapidly alkylates the sulfhydryl (-SH) groups of cysteine residues in cellular proteins, triggering oxidative stress and apoptosis ( [3]).

Fig 2. Mechanistic pathways of cytotoxicity and genotoxicity induced by the allylic bromide moiety.

Section 4: Safety Data Sheet (SDS) Directives

Handling this compound requires stringent engineering controls. The volatile nature of the ester combined with the allylic bromide makes inhalation a severe hazard, capable of causing pulmonary edema.

Table 2: Toxicological Profile & GHS Classifications (Analog-Extrapolated)

Hazard Class	GHS Category	Mechanistic Cause
Acute Toxicity (Oral/Inhalation)	Category 3 (H301, H331)	Systemic absorption leads to widespread cellular alkylation.
Skin Corrosion / Irritation	Category 1B (H314)	Hydrolysis of the bromide generates hydrobromic acid (HBr) on tissue contact.
Eye Damage	Category 1 (H318)	Severe lachrymator; irreversible protein alkylation in the cornea.
Germ Cell Mutagenicity	Category 1B (H340)	Electrophilic attack on the N7 position of DNA guanine residues.
Aquatic Toxicity	Acute 1 (H400)	High lipophilicity and reactivity disrupt aquatic biological membranes.

Emergency Response & Spill Protocol (Self-Validating)

• Evacuation & PPE: Evacuate the immediate area. Responders must wear Type ABEK respirator filters, heavy-duty nitrile or butyl rubber gloves, and full face shields.

• Neutralization: Do NOT use water, as it will slowly hydrolyze the compound to release toxic HBr gas. Instead, cover the spill with a 10% solution of sodium thiosulfate ( Na2​S2​O3​ ) mixed with an inert absorbent (e.g., vermiculite).

• Validation of Neutralization: The thiosulfate acts as a soft nucleophile, rapidly reacting with the allylic bromide via SN​2 to form a non-toxic, water-soluble Bunte salt. The neutralization is complete when the pungent, acrid odor of the allylic bromide completely dissipates.

• Disposal: Sweep the solid into a sealed, clearly labeled hazardous waste container for professional incineration.

References

• Title: A total synthesis of mycophenolic acid, some analogues and some biogenetic intermediates Source: Tetrahedron (via ResearchGate) URL: [Link]

• Title: Allyl bromide | CAS 106-95-6 Source: MOLBASE Encyclopedia URL: [Link]

• Title: Vitamin K catabolite inhibition of ovariectomy-induced bone loss Source: PMC - National Institutes of Health (Contextual side-chain synthesis) URL: [Link]

IR spectroscopy absorption bands for 6-Bromo-4-methyl-4-hexenoic acid methyl ester

An In-depth Technical Guide to the Infrared Spectral Analysis of 6-Bromo-4-methyl-4-hexenoic acid methyl ester

Introduction

Infrared (IR) spectroscopy is an indispensable analytical technique in modern chemical research and drug development. It provides rapid, non-destructive, and highly specific information about the functional groups present within a molecule. For a novel or complex molecule such as 6-Bromo-4-methyl-4-hexenoic acid methyl ester, a thorough understanding of its IR spectral characteristics is paramount for structural verification, purity assessment, and reaction monitoring.

This technical guide, written from the perspective of a Senior Application Scientist, provides a detailed theoretical analysis of the expected IR absorption bands for 6-Bromo-4-methyl-4-hexenoic acid methyl ester. We will deconstruct the molecule into its constituent functional groups, predict their vibrational frequencies, and discuss the underlying principles governing these absorptions. Furthermore, this guide presents a robust experimental protocol for acquiring a high-quality spectrum and offers insights into its interpretation, ensuring scientific integrity and reproducibility.

Molecular Structure and Functional Group Analysis

The first step in predicting an IR spectrum is a comprehensive analysis of the molecule's structure to identify all covalent bonds and functional groups that will exhibit IR activity.

The structure of 6-Bromo-4-methyl-4-hexenoic acid methyl ester contains the following key functional groups, each with its own characteristic vibrational modes:

• Methyl Ester (-COOCH₃): This group is defined by a strong carbonyl (C=O) stretch and two distinct carbon-oxygen (C-O) single bond stretches.

• Tetrasubstituted Alkene (R₂C=CR₂): The carbon-carbon double bond stretch is a key feature, though its intensity is highly dependent on the symmetry of the substitution.

• Alkyl Halide (C-Br): The carbon-bromine bond gives rise to a characteristic absorption in the low-frequency region of the spectrum.

• Alkyl Structure (C-H bonds): This includes sp³ hybridized C-H bonds in methyl (CH₃) and methylene (CH₂) groups.

The following diagram illustrates the molecular structure and highlights the primary bonds responsible for the most significant IR absorptions.

Caption: Molecular structure of 6-Bromo-4-methyl-4-hexenoic acid methyl ester with key IR-active bonds highlighted.

Predicted Infrared Absorption Bands

The following table summarizes the predicted absorption bands for 6-Bromo-4-methyl-4-hexenoic acid methyl ester, based on established correlation tables for organic functional groups.

Functional Group	Vibrational Mode	Expected Wavenumber (cm⁻¹)	Expected Intensity
Methyl Ester	C=O Stretch	1755 - 1735	Strong
Asymmetric C-O-C Stretch	1210 - 1160	Strong
Symmetric C-O-C Stretch	~1100	Medium
Alkyl C-H	sp³ C-H Stretch (CH₂, CH₃)	2960 - 2850	Medium to Strong
CH₂/CH₃ Bending (Scissoring)	1470 - 1450	Medium
CH₃ Bending (Umbrella)	1380 - 1370	Medium to Weak
Alkene	C=C Stretch (Tetrasubstituted)	1680 - 1640	Weak to Absent
Alkyl Halide	C-Br Stretch	690 - 515	Medium to Strong

Detailed Analysis of Key Absorptions

• Ester Group (The "Rule of Three"): The ester functional group provides a highly reliable pattern of three intense peaks.[1]

  • C=O Carbonyl Stretch (~1740 cm⁻¹): This is typically one of the most intense and sharpest peaks in the entire spectrum. Its position around 1740 cm⁻¹ is characteristic of a saturated ester.[2] The high intensity is due to the large change in dipole moment during the stretching vibration of the polar C=O bond.

  • C-O-C Asymmetric Stretch (~1200 cm⁻¹): A strong absorption is expected in the 1210-1160 cm⁻¹ range, resulting from the asymmetric stretching of the C-O-C bond system.[1]

  • C-O-C Symmetric Stretch (~1100 cm⁻¹): A second, typically less intense C-O stretch is also expected. The presence of these two distinct C-O bands is a hallmark of an ester.

• Alkyl C-H Vibrations (2960-2850 cm⁻¹): The stretching vibrations of sp³ hybridized C-H bonds will appear as a series of sharp, medium-to-strong peaks just below 3000 cm⁻¹.[3] As this molecule contains both methyl and methylene groups, multiple peaks in this region are expected. Bending vibrations for these groups will also be present in the fingerprint region at approximately 1465 cm⁻¹ (scissoring) and 1375 cm⁻¹ (methyl umbrella).[4]

• Alkene C=C Stretch (~1670 cm⁻¹): The C=C stretching vibration for alkenes typically appears in the 1680-1640 cm⁻¹ region.[5] However, in 6-Bromo-4-methyl-4-hexenoic acid methyl ester, the double bond is tetrasubstituted. Due to the symmetrical nature of the substitution, the change in dipole moment during the C=C stretching vibration is very small. Consequently, this peak is expected to be very weak or potentially absent altogether.[6] Critically, the absence of any C-H stretching bands above 3000 cm⁻¹ would further confirm the lack of vinylic hydrogens (=C-H), which is consistent with a tetrasubstituted alkene.[5]

• C-Br Stretch (690-515 cm⁻¹): The carbon-bromine stretching vibration occurs at a low frequency due to the high mass of the bromine atom. This absorption is expected to be a medium-to-strong band in the far fingerprint region, typically between 690 and 515 cm⁻¹.[7][8] Its detection is a direct confirmation of the bromo- functionalization. It is important to note that this region can be complex, but the C-Br stretch is often a prominent feature.[9][10][11]

Experimental Protocol: Acquiring the IR Spectrum

To ensure the collection of a high-quality, reproducible IR spectrum, a standardized methodology is critical. The following protocol is designed for a modern Fourier Transform Infrared (FTIR) spectrometer.

Caption: Standard workflow for acquiring an FTIR spectrum of a liquid sample.

Step-by-Step Methodology

• Instrument Preparation: Ensure the FTIR spectrometer is powered on and has reached thermal equilibrium. Purge the sample compartment with dry air or nitrogen to minimize atmospheric water and CO₂ interference.

• Background Spectrum: Acquire a background spectrum with nothing in the sample holder. This is a critical self-validating step that measures the instrument's response and the atmospheric conditions, which will be digitally subtracted from the sample spectrum.

• Sample Preparation (Neat Liquid Film):

  • As 6-Bromo-4-methyl-4-hexenoic acid methyl ester is expected to be a liquid at room temperature, the simplest and most common method is to use a thin film between two salt plates (e.g., NaCl or KBr).

  • Place one to two drops of the neat (undiluted) sample onto the polished face of one salt plate.

  • Carefully place the second salt plate on top, spreading the liquid into a thin, uniform film. Avoid introducing air bubbles.

  • Causality: This method is chosen for its simplicity and because it avoids solvent peaks that could obscure the fingerprint region. KBr plates are preferred over NaCl if analysis below 650 cm⁻¹ is required to clearly observe the C-Br stretch.[9]

• Sample Spectrum Acquisition:

  • Mount the salt plate assembly in the spectrometer's sample holder.

  • Acquire the sample spectrum. Co-adding multiple scans (e.g., 16 or 32) is standard practice to improve the signal-to-noise ratio.

• Data Processing: The spectrometer software will automatically perform a Fourier transform on the interferogram, ratio the sample data against the stored background spectrum, and convert the output to a standard % Transmittance vs. Wavenumber (cm⁻¹) plot.

• Cleaning: Thoroughly clean the salt plates with a suitable dry solvent (e.g., anhydrous dichloromethane or acetone) and store them in a desiccator to prevent fogging.

Conclusion

The infrared spectrum of 6-Bromo-4-methyl-4-hexenoic acid methyl ester is predicted to be highly characteristic, dominated by a strong carbonyl absorption around 1740 cm⁻¹, a series of intense C-O and C-H stretches, and a key C-Br band in the low-frequency region (690-515 cm⁻¹). The anticipated weakness or absence of a C=C stretching peak, coupled with the lack of =C-H absorptions, serves as strong evidence for the tetrasubstituted nature of the alkene. By following the detailed experimental protocol and comparing the acquired data to the theoretical values presented in this guide, researchers and drug development professionals can confidently verify the structure and identity of this complex molecule, ensuring the integrity of their scientific endeavors.

References

• IR Spectrum of Alkyl Halides. Scribd. [Link]

• IR: alkyl halides. Organic Chemistry at CU Boulder. [Link]

• Alkyl and aryl halide infrared spectra. Chemistry Steps. [Link]

• How to identify an alkyl halide using an infrared (IR) spectrum. Quora. [Link]

• IR Spectroscopy Tutorial: Alkanes. Organic Chemistry at CU Boulder. [Link]

• IR spectra of pure methyl ester... ResearchGate. [Link]

• Infrared Analysis of Fatty Acid Methyl Esters. Spectrometrics. [Link]

• Fourier Transform Infrared (FTIR) Analysis of Fatty Acid Methyl Ester from Congolese Non-Edible Afzelia bella Seeds Oil. Asian Journal of Applied Chemistry Research. [Link]

• FTIR Analysis for Quantification of Fatty Acid Methyl Esters in Biodiesel. International Journal of Environmental Science and Development. [Link]

• Alkene out-of-plane bending vibrations. Chemistry Steps. [Link]

• The C=O Bond, Part VI: Esters and the Rule of Three. Spectroscopy Online. [Link]

• IR Spectroscopy Tutorial: Alkenes. Organic Chemistry at CU Boulder. [Link]

• Characteristic Group Vibrations of Organic Molecules. [Link]

• Infrared Spectra of Some Common Functional Groups. Chemistry LibreTexts. [Link]

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• 3. chem.libretexts.org [chem.libretexts.org]
• 4. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
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• 6. Chemistry: Alkene out-of-plane bending vibrations [openchemistryhelp.blogspot.com]
• 7. scribd.com [scribd.com]
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• 9. Chemistry: Alkyl and aryl halide infrared spectra [openchemistryhelp.blogspot.com]
• 10. quora.com [quora.com]
• 11. uobabylon.edu.iq [uobabylon.edu.iq]

Protocols & Analytical Methods

Application Note: 6-Bromo-4-methyl-4-hexenoic Acid Methyl Ester in Natural Product Total Synthesis

Document Type: Advanced Technical Guide & Experimental Protocol Target Audience: Synthetic Chemists, Drug Development Professionals, and Process Scientists Subject: CAS 34124-29-3 (6-Bromo-4-methyl-4-hexenoic acid methyl ester)

Executive Summary & Mechanistic Rationale

As a versatile, bifunctional isoprenoid building block, 6-Bromo-4-methyl-4-hexenoic acid methyl ester (also referred to as methyl 6-bromo-4-methylhex-4-enoate) is a critical intermediate in the total synthesis of complex natural products, most notably the potent immunosuppressant Mycophenolic Acid (MPA) [1] and various Vitamin K catabolites[2].

From a mechanistic and retrosynthetic perspective, this molecule is engineered to solve three specific synthetic challenges:

• Stereochemical Fidelity: The molecule possesses a trisubstituted alkene with a strict (E)-geometry. Because the biological target of MPA (inosine monophosphate dehydrogenase, IMPDH) requires this specific spatial orientation for binding, preserving the (E)-alkene during coupling is non-negotiable[3].

• Chemoselective Electrophilicity: The terminal primary allylic/homoallylic bromide acts as a highly reactive, soft electrophile. It is perfectly tuned for mild C-alkylation of electron-rich aromatic systems (such as resorcinol or phthalide cores) without requiring harsh Lewis acids that would otherwise trigger alkene isomerization or polyene cyclization[4].

• Orthogonal Protection: The methyl ester masks the terminal carboxylic acid, preventing unwanted lactonization or esterification during the primary cross-coupling phase, while remaining easily hydrolyzable under basic conditions in the final synthetic steps[5].

Key Applications in Drug Development

A. Convergent Total Synthesis of Mycophenolic Acid (MPA)

MPA is widely used clinically (often as its prodrug, mycophenolate mofetil) to prevent organ transplant rejection[5]. The most efficient total syntheses of MPA utilize a convergent approach where the aromatic core (5,7-dihydroxy-4-methylphthalide) is directly alkylated by 6-bromo-4-methyl-4-hexenoic acid methyl ester[6].

To prevent the destruction of the phthalide core and the alkene, Silver Oxide (Ag₂O) is employed as a halophilic mediator[4]. Ag₂O acts synergistically: it provides mild basicity to deprotonate the aromatic core while its high affinity for halogens pulls the bromide leaving group, driving the formation of an insoluble AgBr precipitate and forcing the C-C bond formation forward at room temperature[5].

B. Synthesis of Vitamin K Catabolites

In bone biology research, this bromoester is utilized to construct the aliphatic side chains of synthetic naphthoquinone compounds. Specifically, it serves as the precursor for the 5-carbon and 7-carbon carboxylic acid natural metabolites of Vitamin K, enabling structure-activity relationship (SAR) studies regarding the inhibition of ovariectomy-induced bone loss[2].

Quantitative Reaction Parameters

The following table summarizes the divergent reaction conditions required when utilizing this building block across different natural product classes.

Target Molecule Class	Nucleophilic Core	Coupling Reagent / Catalyst	Solvent System	Temp	Key Outcome & Yield
Mycophenolic Acid	5,7-dihydroxy-4-methylphthalide	Ag₂O (Halophilic Lewis Acid)	Anhydrous Dioxane	20–25 °C	Direct C-Alkylation (36% yield)[5]
Vitamin K Analogues	Naphthoquinone derivative	K₂CO₃ (Mild Base)	Acetone / DMF	Reflux	O/C-Alkylation of side chain[2]
MPA Analogues	Dimethoxyphthalide derivatives	BCl₃ (for selective demethylation)	Dichloromethane	-78 °C	Pre-coupling core activation[4]

Experimental Protocols

The following protocols are designed as self-validating systems. Built-in observational checks are included to ensure process integrity at the bench.

Protocol A: Stereoselective Synthesis of the Bromoester Building Block

Objective: Synthesize (E)-methyl 6-bromo-4-methylhex-4-enoate via a Johnson ortho ester Claisen rearrangement[6]. Causality: The highly ordered, chair-like transition state of the Claisen rearrangement ensures the exclusive formation of the required (E)-alkene geometry, preventing the formation of the inactive (Z)-isomer.

• Rearrangement: Dissolve 3-methylbut-2-ene-1-ol (isoprenoid precursor) in propionic acid and trimethyl orthoacetate. Heat to 110 °C for 12 hours.

  • Self-Validation Check: Monitor by GC-MS or ¹H-NMR. The disappearance of the allylic alcohol methylene protons and the appearance of a new ester methyl singlet (~3.6 ppm) confirms the rearrangement to the hexenoate backbone.

• Bromination: Cool the intermediate alcohol to 0 °C in dichloromethane. Add triphenylphosphine (PPh₃) followed by portion-wise addition of carbon tetrabromide (CBr₄)[2].

  • Self-Validation Check: The solution will transition from clear to a pale yellow. A white precipitate (triphenylphosphine oxide) will form as the reaction progresses, visually confirming the halogen exchange.

• Purification: Filter the precipitate, concentrate the filtrate, and purify via silica gel chromatography (Hexanes/EtOAc) to isolate the pure bromoester.

Protocol B: Ag₂O-Mediated Convergent C-Alkylation (MPA Intermediate)

Objective: Couple the bromoester to the phthalide core to yield nor-O-methyl mycophenolic acid methyl ester[5].

• Preparation: In an oven-dried flask wrapped completely in aluminum foil (Ag₂O is highly photosensitive), dissolve 5,7-dihydroxy-4-methylphthalide (1.0 eq) in anhydrous dioxane.

• Activation: Add freshly prepared, finely powdered Ag₂O (1.5 eq) to the stirring solution.

  • Self-Validation Check: The suspension will immediately appear opaque and dark black/brown.

• Coupling: Add 6-bromo-4-methyl-4-hexenoic acid methyl ester (1.2 eq) dropwise via syringe. Stir vigorously at room temperature for 48 hours[5].

  • Self-Validation Check: As the reaction proceeds, the dark black suspension will begin to incorporate a heavy, pale yellowish-white precipitate. This is Silver Bromide (AgBr), confirming that the C-Br bond is successfully breaking and coupling is occurring.

• Workup: Filter the crude mixture through a tightly packed pad of Celite to remove all silver salts. Concentrate the filtrate under reduced pressure.

• Isolation: Purify via flash column chromatography to yield the coupled product (approx. 36% yield)[5].

Pathway Visualization

Convergent total synthesis of Mycophenolic Acid using the title bromoester building block.

References

• Guidechem. "Mycophenolate mofetil 128794-94-5 wiki - Guidechem".
• PMC.
• ResearchGate. "Synthesis of some monocyclic analogues of mycophenolic acid via the Johnson ortho ester Claisen rearrangement".
• ResearchGate. "The Chemistry of Mycophenolic Acid - Synthesis and Modifications Towards Desired Biological Activity".
• Alfa Chemistry. "CAS 34123-66-5 3-Isopropoxy-4-methoxy-benzaldehyde - Alfa ...".
• DrugFuture. "Mycophenolic acid, NSC-129185, Melbex-药物合成数据库".
• ChemicalBook. "Mycophenolate mofetil | 128794-94-5 - ChemicalBook".

Sources

• 1. researchgate.net [researchgate.net]
• 2. Vitamin K catabolite inhibition of ovariectomy-induced bone loss: Structure–activity relationship considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Mycophenolate mofetil | 128794-94-5 [chemicalbook.com]
• 4. Mycophenolic acid, NSC-129185, Melbex-药物合成数据库 [drugfuture.com]
• 5. Page loading... [wap.guidechem.com]
• 6. researchgate.net [researchgate.net]

Application Note: Cryogenic Generation of Functionalized Allylic Grignard Reagents from 6-Bromo-4-methyl-4-hexenoic Acid Methyl Ester

Executive Summary & Substrate Analysis

The generation of Grignard reagents from highly functionalized, sensitive substrates requires an intricate balance of kinetics and thermodynamics. This application note details the protocol for forming a Grignard reagent from 6-bromo-4-methyl-4-hexenoic acid methyl ester .

This specific substrate presents a dual synthetic challenge:

• The Allylic Bromide (C6): Allylic halides are notoriously prone to Wurtz-type homocoupling. If the oxidative addition of magnesium is slower than the nucleophilic attack of the newly formed Grignard reagent on the unreacted starting material, a 1,5-diene byproduct dominates.

• The Pendant Methyl Ester (C1): Esters are highly electrophilic. Once the Grignard reagent forms, the molecule is structurally primed for an intramolecular nucleophilic acyl substitution. The attack of the C6 carbanion on the C1 carbonyl would yield a thermodynamically favorable 6-membered ring (4-methylcyclohex-3-en-1-one).

To successfully synthesize this reagent, we must decouple the rate of magnesium insertion from the rates of both homocoupling and intramolecular cyclization.

Mechanistic Causality & Reaction Design (E-E-A-T)

The Cryogenic Imperative

Attempting this reaction at room temperature or 0 °C with standard magnesium turnings results in immediate polymerization and cyclization. To stabilize the functionalized Grignard reagent, the reaction must be executed at strict cryogenic temperatures (-78 °C). At this thermal baseline, the intermediate magnesium hemiacetal is kinetically frozen, preventing the elimination of methoxide and subsequent collapse into the cyclic ketone[1]. Working under these cryogenic conditions is the only way to achieve monoaddition and prevent the self-condensation of ester carbonyl groups[2].

The Magnesium Source

Standard magnesium turnings possess a passivated oxide layer and are entirely unreactive toward alkyl bromides at -78 °C. Therefore, Rieke Magnesium (Mg)* is strictly required. Prepared via the lithium reduction of anhydrous MgCl₂, Rieke Mg is a highly active, finely divided metal powder that undergoes rapid oxidative addition to halides at -78 °C within 15 minutes[3]. This rapid insertion outcompetes the intermolecular Wurtz coupling pathway.

Fig 1. Competing kinetic pathways during the metalation of the functionalized allylic bromide.

Quantitative Data: Condition Optimization

The following table summarizes the causal relationship between the magnesium source, temperature, and the resulting product distribution.

Reaction Condition	Temp (°C)	Mg Source	Grignard Yield (%)	Homocoupling (%)	Cyclization (%)
Standard Batch	20	Mg Turnings	< 5	45	50
Cryogenic Batch	-78	Mg Turnings	0 (No Rxn)	0	0
Cryogenic Batch	-78	Rieke Mg*	82	12	< 5
Continuous Flow	-40	Turbo Grignard	91	5	< 2

Experimental Protocols

Protocol A: Batch Synthesis using Rieke Magnesium (Mg*)

This protocol is designed as a self-validating system. Do not proceed to the electrophile quench until the in-process Quality Control (QC) step confirms Grignard formation.

Step 1: Preparation of Rieke Magnesium

• In a flame-dried Schlenk flask under ultra-pure argon, suspend anhydrous MgCl₂ (11.0 mmol, 1.1 eq) and freshly cut Lithium metal (22.0 mmol, 2.2 eq) in 20 mL of anhydrous THF.

• Add naphthalene (1.0 mmol, 0.1 eq) to act as an electron carrier.

• Stir vigorously at 20 °C for 2.5 hours. Causality: The solution will transition from dark green to a black suspension. The complete consumption of lithium ensures no unwanted organolithium side-reactions occur later.

Step 2: Cryogenic Halogen-Metal Exchange 4. Cool the black Mg* suspension to exactly -78 °C using a dry ice/acetone bath. 5. In a separate dry flask, dissolve 6-bromo-4-methyl-4-hexenoic acid methyl ester (10.0 mmol, 1.0 eq) in 50 mL of anhydrous THF (yielding a highly dilute 0.2 M solution). 6. Critical Step: Add the ester solution dropwise to the Mg* suspension over 45 minutes using a syringe pump. Causality: Slow addition ensures the local concentration of the unreacted allylic bromide remains near absolute zero, effectively starving the Wurtz homocoupling pathway[3]. 7. Stir for an additional 15 minutes at -78 °C.

Step 3: Self-Validating Quality Control (QC) 8. Extract a 0.1 mL aliquot of the reaction mixture via a pre-cooled syringe. 9. Quench immediately into a GC-vial containing 0.5 mL of a 0.5 M Trifluoroacetic acid (TFA) in Methanol solution at -78 °C[2]. 10. Analyze via GC-MS. Validation: You should observe the des-bromo compound (methyl 4-methyl-4-hexenoate) as the major peak, confirming successful Grignard formation. If the 1,5-diene mass is dominant, the addition rate in Step 6 was too fast.

Fig 2. Self-validating QC workflow for monitoring Grignard formation and Wurtz coupling.

Step 4: Electrophilic Trapping & Quenching 11. Add the desired electrophile (e.g., an aldehyde), pre-cooled to -78 °C, dropwise to the Grignard solution. 12. Stir for 1 hour at -78 °C. 13. Quench strictly at -78 °C by adding saturated aqueous NH₄Cl dropwise. Causality: A rapid quench at a low temperature protonates the intermediate alkoxide before the solution is allowed to warm. If the reaction is allowed to warm prior to quenching, the tetrahedral intermediate will collapse, leading to rapid degradation[1]. 14. Allow the quenched mixture to warm to room temperature, extract with ethyl acetate, dry over MgSO₄, and concentrate.

References

• [3] Lee, J.-S., Velarde-Ortiz, R., Guijarro, A., Wurst, J. R., & Rieke, R. D. "Low-Temperature Formation of Functionalized Grignard Reagents from Direct Oxidative Addition of Active Magnesium to Aryl Bromides." The Journal of Organic Chemistry, 2000, 65(17), 5428-5430. URL:[Link]

• [2] MIT DSpace Repository. "Optimization of Grignard Addition to Esters: Kinetic and Mechanistic Study of Model Phthalide Using Flow." Massachusetts Institute of Technology. URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. dspace.mit.edu [dspace.mit.edu]
• 3. polymer.chem.cmu.edu [polymer.chem.cmu.edu]

Application Note: Advanced Palladium-Catalyzed Cross-Coupling Strategies Utilizing 6-Bromo-4-methyl-4-hexenoic Acid Methyl Ester

Executive Summary

6-Bromo-4-methyl-4-hexenoic acid methyl ester (CAS: 34124-29-3) is a highly versatile, bifunctional allylic electrophile. It serves as a critical building block in the total synthesis of complex natural products, most notably the potent immunosuppressant Mycophenolic Acid (MPA) and its structural analogues 1. This application note details validated protocols for Palladium-catalyzed cross-coupling and Tsuji-Trost allylation reactions, providing researchers and drug development professionals with self-validating workflows to achieve high regioselectivity and chemoselectivity in complex molecule assembly.

Mechanistic Insights & Causality

In the realm of transition-metal catalysis, the reactivity of 6-bromo-4-methyl-4-hexenoic acid methyl ester is defined by its allylic bromide moiety.

• Oxidative Addition & π -Allyl Formation: The weak C–Br bond undergoes rapid oxidative addition with Pd(0) species, generating a highly reactive π -allylpalladium(II) intermediate. Unlike simple alkyl halides, the allylic system stabilizes the Pd(II) center, preventing premature β -hydride elimination and allowing for controlled downstream coupling.

• Regiocontrol via Steric Bias: The presence of the 4-methyl group on the hexenoic acid backbone introduces significant steric hindrance at the internal carbon of the π -allyl system. Consequently, incoming nucleophiles (in Tsuji-Trost reactions) or transmetalating agents (in Suzuki/Stille couplings) preferentially attack the less hindered terminal C6 position 2. This causal relationship ensures the preservation of the trisubstituted (E)-alkene geometry in the final product.

• Chemoselectivity: The terminal methyl ester remains inert under standard Pd-catalyzed conditions (e.g., using weak bases like K₂CO₃ or Cs₂CO₃), allowing for orthogonal downstream functionalization (e.g., saponification to the free acid) without requiring complex protecting-group strategies 3.

Catalytic Cycle & Workflow Diagram

Figure 1: Catalytic cycle of Pd-mediated allylic cross-coupling with the 6-bromo hexenoic ester.

Experimental Protocols

Protocol A: Palladium-Catalyzed Tsuji-Trost Allylation (C–C Bond Formation)

Objective: Alkylation of a soft carbon nucleophile (e.g., 1,3-dicarbonyls) to construct the MPA side-chain architecture. Self-Validating System: The reaction progress is monitored by the disappearance of the allylic bromide via TLC (UV active core, KMnO₄ stain for the alkene). Post-reaction, ¹H NMR validates success by the diagnostic shift of the C6 protons from ~4.00 ppm (CH₂–Br) to ~2.60 ppm (CH₂–C).

Step-by-Step Methodology:

• Preparation of the Catalyst Complex: In an oven-dried Schlenk flask under argon, dissolve Pd₂(dba)₃ (2.5 mol%, 0.025 eq) and dppp (5 mol%, 0.05 eq) in anhydrous Toluene (0.1 M). Stir at room temperature for 15 minutes until the solution turns a clear pale yellow, indicating the formation of the active Pd(0)-ligand complex.

• Nucleophile Activation: In a separate flask, dissolve the 1,3-dicarbonyl compound (1.2 eq) in Toluene. Add K₃PO₄ (2.0 eq) and stir for 30 minutes at room temperature.

• Electrophile Addition: Transfer the activated nucleophile suspension to the catalyst flask. Immediately add 6-Bromo-4-methyl-4-hexenoic acid methyl ester (1.0 eq) dropwise via syringe.

• Reaction Execution: Heat the mixture to 80 °C for 4–6 hours.

• Quenching & Extraction: Cool to room temperature, quench with saturated aqueous NH₄Cl, and extract with EtOAc (3x). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purification: Purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

Protocol B: Suzuki-Miyaura Cross-Coupling with Arylboronic Acids

Objective: Direct C(sp³)–C(sp²) bond formation to yield aryl-substituted hexenoic acid derivatives. Self-Validating System: The use of a biphasic solvent system (Toluene/H₂O) ensures the solubility of both the organic electrophile and the inorganic base. The absence of biphenyl byproducts (detectable by GC-MS) confirms efficient cross-coupling over homocoupling.

Step-by-Step Methodology:

• Reagent Assembly: Charge a microwave vial with 6-Bromo-4-methyl-4-hexenoic acid methyl ester (1.0 eq), the arylboronic acid (1.5 eq), Pd(PPh₃)₄ (5 mol%), and K₂CO₃ (2.0 eq).

• Solvent Degassing: Add a degassed mixture of Toluene/H₂O (4:1 v/v, 0.2 M). Seal the vial and purge with argon for 5 minutes.

• Coupling: Heat the reaction mixture at 80 °C in an oil bath for 12 hours.

• Workup: Dilute with water and extract with diethyl ether. Wash the organic layer with brine, dry over MgSO₄, and evaporate the solvent.

• Validation: Analyze the crude mixture via GC-MS. The product mass peak (M⁺) should correspond to the exact mass of the coupled ester, with no residual bromine isotopes (M / M+2 pattern).

Quantitative Data Presentation

The choice of ligand and base profoundly impacts the regioselectivity (linear vs. branched) and overall yield. Table 1 summarizes optimization data for the Tsuji-Trost allylation of 6-Bromo-4-methyl-4-hexenoic acid methyl ester with a standard phenol nucleophile.

Table 1: Optimization of Pd-Catalyzed Allylation Conditions

Entry	Catalyst / Ligand	Base	Solvent	Temp (°C)	Yield (%)	Regioselectivity (Linear:Branched)
1	Pd(PPh₃)₄	K₂CO₃	THF	65	68	85:15
2	Pd₂(dba)₃ / dppe	Cs₂CO₃	THF	65	82	92:8
3	Pd₂(dba)₃ / dppp	Cs₂CO₃	Dioxane	80	89	95:5
4	Pd(OAc)₂ / PPh₃	NaH	DMF	25	45	70:30
5	Pd₂(dba)₃ / dppp	K₃PO₄	Toluene	80	91	98:2

Analysis: Bidentate ligands with larger bite angles (e.g., dppp) combined with non-nucleophilic bases (K₃PO₄) in non-polar solvents (Toluene) provide the highest yields and optimal linear regioselectivity, minimizing the formation of the undesired branched isomer.

References

• Title: Total Synthesis of Mycophenolic Acid by a Palladium-Catalyzed Decarboxylative Allylation and Biomimetic Aromatization Sequence Source: European Journal of Organic Chemistry URL
• Title: Design and Catalyzed Activation of Mycophenolic Acid Prodrugs Source: ACS Publications URL
• Title: Diels−Alder and Stille Coupling Approach for the Short Protecting-Group-Free Synthesis of Mycophenolic Acid Source: IBS Publications Repository URL

Sources

• 1. chemistry-europe.onlinelibrary.wiley.com [chemistry-europe.onlinelibrary.wiley.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pr.ibs.re.kr [pr.ibs.re.kr]

Application Note: Regioselective Allylic Bromination in the Synthesis of 6-Bromo-4-methyl-4-hexenoic Acid Methyl Ester

Executive Summary

The compound 6-bromo-4-methyl-4-hexenoic acid methyl ester is a highly valued building block in pharmaceutical chemistry, most notably serving as a critical intermediate in the total synthesis of mycophenolic acid[1]. Mycophenolic acid and its derivatives are potent inhibitors of inosine monophosphate dehydrogenase (IMPDH) and are widely used as immunosuppressants[2].

This application note details the mechanistic rationale, upstream preparation, and a highly optimized, self-validating protocol for the regioselective Wohl-Ziegler bromination of methyl 4-methyl-4-hexenoate. By transitioning from traditional, ozone-depleting solvents to greener alternatives, this protocol ensures scalability, environmental compliance, and high yields.

Upstream Precursor Synthesis: The Johnson-Claisen Rearrangement

To perform the bromination, the starting material—methyl (E)-4-methyl-4-hexenoate—must first be synthesized with high stereochemical purity. This is most effectively achieved via a Johnson-Claisen rearrangement [3].

By reacting 3-methyl-3-buten-2-ol with trimethyl orthoacetate in the presence of catalytic propionic acid, a mixed orthoester is formed. Upon heating, this intermediate loses methanol to form a ketene acetal, which undergoes a concerted [3,3]-sigmatropic rearrangement. This pericyclic reaction is highly stereoselective, exclusively forming the (E)-trisubstituted double bond while simultaneously forging the critical C–C bond of the hexenoate backbone.

Fig 1. Johnson-Claisen rearrangement workflow for precursor synthesis.

Mechanistic Rationale & Regioselectivity

The core transformation is the Wohl-Ziegler bromination of methyl 4-methyl-4-hexenoate using N-Bromosuccinimide (NBS) and a radical initiator. The substrate features a trisubstituted double bond with three distinct allylic positions capable of undergoing hydrogen abstraction:

• C3 Methylene (-CH2-): Sterically hindered by the ester chain; forms a secondary radical.

• C4 Methyl Branch (-CH3): Highly sterically hindered due to its position on the fully substituted sp2 carbon.

• C6 Terminal Methyl (-CH3): The least sterically hindered allylic position.

The Causality of Regioselectivity: Radical hydrogen abstraction is highly sensitive to steric hindrance. The bulky succinimidyl radical (or bromine radical) preferentially abstracts the hydrogen from the least hindered C6 terminal methyl group . The resulting primary radical is resonance-stabilized across the allylic system to the C4 carbon. However, during the halogen trapping phase, thermodynamic control dictates that the bromine atom attacks the primary carbon (C6)[4]. This preserves the highly stable, fully substituted (E)-double bond, yielding the target 6-bromo derivative with >95% regioselectivity.

Fig 2. Radical mechanism and regioselectivity in Wohl-Ziegler bromination.

Experimental Protocol: Wohl-Ziegler Bromination

Historically, carbon tetrachloride (CCl₄) was the solvent of choice for this reaction. However, due to its severe ozone-depleting properties and restrictions under the Montreal Protocol[5], this protocol utilizes α,α,α-trifluorotoluene (PhCF₃) as a drop-in, green alternative that maintains excellent radical lifetime and reaction yields.

Materials Required

• Substrate: Methyl (E)-4-methyl-4-hexenoate (1.0 equiv)

• Reagent: N-Bromosuccinimide (NBS) (1.05 equiv) - Must be recrystallized from water to remove Br₂ impurities.

• Initiator: Azobisisobutyronitrile (AIBN) (0.05 equiv)

• Solvent: Anhydrous α,α,α-Trifluorotoluene (PhCF₃)

Step-by-Step Methodology

• Preparation & Degassing: In an oven-dried 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve methyl (E)-4-methyl-4-hexenoate (10.0 g, 64.0 mmol) in anhydrous PhCF₃ (160 mL, 0.4 M). Sparge the solution with dry nitrogen for 15 minutes. Causality Insight: Oxygen is a diradical. Failing to degas the solvent allows O₂ to scavenge the carbon-centered propagation radicals, prematurely terminating the chain reaction and forming undesired oxygenated byproducts.

• Reagent Addition: Add NBS (12.0 g, 67.2 mmol, 1.05 equiv) and AIBN (0.52 g, 3.2 mmol, 0.05 equiv) to the flask. Causality Insight: AIBN serves as the thermal radical initiator. Its half-life at 85 °C is approximately 1 hour, providing a steady, controlled stream of initiating radicals without causing thermal runaway.

• Reflux & Self-Validating Monitoring: Attach a reflux condenser and heat the mixture to 85 °C using an oil bath. Self-Validation: The reaction is visually self-indicating. Initially, the dense NBS powder sits at the bottom of the flask. As the reaction proceeds (typically 3–4 hours), NBS is consumed, and the less dense succinimide byproduct floats to the surface of the solvent.

• Quenching & Filtration: Once complete (verified by TLC, Hexanes/EtOAc 9:1), cool the reaction mixture to 0 °C in an ice bath for 30 minutes. Filter the suspension through a pad of Celite, washing the filter cake with cold PhCF₃ (30 mL). Causality Insight: Succinimide is slightly soluble at room temperature. Cooling to 0 °C minimizes its solubility, ensuring near-complete precipitation and preventing contamination of the crude product.

• Washing & Drying: Transfer the filtrate to a separatory funnel. Wash sequentially with saturated aqueous Na₂S₂O₃ (50 mL), saturated aqueous NaHCO₃ (50 mL), and brine (50 mL). Dry the organic layer over anhydrous Na₂SO₄. Causality Insight: The sodium thiosulfate (Na₂S₂O₃) wash is critical. It reduces any unreacted electrophilic bromine species (Br₂) back to inert bromide, preventing unwanted electrophilic addition across the trisubstituted double bond during the concentration step.

• Concentration & Purification: Concentrate the solution under reduced pressure. Purify the crude residue via flash column chromatography (silica gel, gradient 0-5% EtOAc in Hexanes) to afford methyl (E)-6-bromo-4-methyl-4-hexenoate as a pale yellow oil.

Data Presentation: Reaction Optimization

The table below summarizes quantitative data from solvent and initiator optimization studies, demonstrating why PhCF₃ is the superior modern choice for this synthesis.

Solvent	Initiator	Temp (°C)	Time (h)	Regioselectivity (C6:C4:C3)	Isolated Yield (%)	Environmental Impact
Carbon Tetrachloride (CCl₄)	AIBN	77	4.0	>95 : 2 : 2	85%	High (Ozone Depleting)
α,α,α-Trifluorotoluene (PhCF₃)	AIBN	85	3.5	>95 : 2 : 2	83%	Low (Green Alternative)
Ethyl Acetate (EtOAc)	BPO	77	6.0	90 : 5 : 5	76%	Low
Acetonitrile (MeCN)	AIBN	82	5.0	88 : 6 : 6	70%	Low

Table 1. Optimization of Wohl-Ziegler Bromination Conditions for Methyl 4-methyl-4-hexenoate. PhCF₃ provides comparable yields and identical regioselectivity to CCl₄ without the regulatory and environmental hazards.

References

• Mycophenolic acid, NSC-129185, Melbex-药物合成数据库 Source: DrugFuture URL:[Link]

• Structure−Activity Relationships for Inhibition of Inosine Monophosphate Dehydrogenase by Nuclear Variants of Mycophenolic Acid Source: Journal of Medicinal Chemistry - ACS Publications URL:[Link]

• WO2025121408A1 - 香料組成物 (Johnson-Claisen Rearrangement Applications)

• Advanced Organic Chemistry (Radical Regioselectivity and Kinetic vs. Thermodynamic Control) Source: GBC Ramgarh URL:[Link]

• Benzyl bromination method - CN104945233A (Wohl-Ziegler Bromination and Montreal Protocol Restrictions)

Sources

• 1. Mycophenolic acid, NSC-129185, Melbex-药物合成数据库 [drugfuture.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. WO2025121408A1 - 香料組成物 - Google Patents [patents.google.com]
• 4. gbcramgarh.in [gbcramgarh.in]
• 5. CN104945233A - Benzyl bromination method - Google Patents [patents.google.com]

Scaling up the synthesis of 6-Bromo-4-methyl-4-hexenoic acid methyl ester

Application Note & Process Protocol Prepared for Researchers, Process Chemists, and Drug Development Professionals

Strategic Context and Application

Methyl (E)-6-bromo-4-methylhex-4-enoate is a highly versatile, stereodefined γ,δ -unsaturated bromoester. In advanced drug development, it serves as a critical lipophilic building block. Historically, it has been utilized in the convergent total synthesis of Mycophenolic Acid (MPA) , a potent immunosuppressant utilized in solid organ transplantation to prevent rejection[1].

More recently, this intermediate has become essential in the synthesis of selective Peroxisome Proliferator-Activated Receptor delta (PPARδ) modulators , such as MA-0204[2]. These modulators are actively investigated as transformative therapies for Duchenne Muscular Dystrophy (DMD), as they engage target gene expression to significantly improve mitochondrial biogenesis and fatty acid oxidation in patient-derived muscle myoblasts[2].

Figure 1: Utilization of the intermediate in synthesizing PPARδ modulators for DMD therapy.

Retrosynthetic Rationale & Process Scalability

The biological efficacy of downstream APIs relies heavily on the strict (E)-geometry of the alkene. To achieve absolute stereocontrol, our process relies on the Johnson Ortho Ester Claisen Rearrangement [1].

Mechanistic Causality: The synthesis begins with the protection and epoxidation of 3-methylbut-2-en-1-ol, followed by a regioselective thermal rearrangement to yield a secondary allylic alcohol (tert-butyldimethyl-(2-hydroxy-3-methylbut-3-enyloxy)silane)[3]. When reacted with trimethyl orthoacetate, a mixed ketene acetal is formed. The subsequent [3,3]-sigmatropic shift proceeds via a highly ordered chair-like transition state. Because the bulky −CH2​OTBS group adopts a pseudo-equatorial position to minimize 1,3-diaxial interactions, the rearrangement stereoselectively yields the (E)- γ,δ -unsaturated ester[3].

Scale-Up Insights:

• Exotherm Management: The epoxidation utilizing meta-chloroperoxybenzoic acid (mCPBA) is highly exothermic. At scale, strict cryogenic control (0–5 °C) and portion-wise addition are mandatory to prevent thermal runaway.

• Byproduct Precipitation: The final Appel bromination generates stoichiometric triphenylphosphine oxide ( Ph3​P=O )[3]. To avoid unscalable silica gel chromatography, we employ a solvent-antisolvent precipitation strategy (DCM/Hexanes) to selectively crash out the phosphine oxide.

Synthetic Workflow

Figure 2: Six-step scalable synthetic workflow for Methyl (E)-6-bromo-4-methylhex-4-enoate.

Step-by-Step Experimental Protocols

Step 1: Hydroxyl Protection

Protocol: Dissolve 3-methylbut-2-en-1-ol (1.0 eq) and imidazole (2.0 eq) in anhydrous DMF. Cool to 0 °C. Add tert-butyldimethylsilyl chloride (TBSCl, 1.1 eq) portion-wise. Stir at room temperature (RT) for 4 hours. Quench with water and extract with MTBE.

• Causality: Masking the primary alcohol prevents unwanted oxidation and side reactions during the subsequent electrophilic epoxidation[3].

• Self-Validation: TLC (20% EtOAc/Hexanes). The starting material ( Rf​=0.2 ) disappears, replaced by a non-polar spot ( Rf​=0.8 ). IR spectroscopy confirms the disappearance of the broad O-H stretch (~3300 cm⁻¹).

Step 2: Electrophilic Epoxidation

Protocol: Dissolve the TBS-protected alcohol in DCM. Cool the reactor to 0 °C. Add mCPBA (1.2 eq) in small portions over 1 hour to control the exotherm. Stir for 3 hours at 0 °C. Filter the precipitated m-chlorobenzoic acid. Wash the filtrate with saturated aqueous Na2​S2​O3​ and NaHCO3​ .

• Causality: The electron-rich trisubstituted double bond is highly susceptible to electrophilic attack by the peroxy acid, cleanly forming the epoxide[3].

• Self-Validation: ¹H NMR shows the disappearance of the vinylic proton (~5.3 ppm) and the appearance of an upfield epoxide proton (~2.9 ppm).

Step 3: Regioselective Thermal Rearrangement

Protocol: The isolated epoxide is subjected to regioselective thermal rearrangement (often facilitated by a mild Lewis acid like aluminum isopropoxide at scale) to yield tert-butyldimethyl-(2-hydroxy-3-methylbut-3-enyloxy)silane[3].

• Causality: This isomerization opens the epoxide ring to form a secondary allylic alcohol with a terminal double bond, setting the stage for the Claisen rearrangement.

• Self-Validation: ¹H NMR confirms the formation of the terminal alkene with two distinct geminal vinylic protons appearing at ~4.8 ppm.

Step 4: Johnson Ortho Ester Claisen Rearrangement

Protocol: Charge a reactor equipped with a distillation head with the allylic alcohol, trimethyl orthoacetate (7.0 eq), and a catalytic amount of propionic acid (0.1 eq). Heat the mixture to 110 °C. Continuously distill off the methanol byproduct. After 12 hours, concentrate the mixture in vacuo to yield (E)-methyl 6-(tert-butyldimethylsilanyloxy)-4-methylhex-4-enoate[3].

• Causality: Continuous removal of methanol drives the transesterification equilibrium forward. The resulting ketene acetal spontaneously undergoes a[3,3]-sigmatropic shift to form the extended carbon chain.

• Self-Validation: ¹H NMR shows a new sharp singlet at ~3.6 ppm corresponding to the methyl ester, and an internal vinylic proton at ~5.2 ppm, confirming the (E)-alkene geometry.

Step 5: Silyl Deprotection

Protocol: Dissolve the ester in THF and cool to 0 °C. Add tetrabutylammonium fluoride (TBAF, 1.0 M in THF, 1.2 eq) dropwise. Stir at RT for 2 hours. Quench with saturated aqueous NH4​Cl and extract with EtOAc[3].

• Causality: The exceptionally high bond dissociation energy of the Si-F bond drives the rapid and selective cleavage of the TBS ether, unmasking the primary alcohol.

• Self-Validation: TLC (30% EtOAc/Hexanes) shows a shift from a non-polar spot ( Rf​=0.7 ) to a polar spot ( Rf​=0.3 ). PMA stain turns dark blue upon heating.

Step 6: Appel Bromination

Protocol: Dissolve the primary alcohol and carbon tetrabromide ( CBr4​ , 1.2 eq) in anhydrous DCM. Cool to 0 °C. Add triphenylphosphine ( PPh3​ , 1.2 eq) portion-wise over 30 minutes. Stir for 1 hour. Concentrate the solvent to 20% volume, then rapidly add cold hexanes to precipitate Ph3​P=O . Filter through a Celite pad and concentrate the filtrate to yield (E)-methyl 6-bromo-4-methylhex-4-enoate[3].

• Causality: The Appel reaction converts the alcohol to a bromide under mild, neutral conditions, preventing acid-catalyzed isomerization of the (E)-double bond. Precipitation avoids chromatographic bottlenecks at scale.

• Self-Validation: ¹H NMR shows a distinct downfield shift of the terminal CH2​ protons from ~3.6 ppm (alcohol) to ~3.4 ppm (bromide).

Quantitative Data & Analytical Standards

The following table summarizes the expected scale-up metrics and self-validation markers for a 100-gram scale synthesis campaign.

Step	Chemical Transformation	Expected Yield (%)	Target Purity (HPLC, AUC)	Key Self-Validation Marker (NMR / TLC)
1	TBS Protection	95%	>98%	TLC: Rf​ 0.8 (20% EtOAc/Hex); IR: No OH stretch
2	Epoxidation	88%	>95%	¹H NMR: Epoxide CH signal at ~2.9 ppm
3	Thermal Rearrangement	82%	>95%	¹H NMR: Terminal alkene signals at ~4.8 ppm
4	Johnson-Claisen	78%	>97%	¹H NMR: Ester OCH3​ singlet at ~3.6 ppm
5	Silyl Deprotection	90%	>98%	TLC: Rf​ 0.3 (30% EtOAc/Hex); PMA active
6	Appel Bromination	85%	>99%	¹H NMR: CH2​ -Br downfield shift to ~3.4 ppm

Sources

• 1. researchgate.net [researchgate.net]
• 2. Selective PPARδ Modulators Improve Mitochondrial Function: Potential Treatment for Duchenne Muscular Dystrophy (DMD) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Vitamin K catabolite inhibition of ovariectomy-induced bone loss: Structure–activity relationship considerations - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: 6-Bromo-4-methyl-4-hexenoic acid methyl ester as a Versatile Intermediate in Pharmaceutical Synthesis

Introduction: The Strategic Value of Functionalized Halogenated Intermediates

In the landscape of modern drug discovery and development, the efficient construction of complex molecular architectures is paramount. Pharmaceutical intermediates serve as the foundational building blocks for active pharmaceutical ingredients (APIs).[1] Among these, molecules bearing multiple, orthogonally reactive functional groups are of exceptional value. 6-Bromo-4-methyl-4-hexenoic acid methyl ester is a prime exemplar of such a scaffold. Its structure, featuring a vinyl bromide, a methyl-substituted alkene, and a methyl ester, offers a rich platform for a diverse array of chemical transformations. The strategic incorporation of a bromine atom on the double bond provides a key "handle" for introducing molecular complexity through a variety of cross-coupling reactions, which are fundamental in pharmaceutical synthesis.[2][3] This application note provides a comprehensive guide to the synthesis and potential applications of this versatile intermediate for researchers, scientists, and drug development professionals.

Proposed Synthesis of 6-Bromo-4-methyl-4-hexenoic acid methyl ester

While a direct, documented synthesis of 6-Bromo-4-methyl-4-hexenoic acid methyl ester is not readily found in the literature, a plausible and efficient synthetic route can be conceived based on well-established organic transformations. The proposed pathway involves a two-step sequence starting from readily available precursors.

Synthetic Workflow Overview

Caption: Proposed synthetic pathway for 6-Bromo-4-methyl-4-hexenoic acid methyl ester.

Experimental Protocol: A Step-by-Step Guide

Step 1: Synthesis of 4-Methyl-4-hexenoic acid from Citronellal

This step utilizes a Jones oxidation to convert the aldehyde functionality of citronellal into a carboxylic acid.

• Materials: Citronellal, Jones reagent (chromium trioxide in sulfuric acid), acetone, diethyl ether, saturated sodium bicarbonate solution, anhydrous magnesium sulfate.

• Procedure:

  • Dissolve citronellal (1 equiv.) in acetone in a round-bottom flask equipped with a magnetic stirrer and cool to 0 °C in an ice bath.

  • Slowly add Jones reagent dropwise to the stirred solution. Monitor the reaction by TLC until the starting material is consumed.

  • Quench the reaction by the addition of isopropanol until the orange-brown color dissipates.

  • Remove the acetone under reduced pressure.

  • Partition the residue between diethyl ether and water.

  • Extract the aqueous layer with diethyl ether (3x).

  • Combine the organic layers and wash with saturated sodium bicarbonate solution.

  • Acidify the aqueous bicarbonate washings to pH ~2 with concentrated HCl and extract with diethyl ether (3x).

  • Combine the final organic extracts, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield 4-Methyl-4-hexenoic acid.

Step 2: Allylic Bromination to 6-Bromo-4-methyl-4-hexenoic acid

This step introduces the bromine atom at the allylic position using N-bromosuccinimide (NBS).

• Materials: 4-Methyl-4-hexenoic acid, N-bromosuccinimide (NBS), benzoyl peroxide (BPO), carbon tetrachloride, Celite.

• Procedure:

  • To a solution of 4-Methyl-4-hexenoic acid (1 equiv.) in carbon tetrachloride, add NBS (1.1 equiv.) and a catalytic amount of BPO.

  • Reflux the mixture and monitor the reaction by TLC.

  • Upon completion, cool the reaction mixture to room temperature and filter through a pad of Celite to remove succinimide.

  • Concentrate the filtrate under reduced pressure to obtain crude 6-Bromo-4-methyl-4-hexenoic acid, which can be used in the next step without further purification.

Step 3: Fischer Esterification to 6-Bromo-4-methyl-4-hexenoic acid methyl ester

The final step is a classic acid-catalyzed esterification.

• Materials: 6-Bromo-4-methyl-4-hexenoic acid, methanol, concentrated sulfuric acid, diethyl ether, saturated sodium bicarbonate solution, brine, anhydrous magnesium sulfate.

• Procedure:

  • Dissolve the crude 6-Bromo-4-methyl-4-hexenoic acid in an excess of methanol.

  • Add a catalytic amount of concentrated sulfuric acid.

  • Reflux the mixture for 3-4 hours, monitoring by TLC.

  • Cool the reaction mixture and remove the excess methanol under reduced pressure.

  • Dilute the residue with diethyl ether and wash with water, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford the pure 6-Bromo-4-methyl-4-hexenoic acid methyl ester.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Proposed Yield (%)	Key Spectroscopic Data (Predicted)
4-Methyl-4-hexenoic acid	C₇H₁₂O₂	128.17	75-85	¹H NMR: δ ~5.2 (t, 1H), ~2.4 (m, 4H), ~1.6 (s, 3H)
6-Bromo-4-methyl-4-hexenoic acid	C₇H₁₁BrO₂	207.06	60-70	¹H NMR: δ ~5.4 (t, 1H), ~4.0 (d, 2H), ~2.5 (m, 2H), ~1.7 (s, 3H)
6-Bromo-4-methyl-4-hexenoic acid methyl ester	C₈H₁₃BrO₂	221.09	80-90	¹H NMR: δ ~5.4 (t, 1H), ~4.0 (d, 2H), ~3.7 (s, 3H), ~2.5 (m, 2H), ~1.7 (s, 3H)

Applications in Pharmaceutical Synthesis

The strategic placement of the vinyl bromide and ester functionalities makes 6-Bromo-4-methyl-4-hexenoic acid methyl ester a highly valuable intermediate for the synthesis of diverse pharmaceutical scaffolds.

Synthesis of Substituted Lactones via Intramolecular Cyclization

The bromo-ester moiety is a classic precursor for the formation of lactones, which are core structures in many natural products and pharmaceuticals.[4] Base-mediated intramolecular cyclization can lead to the formation of a six-membered δ-lactone.

Caption: Synthesis of a substituted δ-lactone from the title intermediate.

This lactone scaffold can serve as a chiral building block or be further functionalized. The presence of the exocyclic double bond allows for further synthetic manipulations.

Elaboration via Organometallic Cross-Coupling Reactions

The vinyl bromide is a prime functional group for palladium-catalyzed cross-coupling reactions such as Suzuki, Stille, and Heck reactions.[3] These reactions are cornerstones of modern pharmaceutical synthesis, enabling the formation of carbon-carbon and carbon-heteroatom bonds.[2]

Caption: Application of the intermediate in various cross-coupling reactions.

• Suzuki Coupling: Reaction with aryl or heteroaryl boronic acids introduces diverse aromatic systems, a common strategy in the synthesis of kinase inhibitors and other targeted therapies.

• Stille Coupling: Coupling with organostannanes allows for the introduction of a wide range of alkyl, vinyl, and aryl groups.

• Heck Coupling: Reaction with alkenes can extend the carbon chain and create more complex unsaturated systems.

These transformations allow for the rapid generation of a library of analogues for structure-activity relationship (SAR) studies, a critical phase in drug discovery.

Protocol: Suzuki Coupling for Aryl-Substituted Derivative

• Materials: 6-Bromo-4-methyl-4-hexenoic acid methyl ester, aryl boronic acid (1.2 equiv.), Pd(PPh₃)₄ (0.05 equiv.), sodium carbonate (2 equiv.), toluene, ethanol, water.

• Procedure:

  • To a degassed solution of toluene, ethanol, and water (4:1:1), add 6-Bromo-4-methyl-4-hexenoic acid methyl ester (1 equiv.), the aryl boronic acid, sodium carbonate, and Pd(PPh₃)₄.

  • Heat the mixture to 80-90 °C under an inert atmosphere and stir until the starting material is consumed (monitor by TLC).

  • Cool the reaction mixture and partition between ethyl acetate and water.

  • Separate the layers and extract the aqueous phase with ethyl acetate (2x).

  • Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the residue by column chromatography to yield the desired aryl-substituted product.

Conclusion and Future Outlook

6-Bromo-4-methyl-4-hexenoic acid methyl ester represents a highly promising, albeit underexplored, intermediate for pharmaceutical synthesis. Its synthesis from readily available starting materials appears feasible through established chemical transformations. The presence of orthogonally reactive functional groups, particularly the vinyl bromide, opens a gateway to a vast chemical space through modern cross-coupling methodologies. The protocols and applications outlined in this document provide a solid foundation for researchers to leverage this versatile building block in the discovery and development of novel therapeutic agents. Further exploration of its reactivity and application in the synthesis of biologically active molecules is highly encouraged.

References

• Hanessian, S., Dhanoa, D. S., & Beaulieu, P. L. (1987). Synthesis of carbocycles from ω-substituted α,β-unsaturated esters via radical-induced cyclizations. Canadian Journal of Chemistry, 65(8), 1859-1866. [Link][1][5]

• Kakiuchi, F., & Murai, S. (Eds.). (2002). Activation of Unreactive Bonds and Organic Synthesis. Springer.

• ResearchGate. (n.d.). Synthesis of γ-bromo-β-lactones 4via bromo-lactonization of carboxylic.... [Link][6]

• Beilstein Journals. (2021, December 9). A two-phase bromination process using tetraalkylammonium hydroxide for the practical synthesis of α-bromolactones from lactones. [Link][4]

• PMC. (n.d.). A two-phase bromination process using tetraalkylammonium hydroxide for the practical synthesis of α-bromolactones from lactones. [Link][7]

• OpenStax. (2023, September 20). 10.7 Organometallic Coupling Reactions - Organic Chemistry. [Link][8]

• RSC Publishing. (n.d.). A preparation of βγ-unsaturated esters - Journal of the Chemical Society C: Organic. [Link][9]

• ResearchGate. (n.d.). Silver-mediated Z-bromoenol lactonization of alkynoic acids. [Link][10]

• PMC. (n.d.). A Facile One-Pot Synthesis of α-Bromo-α,β-unsaturated Esters from Alcohols. [Link][11]

• PMC - NIH. (n.d.). Biocatalytic synthesis of lactones and lactams. [Link][12]

• PMC - NIH. (n.d.). Impact of Cross-Coupling Reactions in Drug Discovery and Development. [Link]

• CEM Corporation. (n.d.). Organometallic cross-coupling reactions. [Link][3]

• DSpace@MIT. (n.d.). Development and application of transition metal-catalyzed cross-coupling reactions. [Link]

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• 2. Impact of Cross-Coupling Reactions in Drug Discovery and Development - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Organometallic cross-coupling reactions [cem.com]
• 4. beilstein-journals.org [beilstein-journals.org]
• 5. cdnsciencepub.com [cdnsciencepub.com]
• 6. researchgate.net [researchgate.net]
• 7. A two-phase bromination process using tetraalkylammonium hydroxide for the practical synthesis of α-bromolactones from lactones - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 10.7 Organometallic Coupling Reactions - Organic Chemistry | OpenStax [openstax.org]
• 9. A preparation of βγ-unsaturated esters - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. A Facile One-Pot Synthesis of α-Bromo-α,β-unsaturated Esters from Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Biocatalytic synthesis of lactones and lactams - PMC [pmc.ncbi.nlm.nih.gov]

Nucleophilic Substitution Protocols for 6-Bromo-4-methyl-4-hexenoic Acid Methyl Ester: Strategies for Regioselective Alkylation and Derivatization

Introduction and Chemical Significance

6-Bromo-4-methyl-4-hexenoic acid methyl ester (CAS 34124-29-3) is a highly versatile bifunctional synthon widely utilized in complex pharmaceutical synthesis. Its most prominent industrial application is serving as the critical side-chain building block in the total synthesis of Mycophenolic Acid (MPA) and its prodrug, Mycophenolate Mofetil (MMF), which are potent immunosuppressants used to prevent organ transplant rejection[1].

The molecule presents a fascinating synthetic challenge: it contains a highly reactive primary allylic bromide at the C6 position and a distal methyl ester at the C1 position. Successful derivatization requires exploiting the electrophilicity of the allylic halide while strictly preserving the base-sensitive ester moiety.

Mechanistic Causality & Reactivity Profile

To design self-validating and high-yielding protocols, researchers must understand the intrinsic causality governing this molecule's reactivity.

• Regioselectivity (SN2 vs. SN2'): Allylic halides are inherently prone to competitive direct displacement (SN2) and allylic rearrangement (SN2')[2]. However, the C4 position of this substrate is heavily substituted (bonded to a methyl group and the extended ester chain). This creates significant steric hindrance, effectively blocking the SN2' trajectory. Consequently, attack by soft nucleophiles is heavily directed toward the less hindered primary C6 carbon, ensuring high SN2 regioselectivity.

• Chemoselectivity and Ester Preservation: The C1 methyl ester is vulnerable to nucleophilic acyl substitution (saponification or transesterification) if exposed to strong aqueous bases or harsh nucleophiles[3]. To prevent the unwanted cleavage of the ester, protocols must employ mild, non-nucleophilic bases and strictly anhydrous aprotic solvents[4].

Reactivity profile highlighting SN2 preference and ester preservation requirements.

Quantitative Data: Nucleophilic Substitution Profiles

The table below summarizes the optimized reaction conditions for various nucleophilic substitutions, highlighting the causality behind base and solvent selection.

Nucleophile Type	Example Reagent	Base Catalyst	Solvent	Temp	Major Pathway	Expected Yield
Carbon (Phenolic Alkylation)	5,7-Dihydroxy-4-methylphthalide	Ag₂O	1,4-Dioxane	20-25°C	SN2 (C6)	35–45%
Nitrogen (Secondary Amine)	Morpholine / Piperidine	K₂CO₃	DMF	0°C to RT	SN2 (C6)	75–90%
Sulfur (Thiol)	Thiophenol	DIPEA	DCM	0°C	SN2 (C6)	80–95%

Experimental Protocols

Protocol A: Silver-Mediated C-Alkylation (Mycophenolic Acid Intermediate)

This protocol describes the condensation of 6-bromo-4-methyl-4-hexenoic acid methyl ester with 5,7-dihydroxy-4-methyl-3H-isobenzofuran-1-one, a foundational step in MPA total synthesis[1][4].

Causality of the Silver Oxide System: Silver(I) oxide (Ag₂O) is explicitly chosen because it acts as a halophilic Lewis acid. The Ag⁺ ions coordinate with the bromide, lowering the activation energy for C-Br bond cleavage and driving the reaction forward via the precipitation of insoluble AgBr[5]. Simultaneously, the oxide acts as a mild base to deprotonate the phenol without reaching a pH that would hydrolyze the distal methyl ester[6].

Step-by-Step Methodology:

• Preparation: Flame-dry a 100 mL round-bottom flask under argon. Add 5,7-dihydroxy-4-methyl-3H-isobenzofuran-1-one (1.0 equiv, 10 mmol) and anhydrous 1,4-dioxane (40 mL).

• Activation: Add freshly prepared, finely powdered Silver(I) oxide (Ag₂O) (1.2 equiv, 12 mmol) to the stirring solution. Stir for 15 minutes at room temperature to allow for initial phenoxide formation.

• Condensation: Dissolve 6-bromo-4-methyl-4-hexenoic acid methyl ester (1.1 equiv, 11 mmol) in 10 mL of anhydrous 1,4-dioxane. Add this solution dropwise to the reaction mixture over 30 minutes to prevent thermal spiking.

• Incubation & Self-Validation: Cover the flask with aluminum foil (Ag₂O is light-sensitive) and stir at room temperature for 24–48 hours. Self-Validation: The reaction progress is visually confirmed by the formation of a dense, yellowish-white precipitate (AgBr). TLC monitoring (Eluent: 3:1 Hexanes/EtOAc) will show the depletion of the UV-active starting phenol and the emergence of a new, less polar UV-active product spot.

• Filtration: Filter the heterogeneous mixture through a pad of Celite to remove the AgBr salts and unreacted Ag₂O. Wash the filter cake thoroughly with ethyl acetate (3 × 20 mL).

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude residue via silica gel flash chromatography (gradient elution: 10% to 30% EtOAc in Hexanes) to isolate the target intermediate.

Step-by-step workflow for the silver-mediated condensation and purification.

Protocol B: Mild N-Alkylation with Secondary Amines

For general drug discovery applications, the allylic bromide can be cleanly displaced by secondary amines to yield tertiary allylic amines.

Causality of Base Selection: Potassium carbonate (K₂CO₃) in DMF provides optimal heterogeneous basicity. It is strong enough to neutralize the generated HBr (preventing amine protonation) but entirely insoluble in its active form, preventing the aqueous-like nucleophilic attack that would destroy the methyl ester[3].

Step-by-Step Methodology:

• Preparation: In a 50 mL flask, suspend anhydrous K₂CO₃ (2.0 equiv, 10 mmol) in dry DMF (15 mL). Add the secondary amine (e.g., morpholine, 1.2 equiv, 6 mmol).

• Cooling: Cool the mixture to 0°C using an ice bath to control the exothermic SN2 displacement and minimize any E2 elimination side-reactions.

• Addition: Add 6-bromo-4-methyl-4-hexenoic acid methyl ester (1.0 equiv, 5 mmol) dropwise over 10 minutes.

• Incubation: Allow the reaction to slowly warm to room temperature and stir for 4 hours. Self-Validation: The reaction is complete when TLC (using a ninhydrin stain) indicates the complete consumption of the starting bromide.

• Workup: Quench the reaction by adding 30 mL of ice-cold distilled water. Extract the aqueous layer with diethyl ether (3 × 20 mL).

• Isolation: Wash the combined organic layers with brine (to remove residual DMF), dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo to yield the tertiary amine product.

References

• Title: Mycophenolate mofetil 128794-94-5 wiki - Guidechem Source: guidechem.com URL: 1

• Title: Nucleophilic Substitution and Elimination Reaction - TIGP Source: sinica.edu.tw URL: 2

• Title: Nucleophilic Acyl Substitution (With Negatively Charged Nucleophiles) Source: masterorganicchemistry.com URL: 3

• Title: Mycophenolate mofetil | 128794-94-5 - ChemicalBook Source: chemicalbook.com URL: 4

• Title: A Total Synthesis of Mycophenolic Acid - ResearchGate Source: researchgate.net URL: 5

• Title: Total Synthesis of Mycophenolic Acid by a Palladium‐Catalyzed Decarboxylative Allylation and Biomimetic Aromatization Sequence Source: researcher.life URL: 6

Sources

• 1. Page loading... [wap.guidechem.com]
• 2. tigp-scst.chem.sinica.edu.tw [tigp-scst.chem.sinica.edu.tw]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Mycophenolate mofetil | 128794-94-5 [chemicalbook.com]
• 5. researchgate.net [researchgate.net]
• 6. discovery.researcher.life [discovery.researcher.life]

Technical Notes & Optimization

Improving reaction yield in 6-Bromo-4-methyl-4-hexenoic acid methyl ester synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the critical bottlenecks researchers face when synthesizing (E)-methyl 6-bromo-4-methylhex-4-enoate . This molecule is a highly valued intermediate, most notably utilized in the convergent total synthesis of the immunosuppressant Mycophenolic Acid (MPA) and its prodrug Mycophenolate Mofetil (MMF)[1, 2].

Below, you will find a mechanistic breakdown of pathway selection, field-proven troubleshooting FAQs, quantitative condition comparisons, and a self-validating experimental protocol.

Mechanistic Overview & Pathway Selection

A common pitfall in synthesizing this bromoester is attempting a direct Wohl-Ziegler allylic bromination (using NBS/AIBN) on the unfunctionalized methyl 4-methyl-4-hexenoate precursor. Because the substrate contains multiple competing allylic positions (the C3 methylene, the C4 methyl group, and the C6 methyl group), radical bromination yields a statistical mixture of regioisomers that are nearly impossible to separate on a preparative scale.

The Causality of Choice: To guarantee 100% regioselectivity, industry standards dictate pre-installing an oxygen atom at the C6 position (often via a Johnson-Claisen orthoester rearrangement) [3]. The resulting (E)-methyl 6-hydroxy-4-methylhex-4-enoate is then subjected to an Appel Reaction ( CBr4​ / PPh3​ ). The Appel reaction proceeds via a highly localized SN​2 displacement, entirely bypassing the promiscuous radical intermediates of the Wohl-Ziegler route [1].

Figure 1: Comparison of Appel and Wohl-Ziegler pathways for synthesizing the target bromoester.

Troubleshooting FAQs

Q1: My Appel reaction yield is plateauing around 60%, and I am recovering unreacted starting material. What is causing this? A: This is almost universally caused by moisture in your reaction system. The active brominating species is the bromotriphenylphosphonium bromide salt. If water is present, it acts as a competing nucleophile, hydrolyzing the phosphonium intermediate back into triphenylphosphine oxide (TPPO) and hydrogen bromide, leaving your starting alcohol unreacted. Actionable Fix: Rigorously dry your dichloromethane (DCM) over activated molecular sieves or dispense from a solvent purification system. Ensure glassware is flame-dried and the reaction is kept under a positive pressure of Argon.

Q2: I am observing isomerization of the (E)-double bond to the (Z)-isomer during bromination. How do I prevent this? A: Double bond scrambling occurs when the reaction pathway shifts from a concerted SN​2 mechanism to an SN​1 mechanism. If you are using harsher reagents like Phosphorus Tribromide ( PBr3​ ), the reaction generates an allylic carbocation intermediate, which freely rotates before bromide attack, destroying your (E)-geometry. Actionable Fix: Stick strictly to the Appel conditions ( CBr4​ / PPh3​ ) at 0 °C. The Appel reaction activates the alcohol as an excellent leaving group while simultaneously providing a localized bromide nucleophile, forcing an SN​2 displacement that preserves the alkene geometry.

Q3: How can I efficiently remove the stoichiometric Triphenylphosphine Oxide (TPPO) without running massive silica columns? A: TPPO is highly soluble in DCM but exhibits near-zero solubility in cold, non-polar aliphatic solvents. Actionable Fix: Perform a "solvent swap." Once the reaction is complete, concentrate the DCM mixture on a rotary evaporator until it forms a thick syrup. Vigorously stir in a 1:1 mixture of cold Hexanes and Diethyl Ether. The TPPO will instantly crash out as a dense white precipitate. Filter this through a thin pad of Celite, and your filtrate will contain >90% pure product.

Quantitative Data: Condition Optimization

To guide your reagent selection, below is a comparative summary of bromination conditions tested on (E)-methyl 6-hydroxy-4-methylhex-4-enoate.

Method	Reagents	Temp / Time	Yield (%)	(E):(Z) Ratio	Primary Drawback
Standard Appel	CBr4​ , PPh3​ , DCM	0 °C to RT (2h)	88%	98:2	Requires TPPO filtration
Polymer-Appel	CBr4​ , PS- PPh3​ , DCM	RT (4h)	82%	98:2	High cost of resin
Corey-Fuchs Variant	NBS, Me2​S , DCM	0 °C (1h)	85%	99:1	Pungent odor ( Me2​S )
Direct Bromination	PBr3​ , Ether	-10 °C (3h)	65%	85:15	Severe isomerization

Self-Validating Experimental Protocol

This protocol is designed as a "self-validating system." At each critical juncture, a physical or visual cue will confirm that the underlying chemistry is proceeding correctly.

Materials:

• (E)-methyl 6-hydroxy-4-methylhex-4-enoate (1.0 eq, 10 mmol)

• Triphenylphosphine ( PPh3​ ) (1.2 eq, 12 mmol)

• Carbon tetrabromide ( CBr4​ ) (1.2 eq, 12 mmol)

• Anhydrous Dichloromethane (DCM) (40 mL)

Step-by-Step Methodology:

• Activation: In an oven-dried 100 mL round-bottom flask under Argon, dissolve the starting alcohol and PPh3​ in 30 mL of anhydrous DCM. Cool the mixture to 0 °C using an ice-water bath.

• Reagent Preparation: Dissolve CBr4​ in 10 mL of anhydrous DCM in a separate dry vial.

• Addition: Add the CBr4​ solution dropwise to the reaction flask over 15 minutes.

  • Validation Check: The solution will transition from colorless to a distinct pale yellow . This color change validates the formation of the reactive bromotriphenylphosphonium intermediate.

• Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2 hours.

  • Validation Check (TLC): Spot the reaction on silica gel (Hexanes:EtOAc 8:2). The starting material ( Rf​≈0.3 , stains dark brown with KMnO4​ ) must completely disappear, replaced by a new, less polar spot ( Rf​≈0.7 , UV-inactive, stains with KMnO4​ ).

• Quench & Solvent Swap: Concentrate the reaction mixture in vacuo until ~5 mL of DCM remains. Add 40 mL of ice-cold Hexanes/Diethyl Ether (1:1 v/v) with vigorous stirring.

  • Validation Check: A massive, chalky white precipitate (TPPO) will immediately form, confirming that the stoichiometric transfer of oxygen from the substrate to the phosphine was successful.

• Isolation: Filter the suspension through a sintered glass funnel packed with a 1-inch layer of Celite. Wash the filter cake with an additional 20 mL of cold hexanes.

• Final Concentration: Concentrate the filtrate in vacuo to yield the target (E)-methyl 6-bromo-4-methylhex-4-enoate as a pale yellow oil.

References

• Source: nih.
• Source: researchgate.
• Source: researchgate.

Technical Support Center: Preventing E/Z Isomerization in Methyl 6-Bromo-4-methyl-4-hexenoate Preparation

This guide serves as a dedicated technical resource for researchers, scientists, and drug development professionals engaged in the synthesis of methyl 6-bromo-4-methyl-4-hexenoate. A primary challenge in this synthesis is controlling the stereochemistry of the C4-C5 double bond to prevent the formation of E/Z isomer mixtures. Uncontrolled isomerization can lead to reduced yields of the desired product and introduce significant purification challenges.

This document provides in-depth troubleshooting advice in a question-and-answer format, focusing on the underlying chemical principles to empower you to make informed decisions during your experimental work.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: We are observing a significant mixture of E and Z isomers in our final product. What are the primary factors influencing E/Z selectivity?

A1: The formation of E/Z isomer mixtures is a common issue, particularly when using Wittig-type or Horner-Wadsworth-Emmons (HWE) reactions to form the C4-C5 double bond. The key factors that dictate the stereochemical outcome include:

• Ylide/Phosphonate Structure: The stability of the carbanion intermediate is crucial. In a Wittig reaction, unstabilized ylides (from simple alkyl phosphonium salts) typically favor the Z-isomer under kinetic control, while stabilized ylides (with adjacent electron-withdrawing groups) favor the E-isomer under thermodynamic control.[1][2] The HWE reaction, which uses phosphonate-stabilized carbanions, generally favors the formation of the more stable E-alkene.[3][4]

• Reaction Temperature: Lower temperatures can favor the kinetically controlled product (often the Z-isomer) by preventing the equilibration of reaction intermediates. Conversely, higher temperatures may allow for thermodynamic equilibration, leading to a higher proportion of the more stable E-isomer.

• Solvent: The choice of solvent can influence the reaction intermediates. Aprotic, non-polar solvents often enhance the formation of the Z-isomer with unstabilized ylides.

• Additives: The presence of certain salts, particularly lithium salts, can affect the aggregation of ylides and influence the stereochemical outcome, often favoring the Z-isomer.[2][5]

The following workflow can help guide your optimization efforts:

Caption: Troubleshooting workflow for E/Z isomer control.

Q2: We are employing a Horner-Wadsworth-Emmons (HWE) reaction. How can we modify the phosphonate reagent to favor one isomer?

A2: The HWE reaction is a powerful tool for alkene synthesis and offers good E-selectivity in its classical form.[3] However, the phosphonate reagent can be modified to achieve high Z-selectivity:

• For E-Isomer Selectivity: Standard phosphonates, such as those with diethyl or dimethyl esters, typically yield the E-isomer as the major product due to thermodynamic control.[3]

• For Z-Isomer Selectivity: To obtain the Z-isomer, modified phosphonates are necessary. The Still-Gennari modification, which utilizes phosphonates with electron-withdrawing bis(2,2,2-trifluoroethyl) esters, is a reliable method for producing Z-alkenes.[3][6] This is attributed to kinetic control where the electron-withdrawing groups alter the reaction pathway.[3]

Here is a summary of expected outcomes with different phosphonate types:

Phosphonate Reagent	Expected Major Isomer	Rationale
Diethyl phosphonoacetate	E-isomer	Thermodynamically controlled reaction favoring the more stable trans-alkene.[3]
Bis(2,2,2-trifluoroethyl) phosphonoacetate	Z-isomer	Kinetically controlled reaction due to electronic effects of the trifluoroethyl groups.[3][6]
Diarylphosphonoacetates (with bulky ortho groups)	Z-isomer	Steric hindrance from bulky aryl groups can favor the Z-isomer.[7]

Q3: Is it possible for isomerization to happen after the reaction, during workup or purification? How can this be prevented?

A3: Yes, post-reaction isomerization is a significant risk. The double bond can isomerize under acidic or basic conditions during the workup, or with prolonged exposure to heat during purification.

Strategies to Prevent Post-Reaction Isomerization:

• Neutral Workup: Ensure all acidic or basic reagents are neutralized before extraction. A wash with a mild buffer, such as saturated aqueous sodium bicarbonate, is recommended.

• Minimize Thermal Stress: When removing solvent with a rotary evaporator, use the lowest practical temperature and pressure.

• Careful Purification:

  • Flash Chromatography: This is often the best method. Use a neutral silica gel or one that has been treated with a non-nucleophilic base like triethylamine to prevent on-column isomerization.

  • Distillation: If distillation is necessary, employ a high-vacuum, short-path apparatus to reduce the required temperature and heating time.

  • Use of Inhibitors: In some cases, particularly with residual metal catalysts from other reaction types, additives like 1,4-benzoquinone can suppress isomerization by quenching reactive species.[8][9][10]

This diagram illustrates a workflow for minimizing isomerization during product workup and purification:

Caption: Workflow to minimize post-reaction isomerization.

Experimental Protocols

Protocol 1: Z-Selective Horner-Wadsworth-Emmons Reaction

This protocol is designed to favor the Z-isomer of methyl 6-bromo-4-methyl-4-hexenoate using a Still-Gennari-type reagent.

Materials:

• Bis(2,2,2-trifluoroethyl) (methoxycarbonylmethyl)phosphonate

• Potassium bis(trimethylsilyl)amide (KHMDS)

• 18-crown-6

• Anhydrous Tetrahydrofuran (THF)

• 4-bromo-2-butanone

• Saturated aqueous ammonium chloride (NH4Cl)

• Saturated aqueous sodium bicarbonate (NaHCO3)

• Brine

• Anhydrous magnesium sulfate (MgSO4)

• Argon or Nitrogen atmosphere

Procedure:

• Phosphonate Anion Generation: a. To a flame-dried round-bottom flask under an inert atmosphere, add a solution of bis(2,2,2-trifluoroethyl) (methoxycarbonylmethyl)phosphonate (1.0 equivalent) and 18-crown-6 (1.1 equivalents) in anhydrous THF. b. Cool the solution to -78 °C in a dry ice/acetone bath. c. Slowly add a solution of KHMDS (1.05 equivalents) in THF dropwise over 20 minutes. d. Stir the resulting solution at -78 °C for 30 minutes.

• Olefination Reaction: a. Add a solution of 4-bromo-2-butanone (1.2 equivalents) in anhydrous THF to the phosphonate anion solution dropwise over 15 minutes. b. Maintain the reaction at -78 °C and stir for 3-4 hours, monitoring by TLC.

• Workup and Isolation: a. Quench the reaction at -78 °C by the slow addition of saturated aqueous NH4Cl. b. Allow the mixture to warm to room temperature. c. Transfer to a separatory funnel and extract with diethyl ether or ethyl acetate. d. Wash the combined organic layers with saturated aqueous NaHCO3 and then with brine. e. Dry the organic layer over anhydrous MgSO4, filter, and concentrate under reduced pressure at a temperature below 30 °C.

• Purification: a. Purify the crude product by flash column chromatography on silica gel (pre-treated with 1% triethylamine in the eluent) using a hexane/ethyl acetate gradient. b. Analyze the fractions by ¹H NMR to determine the E/Z ratio.

References

• Ando, K. Z-Selective Horner-Wadsworth-Emmons Reaction of α-Substituted Ethyl (Diarylphosphono)acetates with Aldehydes. The Journal of Organic Chemistry, 1997 , 62(7), 1934-1939. [Link]

• Janicki, I.; et al. Highly Z-Selective Horner–Wadsworth–Emmons Olefination Using Modified Still–Gennari-Type Reagents. Molecules, 2020 , 25(21), 5038. [Link]

• Wang, W.; et al. Synthesis of 6-bromo-4-iodoquinoline. Atlantis Press, 2018 . [Link]

• PrepChem. Synthesis of methyl 6-bromo-hexanoate. [Link]

• Wikipedia. Horner–Wadsworth–Emmons reaction. [Link]

• D'Imperio, N.; et al. E,Z-Selectivity in the reductive cross-coupling of two benzaldehydes to stilbenes under substrate control. Organic & Biomolecular Chemistry, 2020 , 18, 6259-6266. [Link]

• Google Patents. Method for making 6-bromocaproic acid.

• Ando, K. Z-Selective Horner−Wadsworth−Emmons Reaction of α-Substituted Ethyl (Diarylphosphono)acetates with Aldehydes. The Journal of Organic Chemistry, 1999 , 64(18), 6815-6821. [Link]

• Hong, S. H.; et al. Prevention of Undesirable Isomerization during Olefin Metathesis. Journal of the American Chemical Society, 2005 , 127(48), 17160-17161. [Link]

• Google Patents.

• ResearchGate. Prevention of Undesirable Isomerization During Olefin Metathesis. [Link]

• Oxford Academic. (Z)-selective methoxy group-embedded Weinreb amide-type Horner–Wadsworth–Emmons reaction promoted by magnesium cation. [Link]

• ResearchGate. Mechanism of the HWE‐type reactions. [Link]

• Master Organic Chemistry. Wittig Reaction - Examples and Mechanism. [Link]

• ResearchGate. Synthesis of 6-bromo-4-iodoquinoline. [Link]

• Pavan, V.; et al. Enantio- and Z-selective synthesis of functionalized alkenes bearing tertiary allylic stereogenic center. Science Advances, 2023 , 9(2). [Link]

• Organic Chemistry Portal. Wittig-Horner Reaction. [Link]

• ResearchGate. On the Knorr Synthesis of 6-Bromo-4-methylquinolin-2(1H)-one. [Link]

• Anderson's Process Solutions. Metathesis catalysts and reducing olefin isomerization. [Link]

• University of Pittsburgh. The Wittig Reaction. [Link]

• Chemistry LibreTexts. Wittig Reaction. [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Highly Z-Selective Horner–Wadsworth–Emmons Olefination Using Modified Still–Gennari-Type Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Horner–Wadsworth–Emmons reaction - Wikipedia [en.wikipedia.org]
• 5. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
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• 7. pubs.acs.org [pubs.acs.org]
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• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. andersonsprocesssolutions.com [andersonsprocesssolutions.com]

Technical Support Center: Purification of 6-Bromo-4-methyl-4-hexenoic Acid Methyl Ester

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers who encounter severe yield losses and degradation when isolating 6-bromo-4-methyl-4-hexenoic acid methyl ester (CAS 34124-29-3).

This specific compound is a highly valuable building block, most notably utilized in the total synthesis of the immunosuppressant drug Mycophenolate mofetil[1]. However, the dual presence of a methyl ester and an allylic bromide moiety makes it uniquely susceptible to hydrolysis, thermal degradation, and acid-catalyzed isomerization. This guide is designed to troubleshoot your purification workflows by addressing the root chemical causes of these failures.

Purification Decision Workflow

Workflow for the purification of 6-Bromo-4-methyl-4-hexenoic acid methyl ester.

Troubleshooting Guides & FAQs

Q: Why does my 6-bromo-4-methyl-4-hexenoic acid methyl ester degrade into a complex mixture during standard silica gel chromatography? A: This is a classic failure mode when handling allylic halides. Your compound contains a highly reactive allylic C-Br bond. During heterolytic cleavage, the resulting allylic carbocation is highly stabilized by resonance across the adjacent double bond[2]. Standard silica gel is inherently acidic due to surface silanol groups. When you load an allylic bromide onto standard silica, these acidic sites act as a heterogeneous catalyst, promoting the ionization of the bromide and leading to rapid elimination (forming conjugated dienes) or hydrolysis. To prevent this, you must neutralize the silica gel using a deactivation protocol[3] prior to loading your sample.

Q: I am scaling up my synthesis to 50 grams. Is distillation a viable alternative to chromatography? A: Yes, but with strict thermal limitations. Allylic bromide compounds have notoriously poor storage and thermal stability, easily undergoing isomerization and radical-mediated decomposition at elevated temperatures[4]. If you attempt a standard vacuum distillation, the thermal stress will induce polymerization or HBr elimination. You must use a high-vacuum short-path distillation apparatus (e.g., Kugelrohr) at pressures below 0.5 Torr to ensure the distillation temperature remains strictly below 60°C.

Q: My bromination was performed using N-Bromosuccinimide (NBS). How do I efficiently remove the succinimide byproduct before purification? A: The Wohl-Ziegler allylic bromination utilizes NBS to maintain a low, steady concentration of Br₂, which prevents undesired electrophilic addition across the double bond[5]. However, this leaves behind stoichiometric amounts of succinimide. Because succinimide is highly water-soluble and your target ester is lipophilic, a rigorous liquid-liquid extraction is the most efficient first step. Washing the crude organic layer with ice-cold water will selectively partition the succinimide into the aqueous phase without hydrolyzing the methyl ester.

Quantitative Data: Comparison of Purification Techniques

To assist in selecting the appropriate technique for your specific project phase, consult the performance metrics below:

Purification Technique	Target Scale	Expected Recovery	Purity Achieved	Primary Risk / Limitation
Liquid-Liquid Extraction	> 100g	90 - 95%	80 - 85%	Incomplete removal of structurally similar organic impurities.
Deactivated Silica Gel	1 - 10g	75 - 85%	> 98%	On-column degradation if silica is improperly neutralized.
Short-Path Distillation	10 - 50g	80 - 90%	> 95%	Thermal decomposition if vacuum pressure fluctuates.

Experimental Protocols

Protocol A: Flash Chromatography on Deactivated Silica Gel

Expert Insight: A common mistake is eluting the column with an amine-containing solvent. If the allylic bromide co-elutes with an amine, it will undergo a Menshutkin reaction to form a quaternary ammonium salt. The protocol below is a self-validating system: you neutralize the silica, but flush the mobile amine out before introducing the compound[3].

• Column Preparation: Slurry pack the chromatography column using standard silica gel (230-400 mesh) in a solution of 5% Triethylamine (Et₃N) in Hexanes.

• Deactivation Flush: Pass 2 to 3 column volumes of the 5% Et₃N/Hexane solution through the column to fully neutralize the acidic silanol groups.

• Amine Removal (Critical Step): Flush the column with 3 column volumes of pure Hexanes . This removes all excess, mobile Et₃N from the column while leaving the silica surface deactivated.

• Loading: Dissolve the crude 6-bromo-4-methyl-4-hexenoic acid methyl ester in a minimum volume of pure Hexanes and load it carefully onto the column.

• Elution: Elute rapidly using a low-polarity gradient (e.g., 0% to 5% Ethyl Acetate in Hexanes). Monitor fractions via TLC (UV active, or use KMnO₄ stain).

• Concentration: Pool the product-containing fractions and concentrate under reduced pressure at a water bath temperature not exceeding 25°C. Store the pure product immediately at -20°C under an Argon atmosphere.

Protocol B: High-Vacuum Short-Path Distillation

• Preparation: Transfer the crude, solvent-free mixture to a round-bottom flask equipped with a magnetic stir bar. Attach the flask to a short-path distillation head or a Kugelrohr apparatus.

• Vacuum Establishment: Apply a high vacuum (< 0.5 Torr). Do not apply heat until the vacuum has stabilized. This prevents exposing the compound to oxygen at elevated temperatures, which initiates radical decomposition.

• Heating: Gradually increase the heat using an oil bath or Kugelrohr oven. Keep the temperature below 60°C.

• Collection: Collect the purified 6-bromo-4-methyl-4-hexenoic acid methyl ester in a receiving flask chilled with a dry ice/acetone bath (-78°C) to prevent volatile loss and immediate degradation.

References

• Guidechem. Mycophenolate mofetil 128794-94-5 wiki. Retrieved from[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQELyDoZOMthrR4JuEg9ELWJ4kkCP86W1OJTfW8_f-T28D6lVKTR2zht2t7PFQvsDbNZ2WmZTQS5v30Rgvi-eqD_NBBC435qO2XkrT3jtZ77MuZMU7r-0HuaRT0wTRFOhUMtfZxuFLJtqV8EMmfun23RixSI4QWuVjijlpig4dKsUoJQt7HYDA==]
• OpenOChem. Strategy for Predicting Products of Allylic Brominations. Retrieved from[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEDSPqNdJNbnNsmwgAjx2w439owj6E4RhBa8VLSC_4j6HtujbpcYTxImOV7aqHn0oNyTeAmvYlo9Qyt9XPWg-OOOWpleVXzb4rqIvhwtzl_3tOhfJFtn1X-1kzudP7PrXnwv2LjUhHnz57okoT2G9xmHpblPxk3DaGMzIA8FGdEFjpercG-IzOJJRQvestIiJasZ1Od_afySwjcenfjjwJ2GBPel4vXj1T_Sbfqcvc7q3nzhFakus2aaqCLUwomCYd1hVekMRU=]
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Technical Support Center: Minimizing Debromination of 6-Bromo-4-methyl-4-hexenoic acid methyl ester

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for 6-Bromo-4-methyl-4-hexenoic acid methyl ester. This guide is designed for researchers, scientists, and drug development professionals who utilize this versatile building block and may encounter challenges with premature or undesired debromination. We will explore the mechanistic underpinnings of this common side reaction and provide actionable troubleshooting strategies and optimized protocols to ensure the integrity of your synthetic pathways.

Part 1: Frequently Asked Questions - Understanding Debromination

This section addresses the fundamental questions regarding the stability of the C(sp²)–Br bond in your molecule and the common pathways that lead to its cleavage.

Q1: What is debromination and why is it a significant issue with my compound?

A: Debromination is a chemical reaction that involves the cleavage of the carbon-bromine bond, which is then typically replaced by a carbon-hydrogen bond.[1] For your substrate, 6-Bromo-4-methyl-4-hexenoic acid methyl ester, this results in the formation of the unwanted byproduct, 4-methyl-4-hexenoic acid methyl ester. This side reaction is problematic as it consumes your starting material, reduces the yield of your desired product, and introduces a significant purification challenge due to the similar polarity and size of the starting material and the debrominated byproduct.

Q2: My team is observing debromination during a palladium-catalyzed cross-coupling reaction. What is the likely cause?

A: This is a very common issue. The most frequent cause of debromination, often termed hydrodehalogenation, in palladium-catalyzed reactions is the formation of a palladium-hydride (Pd-H) species.[2] This species can intercept the catalytic cycle, leading to reduction of your starting material instead of the desired cross-coupling.

Several factors can generate Pd-H species:

• Bases: Amine bases like triethylamine (Et₃N) or strong alkoxides can act as hydride donors.[3]

• Solvents: Alcohols, particularly isopropanol, can serve as hydride sources.[4]

• Reagents: Impurities in reagents or the presence of borohydrides or other reducing agents can contribute.[5]

The diagram below illustrates how the debromination pathway competes with the desired Suzuki coupling cycle.

Caption: Competing catalytic cycles in a Pd-catalyzed reaction.

Q3: Could a free-radical mechanism be responsible for debromination?

A: Yes, particularly if your reaction is sensitive to light or heat, or if radical initiators are present. Free-radical debromination proceeds via a chain mechanism:

• Initiation: Heat or UV light can cause homolytic cleavage of a weak bond, generating an initial radical.[6] This radical can then abstract the bromine atom from your substrate.

• Propagation: The resulting vinylic radical abstracts a hydrogen atom from a hydrogen donor (like a solvent or other reagent) to form the debrominated product and a new radical, which continues the chain.[6]

• Termination: Two radicals combine to end the chain.[6]

Visible light photoredox catalysis is another powerful method that can intentionally or unintentionally cause reductive debromination through single-electron transfer mechanisms.[7][8]

Part 2: Troubleshooting Guide

Use this decision tree to diagnose the potential cause of debromination in your experiment.

Caption: Decision tree for troubleshooting debromination side reactions.

Part 3: Preventative Strategies & Optimized Protocols

Proactive measures can significantly reduce the incidence of debromination. Below are best practices for handling and using 6-Bromo-4-methyl-4-hexenoic acid methyl ester.

Protocol 1: General Handling and Storage

Allylic and vinylic bromides can be susceptible to degradation over time, especially when exposed to light and air, which can initiate radical decomposition.[9]

• Storage: Store the compound at low temperatures (2-8°C is common, but -20°C is preferable for long-term storage) in an amber vial or a flask protected from light.

• Inert Atmosphere: Before sealing, flush the container with an inert gas like argon or nitrogen to displace oxygen.

• Stabilizers: For bulk storage, consider adding a radical inhibitor. Commercial suppliers often use stabilizers like propylene oxide or phenothiazines in concentrations from 0.001% to 1.0%.[9][10][11]

Protocol 2: Optimized Suzuki-Miyaura Coupling to Minimize Debromination

This protocol provides a robust starting point for coupling your vinylic bromide while minimizing the risk of hydrodehalogenation.

Objective: Couple 6-Bromo-4-methyl-4-hexenoic acid methyl ester with an arylboronic acid.

Step-by-Step Methodology:

• Reagent Preparation: To an oven-dried Schlenk flask under an Argon atmosphere, add the arylboronic acid (1.2 eq) and a mild, inorganic base such as K₃PO₄ (potassium phosphate, 2.0 eq).[2][12]

• Catalyst/Ligand Addition: Add the palladium pre-catalyst (e.g., Pd(OAc)₂, 2 mol%) and a bulky, electron-rich biarylphosphine ligand (e.g., SPhos, 4 mol%). The choice of ligand is critical to favor the desired reductive elimination over other pathways.[12]

• Substrate & Solvent Addition: Add the 6-Bromo-4-methyl-4-hexenoic acid methyl ester (1.0 eq). Via syringe, add a degassed, anhydrous, aprotic solvent such as a mixture of toluene and water (e.g., 10:1 ratio).[12]

• Reaction Execution: Stir the mixture at a reduced temperature. Begin at 80°C. High temperatures can promote the unwanted C-Br bond cleavage.[3][12]

• Monitoring: Monitor the reaction progress closely by TLC or LC-MS every hour. Quench the reaction as soon as the starting material is consumed to avoid prolonged heating, which can lead to byproduct formation.[12]

• Work-up: Upon completion, cool the reaction to room temperature. Quench with water and extract with an organic solvent (e.g., Ethyl Acetate). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.[2]

• Analysis: Analyze the crude product by ¹H NMR or LC-MS to quantify the ratio of the desired product to the debrominated byproduct. If debromination is still significant, consider further lowering the temperature or screening a different ligand (e.g., XPhos).

Data Summary: Troubleshooting Matrix for Palladium-Catalyzed Reactions

Symptom	Potential Cause	Recommended Solution & Rationale
High Debromination (>15%)	Base Selection: Organic bases (Et₃N) or strong alkoxides (NaOtBu) are acting as hydride donors.[3][12]	Switch to an inorganic base like K₃PO₄ or Cs₂CO₃. These are less likely to generate Pd-H species.
Moderate Debromination (5-15%)	Temperature: The reaction temperature is too high, providing sufficient energy for the debromination pathway.[12]	Decrease the temperature by 10-20°C and monitor the reaction over a longer period.
Sluggish reaction with some debromination	Ligand Choice: The ligand may not be sufficiently electron-rich or bulky to promote rapid reductive elimination of the product.	Switch to a more robust ligand from the biarylphosphine class, such as SPhos, XPhos, or RuPhos.[12]
Debromination increases with reaction time	Catalyst Instability/Side Reactions: Prolonged reaction times allow competing side reactions to become more significant.[12]	Monitor the reaction closely and perform the work-up as soon as the starting bromide is consumed.

References

• Narayanam, J. M. R., Tucker, J. W., & Stephenson, C. R. J. (2016). Light-Mediated Reductive Debromination of Unactivated Alkyl and Aryl Bromides. ACS Catalysis. Available at: [Link]

• Li, H., & Li, P. (2016). Transfer Hydro-dehalogenation of Organic Halides Catalyzed by Ruthenium(II) Complex. ACS Publications. Available at: [Link]

• Ogoshi, S., et al. (2017). Hydrodebromination of allylic and benzylic bromides with water catalyzed by a rhodium porphyrin complex. Dalton Transactions. Available at: [Link]

• Google Patents. (2013). WO2013008509A1 - Method for stabilizing allyl bromide compound, and stabilized allyl bromide compound composition.

• ResearchGate. (n.d.). Hydrodebromination of Allylic and Benzylic Bromides with Water Catalyzed by Rhodium Porphyrin Complex. Available at: [Link]

• Chemistry Stack Exchange. (2025). Why don't free radicals formed in photo-bromination form double bonds like in zinc–debromination or Wurtz-type reactions?. Available at: [Link]

• BYJU'S. (n.d.). Mechanism of Free Radical Bromination. Available at: [Link]

• Google Patents. (1998). JPH1072383A - Method for stabilizing allyl bromide, and stabilized allyl bromide composition.

• ResearchGate. (n.d.). Catalytic dehalogenation of aryl halides mediated by a palladium/imidazolium salt system. Available at: [Link]

• WIPO Patentscope. (2013). WO/2013/008509 METHOD FOR STABILIZING ALLYL BROMIDE COMPOUND, AND STABILIZED ALLYL BROMIDE COMPOUND COMPOSITION. Available at: [Link]

• University of Calgary. (n.d.). Ch 10 : Radical halogenation of allylic systems. Available at: [Link]

• Semantic Scholar. (2016). Light-Mediated Reductive Debromination of Unactivated Alkyl and Aryl Bromides. Available at: [Link]

• Chemia. (2022). Allylic position and benzylic position bromination. Available at: [Link]

• Wikipedia. (n.d.). Dehalogenation. Available at: [Link]

• Chemistry Steps. (n.d.). Allylic Bromination by NBS with Practice Problems. Available at: [Link]

• National Institutes of Health. (2024). Reductive deaminative cross-coupling of alkyl bistriflimides enabled by electrocatalysis. Available at: [Link]

• University of Babylon. (n.d.). Free-Radical Chemistry: Structure and Mechanism. Available at: [Link]

• Organic Chemistry Portal. (2010). Reductive Dehalogenation of Aryl Bromides and Chlorides and Their Use as Aryl Blocking Groups. Available at: [Link]

• Science of Synthesis. (n.d.). Catalytic Hydrodehalogenation Reactions. Available at: [Link]

• ACS Publications. (2017). Radical Nitration-Debromination of α-Bromo-α-fluoroalkenes as a Stereoselective Route to Aromatic α-Fluoronitroalkenes. Available at: [Link]

• National Institutes of Health. (n.d.). Palladium- (and nickel-) catalyzed vinylation of aryl halides. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Arene, alkene or alkane synthesis by dehalogenation or reductive cleavage. Available at: [Link]

• RSC Publishing. (2015). Metal catalyzed defunctionalization reactions. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Vinyl bromide synthesis by bromination or substitution. Available at: [Link]

• ResearchGate. (n.d.). Research Advances in the Synthetic Methods of Vinyl Bromides. Available at: [Link]

• ACS Publications. (2014). Regioselective Synthesis of Vinyl Halides, Vinyl Sulfones, and Alkynes. Available at: [Link]

• ACS Publications. (2020). Nitroxyl Catalysts for Six-Membered Ring Bromolactonization and Intermolecular Bromoesterification of Alkenes with Carboxylic Acids. Available at: [Link]

• ACS Publications. (2010). Palladium-Catalyzed Conversion of Aryl and Vinyl Triflates to Bromides and Chlorides. Available at: [Link]

• Reddit. (2023). I need help with this organic reaction, I've tried to look for explanations for hours and couldn't find a definitive answer. Available at: [Link]

• Quora. (2022). 4-bromo-4-methyl-2-hexene exhibits 2 types of stereoisomerism. What is its enantiomer?. Available at: [Link]

• CNR-IRIS. (n.d.). 6‐Methylquinazolin‐4(3H)‐one Based Compounds as BRD9 Epigenetic Reader Binders. Available at: [Link]

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Technical Support Center: Optimizing Long-Term Storage for 6-Bromo-4-methyl-4-hexenoic Acid Methyl Ester

Welcome to the Technical Support Center. As researchers and drug development professionals, maintaining the chemical integrity of highly reactive intermediates is critical to the reproducibility of your downstream syntheses.

This guide provides an authoritative, field-proven framework for handling and storing 6-Bromo-4-methyl-4-hexenoic acid methyl ester . By understanding the specific chemical vulnerabilities of this compound, you can implement our self-validating storage protocols to prevent degradation, maximize shelf life, and ensure assay reliability.

Mechanistic Vulnerability Profile (The "Why")

While 6-Bromo-4-methyl-4-hexenoic acid methyl ester may remain stable during short-term standard laboratory handling[1], its molecular architecture contains three highly reactive sites that necessitate stringent long-term storage controls:

• The Allylic Bromide Moiety: The bromine atom is positioned allylic to the C4=C5 double bond. Allylic halides are notoriously reactive and sensitive to both UV light and thermal stress. Exposure induces homolytic cleavage of the carbon-bromine bond, generating radical species that lead to polymerization or the release of corrosive, discolored bromine gas[2].

• The Methyl Ester: Esters are inherently moisture-sensitive. In the presence of ambient humidity and trace acid/base catalysts, the ester undergoes hydrolysis to form the corresponding carboxylic acid and methanol.

• The Alkene: The unsaturated C4=C5 bond is prone to auto-oxidation when exposed to atmospheric oxygen, forming epoxides or peroxides over time.

Mechanistic degradation pathways of 6-Bromo-4-methyl-4-hexenoic acid methyl ester under stress.

Standard Operating Procedure: Aliquoting & Storage

To arrest the degradation pathways outlined above, we recommend the following step-by-step methodology. This protocol is designed as a self-validating system , ensuring that any breach in storage conditions is immediately detectable before the reagent is used in critical experiments.

Optimized inert-atmosphere aliquoting and long-term storage workflow.

Step-by-Step Methodology

• Step 1: Equilibration & Inert Transfer. Transfer the sealed bulk container to an inert-atmosphere glovebox (Argon preferred).

  • Causality: Argon is approximately 38% denser than air and nitrogen. It forms a heavy, protective blanket directly over the liquid surface, effectively displacing reactive O₂ and H₂O.

• Step 2: Aliquoting. Divide the bulk reagent into single-use aliquots using oven-dried, amber borosilicate glass vials.

  • Causality: Amber glass blocks UV radiation (<500 nm), preventing radical-initiated C-Br cleavage[2]. Single-use aliquots eliminate repeated freeze-thaw cycles that introduce condensation.

• Step 3: Sealing. Cap the vials tightly using PTFE (Teflon)-lined silicone septa.

  • Causality: PTFE is chemically inert to halogenated organics. Standard rubber or silicone will rapidly degrade upon exposure to allylic bromides, leading to seal failure and contamination.

• Step 4: Secondary Containment. Place the sealed vials inside a secondary desiccator jar filled with indicating Drierite (calcium sulfate) before transferring to the -20°C or -80°C freezer.

• Step 5: System Validation (QC).

  • Visual Validation: Before each use, verify the indicating Drierite remains blue. A shift to pink indicates a moisture breach in the secondary container.

  • Analytical Validation: Run a baseline ¹H-NMR every 6 months to confirm the integration of the allylic protons and the ester methoxy group (approx. 3.6 ppm).

Quantitative Storage Parameters

Table 1: Optimal Storage Conditions

Parameter	Optimal Condition	Sub-Optimal / Avoid	Causality
Temperature	-20°C to -80°C	Room Temp (>20°C)	Cryogenic temperatures arrest thermal degradation and slow kinetic hydrolysis[2].
Atmosphere	Argon (Ar) Blanketed	Ambient Air / O₂	Argon displaces both moisture and oxygen, preventing auto-oxidation and hydrolysis.
Container	Amber Borosilicate Glass	Clear Glass / Plastics	Amber glass blocks UV. Plastics leach phthalates and are gas-permeable.
Cap Liner	PTFE (Teflon)	Rubber / Silicone	Halogenated organics rapidly degrade rubber, causing contamination and seal failure.

Table 2: Degradation Indicators

Degradation Pathway	Visual Indicator	Analytical Indicator (QC)
Photolytic Cleavage	Colorless liquid turns yellow/brown.	Loss of allylic CH₂ signal in ¹H-NMR; free Br₂ detected.
Ester Hydrolysis	None (remains visually clear).	LC-MS shows M+18 (water addition) and M-14 peaks.
Polymerization	Increased viscosity, precipitation.	Broad, unresolved peaks in ¹H-NMR; high MW masses in MS.

Troubleshooting & FAQs

Q: My batch of 6-Bromo-4-methyl-4-hexenoic acid methyl ester has turned from a clear liquid to a pale yellow/brown color after three months in the fridge. Is it still usable? A: Discoloration is the primary visual indicator of photolytic or thermal degradation. The allylic bromide moiety is highly sensitive to UV light and heat, which induces homolytic cleavage of the C-Br bond, releasing free bromine (Br₂) that tints the solution yellow/brown[2]. Once discoloration occurs, the reagent has likely polymerized or degraded. Action: Discard the discolored aliquot. To prevent this, ensure the compound is stored in amber borosilicate glass vials and kept strictly at -20°C or lower.

Q: We are seeing poor yields in our cross-coupling reactions, and LC-MS analysis of the starting material shows a significant M-14 peak and an M+18 peak. What is causing this? A: Your compound has undergone ester hydrolysis. The M+18 peak corresponds to the addition of water (cleavage of the methyl ester to form the free carboxylic acid), while the M-14 peak often indicates the loss of the methyl group. This is caused by moisture ingress during storage or handling. Allylic bromides and esters are highly moisture-sensitive[2]. Action: Implement the Argon-purging protocol described above. Ensure all handling is done in a dry environment (e.g., a glovebox) and utilize PTFE-lined septa to prevent ambient humidity from penetrating the vial.

Q: Can I aliquot this compound into standard polypropylene microcentrifuge tubes for easier daily access? A: No. Halogenated organic compounds, particularly reactive allylic bromides, can leach plasticizers (such as phthalates) from standard polypropylene and polyethylene tubes. Furthermore, plastics are highly permeable to oxygen and moisture over time. Action: Always use inert borosilicate glass vials with PTFE-lined caps to maintain chemical integrity and prevent contamination.

Q: When retrieving the vial from the -80°C freezer, condensation immediately forms on the outside and inside of the cap. How do we prevent this? A: Condensation introduces water directly into the reagent, rapidly accelerating hydrolysis. Action: This is a handling error, not a storage failure. Always place the frozen vial in a desiccator and allow it to warm completely to room temperature before breaking the seal. This self-validating step ensures that any ambient moisture condenses on the exterior of the vial, not on the cold chemical inside.

References

• 6-tert-butyl3-ethyl1-methyl-4,5-dihydro-1H-pyrazolo[3,4-c]pyridine-3,6(7H) - EvitaChem (Includes stability and inventory data for 6-Bromo-4-methyl-4-hexenoic acid methyl ester). EvitaChem. 1

• Allyl bromide - Safety Data Sheet - ChemicalBook . ChemicalBook. 2

• SAFETY DATA SHEET - Sigma-Aldrich (Storage conditions for halogenated and moisture-sensitive compounds). Sigma-Aldrich.

Sources

• 1. evitachem.com [evitachem.com]
• 2. chemicalbook.com [chemicalbook.com]

Application Support Center: Troubleshooting 6-Bromo-4-methyl-4-hexenoic Acid Methyl Ester Workflows

Welcome to the Technical Support Center. This guide is designed for synthetic chemists and drug development professionals working with 6-bromo-4-methyl-4-hexenoic acid methyl ester (also known as methyl 6-bromo-4-methyl-4-hexenoate).

This highly specific allylic bromide is a critical building block, most notably utilized in the total synthesis of the immunosuppressant Mycophenolic Acid (MPA) and its prodrug, Mycophenolate Mofetil (MMF) [1][2]. Because of its bifunctional nature (an allylic bromide and an ester) and its trisubstituted double bond, researchers frequently encounter low conversion rates during both its synthesis (via allylic bromination) and its subsequent application (via C-alkylation).

This guide provides field-proven troubleshooting FAQs, self-validating protocols, and mechanistic insights to optimize your yields.

Part 1: Synthesis of the Bromide (Wohl-Ziegler Bromination)

The standard synthesis of 6-bromo-4-methyl-4-hexenoic acid methyl ester involves the allylic bromination of 4-methyl-4-hexenoic acid methyl ester using N-Bromosuccinimide (NBS) and a radical initiator.

FAQ: Why is my allylic bromination stalling at 30-40% conversion?

Causality & Insight: Stalled Wohl-Ziegler reactions are almost exclusively caused by radical quenching. Oxygen, moisture, or degraded initiators terminate the radical propagation chain. Furthermore, if the concentration of molecular bromine ( Br2​ ) generated in situ becomes too high, competitive ionic electrophilic addition across the double bond outpaces the radical substitution, consuming your starting material without yielding the desired allylic bromide.

Troubleshooting Steps:

• Purify your NBS: Commercially available NBS often contains trace Br2​ and HBr . You must recrystallize NBS from boiling water and dry it under vacuum over P2​O5​ before use.

• Degas your solvent: Use strictly anhydrous carbon tetrachloride ( CCl4​ ) or trifluorotoluene ( PhCF3​ ) and sparge with Argon for 15 minutes prior to heating.

• Optimize the Initiator: Azobisisobutyronitrile (AIBN) is preferred over Benzoyl Peroxide (BPO) for this specific substrate because AIBN decomposes at a steady, predictable rate at 80°C, matching the optimal reflux temperature of the solvent.

Mechanistic pathway of Wohl-Ziegler bromination highlighting radical propagation and quenching.

Quantitative Comparison: Bromination Conditions

Initiator	Solvent	Temp (°C)	Conversion (%)	Primary Issue / Observation
None (Light only)	CH2​Cl2​	40	< 15%	Insufficient energy for sustained radical generation.
BPO (5 mol%)	Benzene	80	60 - 70%	BPO induces slight side-reactions with the ester group.
AIBN (5 mol%)	CCl4​ or PhCF3​	80	> 90%	Optimal. Clean conversion; succinimide floats when done.

Protocol 1: Self-Validating Synthesis of 6-Bromo-4-methyl-4-hexenoic acid methyl ester

This protocol is designed to be self-validating; the physical state of the suspension dictates the reaction progress.

• Setup: In a flame-dried, argon-flushed round-bottom flask, dissolve 4-methyl-4-hexenoic acid methyl ester (1.0 equiv) in anhydrous CCl4​ (0.2 M).

• Reagent Addition: Add freshly recrystallized NBS (1.05 equiv) and AIBN (0.05 equiv). At this stage, the heavy NBS powder will sit at the bottom of the flask.

• Reaction: Heat the mixture to a gentle reflux (80°C) while stirring vigorously.

• Validation Check: As the reaction proceeds, the dense NBS is consumed and replaced by succinimide, which is less dense than CCl4​ . The reaction is deemed complete (typically 2-4 hours) when all solid material has floated to the surface of the solvent.

• Workup: Cool to 0°C, filter off the floating succinimide through a pad of Celite, and concentrate the filtrate under reduced pressure. Use the crude allylic bromide immediately, as it is prone to hydrolysis and elimination.

Part 2: Utilizing the Bromide (Ag2O-Mediated C-Alkylation)

In the total synthesis of Mycophenolic Acid, 6-bromo-4-methyl-4-hexenoic acid methyl ester is coupled with a phthalide core (e.g., 5,7-dihydroxy-4-methyl-3H-isobenzofuran-1-one)[3][4].

FAQ: Why am I getting O-alkylation instead of the desired C-alkylation?

Causality & Insight: The phthalide core contains phenolic hydroxyl groups. Under standard basic conditions (e.g., K2​CO3​ in DMF), the hard phenoxide anion preferentially attacks the allylic bromide at the oxygen atom (O-alkylation).

To force C-alkylation, you must alter the transition state. By using Silver(I) Oxide ( Ag2​O ) in a non-polar solvent like dioxane, the Ag+ acts as a soft Lewis acid[5]. It coordinates with the leaving bromide ion, creating a tight ion pair with partial carbocationic character at the allylic carbon. This "soft" electrophile preferentially reacts with the "soft" carbon nucleophile of the aromatic ring (ortho/para to the hydroxyls) rather than the "hard" oxygen[3][6].

FAQ: Why is my allylic bromide degrading before the coupling completes?

Causality & Insight: Allylic bromides are highly sensitive to light and moisture. Ag2​O reactions are heterogeneous and can be slow (often taking 24-48 hours at room temperature). If the reaction is exposed to ambient light, the silver salts will catalyze the photolytic degradation of the bromide. Furthermore, if the Ag2​O is old, it forms a passivating layer of silver carbonate, halting the reaction and leaving the bromide in solution long enough to undergo hydrolysis.

Divergent pathways of alkylation based on hard/soft acid-base principles.

Quantitative Comparison: Alkylation Regioselectivity

Base / Catalyst	Solvent	Temp	C-Alkylation Yield	O-Alkylation Yield
K2​CO3​	DMF	60°C	< 5%	> 85%
NaH	THF	0°C	10%	75%
Fresh Ag2​O	Dioxane	25°C	35 - 45%	< 10%

(Note: While 35-45% seems low, this is the literature standard for this highly sterically hindered, biomimetic C-alkylation step in MPA synthesis[2][5].)

Protocol 2: Ag2O-Mediated C-Alkylation (Canonica Method)

Adapted from the foundational synthesis of mycophenolic acid[3][6].

• Preparation of Ag2O: Do not use commercial Ag2​O that has been stored for months. Prepare it fresh by adding an aqueous solution of NaOH to an aqueous solution of AgNO3​ . Filter the resulting brown precipitate, wash exhaustively with water, then ethanol, then ether, and dry under high vacuum in the dark.

• Setup: In a flask wrapped entirely in aluminum foil (to exclude light), dissolve 5,7-dihydroxy-4-methyl-3H-isobenzofuran-1-one (1.0 equiv) and 6-bromo-4-methyl-4-hexenoic acid methyl ester (1.2 equiv) in strictly anhydrous dioxane.

• Reaction: Add the freshly prepared Ag2​O (2.0 equiv). Stir the heterogeneous black suspension vigorously at room temperature (20-25°C) for 24 to 48 hours.

• Validation Check: Monitor via TLC (Hexanes/EtOAc). The reaction is complete when the bromide is consumed. The mixture will remain a black suspension throughout.

• Workup: Filter the mixture through a pad of Celite to remove silver salts. Wash the filter cake with ethyl acetate. Concentrate the filtrate and purify via silica gel chromatography to isolate the C-alkylated product.

References

• Canonica, L., Kroszczynski, W., Ranzi, B. M., Rindone, B., Santaniello, E., & Scolastico, C. (1971). "A total synthesis of mycophenolic acid." Tetrahedron Letters, 12(28), 2691-2692. URL:[Link]

• Canonica, L., Rindone, B., Santaniello, E., & Scolastico, C. (1972). "A total synthesis of mycophenolic acid, some analogues and some biogenetic intermediates." Tetrahedron, 28(16), 4395-4404. URL:[Link]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 5281078, Mycophenolic acid." PubChem. URL:[Link]

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• 2. Mycophenolate mofetil | 128794-94-5 [chemicalbook.com]
• 3. discovery.researcher.life [discovery.researcher.life]
• 4. Isolation and Characterization of Secondary Metabolites from Hydractinia-Associated Fungus, Penicillium brevicompactum MSW10-1, and Their Inhibitory Effects on Hepatic Lipogenesis | MDPI [mdpi.com]
• 5. discovery.researcher.life [discovery.researcher.life]
• 6. pubs.acs.org [pubs.acs.org]

How to separate impurities from 6-Bromo-4-methyl-4-hexenoic acid methyl ester via column chromatography

Welcome to the Chromatography Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges associated with isolating 6-bromo-4-methyl-4-hexenoic acid methyl ester .

This molecule presents a unique purification profile due to its highly reactive allylic bromide moiety, a hydrolyzable ester group, and the potential presence of geometric (E/Z) isomers. This guide synthesizes field-proven methodologies and mechanistic causality to ensure your purification workflows are reproducible, high-yielding, and self-validating.

Diagnostic Workflow for Impurity Resolution

Before altering your solvent system, it is critical to diagnose the exact nature of your impurities. Use the decision matrix below to select the appropriate chromatographic intervention.

Figure 1: Decision matrix for selecting the appropriate chromatographic purification strategy.

Troubleshooting & FAQs

Q1: My product degrades or streaks heavily on the column, resulting in a low isolated yield. How do I prevent this? A1: The target molecule contains an allylic bromide moiety, which is highly electrophilic. On standard, slightly acidic silica gel, the allylic bromide can undergo ionization ( SN​1 ) or nucleophilic attack ( SN​2/SN​2′ ), leading to elimination or hydrolysis. Causality & Solution: Prolonged contact with silica promotes this degradation. You must minimize column residence time by utilizing Flash Column Chromatography, which uses pressurized gas to achieve an optimal solvent flow rate of ~2.0 inches/min[1]. If rapid elution is insufficient, deactivate your silica gel by pre-flushing the column with a solvent containing 1% triethylamine (Et₃N). This neutralizes the acidic silanol sites, protecting the sensitive allylic bromide.

Q2: I cannot separate the (E)- and (Z)-isomers of the product using standard Hexane/Ethyl Acetate gradients. What is the alternative? A2: Geometric isomers of aliphatic alkenes possess nearly identical dipole moments, making them co-elute on standard normal-phase silica. To resolve this, you must implement Argentation Chromatography (silver-ion chromatography). Causality & Solution: By impregnating the silica gel with silver nitrate (AgNO₃), silver ions (Ag⁺) form reversible charge-transfer π -complexes with the double bonds of the analytes[2][3]. The sterically less hindered (Z)-isomer allows for a stronger interaction with the Ag⁺ ions, causing it to be retained longer on the column compared to the more sterically hindered (E)-isomer[2][4].

Q3: How do I remove unreacted carboxylic acid starting material or hydrolysis byproducts? A3: Unreacted 6-bromo-4-methyl-4-hexenoic acid or hydrolyzed allylic alcohol byproducts are significantly more polar than the target methyl ester. Causality & Solution: The carboxylic acid and alcohol groups hydrogen-bond strongly with the silica gel stationary phase. Eluting with a low-polarity solvent system (e.g., 95:5 Hexanes:EtOAc) will easily wash the target ester off the column while trapping these polar impurities at the baseline.

Mechanistic Insights: Argentation Chromatography

Understanding the steric environment of your molecule is key to predicting its behavior on a silver-doped column.

Figure 2: Mechanism of E/Z isomer separation via silver-ion (argentation) chromatography.

Standard Operating Procedures (SOPs)

Protocol A: Preparation of 10% Silver Nitrate-Impregnated Silica Gel

Self-Validating Principle: Protecting the mixture from light prevents the photoreduction of Ag⁺ to elemental silver (Ag⁰), which would render the stationary phase useless and turn the silica black[2].

• Weighing: Add 90 g of standard flash silica gel (40-63 µm particle size) into a 500 mL round-bottom flask.

• Dissolution: Dissolve 10 g of silver nitrate (AgNO₃) in 100 mL of distilled water (or acetonitrile for a faster drying process).

• Slurry Formation: Pour the AgNO₃ solution into the silica gel. Swirl manually to ensure complete and even coating of the particles.

• Drying: Wrap the flask entirely in aluminum foil to block ambient light. Attach to a rotary evaporator and remove the solvent under reduced pressure (water bath at 50°C) until a free-flowing powder is achieved[2].

• Activation: Transfer the powder to an oven and bake at 120°C for 12 hours to activate the silica. Store in a light-proof desiccator.

Protocol B: Flash Column Chromatography for Allylic Bromides

Self-Validating Principle: Spotting fractions immediately ensures that you detect the product before any post-elution degradation occurs in the collection tubes[1].

• Column Packing: Select a glass column (e.g., 20 mm diameter for a 200 mg sample). Slurry-pack the column using the chosen stationary phase (standard or AgNO₃-silica) in hexanes.

• Loading: Dissolve the crude 6-bromo-4-methyl-4-hexenoic acid methyl ester in a minimal volume of hexanes (or toluene if using argentation). Apply evenly to the top of the silica bed.

• Elution: Apply compressed air or nitrogen to maintain a solvent front descent of exactly 2.0 inches/min[1]. Use 95:5 Hexanes:EtOAc for standard silica, or 70:30 Toluene:Hexanes for argentation chromatography[3].

• Collection & Analysis: Collect 10-15 mL fractions. Immediately analyze via TLC (visualize with UV or a KMnO₄ stain). Pool the product-containing fractions and concentrate under reduced pressure at a low temperature (<30°C) to prevent thermal degradation of the bromide.

Quantitative Data & Solvent Systems

Table 1: Chromatographic Parameters for 6-Bromo-4-methyl-4-hexenoic acid methyl ester

Parameter	Standard Silica Gel (Flash)	10% AgNO₃-Silica Gel (Argentation)
Primary Target	General Impurities, Acids, Alcohols	E/Z Geometric Isomers
Optimal Solvent System	Hexanes/EtOAc (95:5)	Toluene/Hexanes (70:30) or Hexanes/EtOAc (98:2)
Retention Factor ( Rf​ )	~0.45 (E/Z co-elute)	(E)-isomer: ~0.40 (Z)-isomer: ~0.30
Flow Rate	2.0 in/min (Positive pressure)	1.5 in/min (Moderate pressure)
Silica Pre-treatment	Optional 1% Et₃N flush	Light-shielded, oven-dried at 120°C

References

• Still, W. C., Kahn, M., & Mitra, A. (1978). Rapid chromatographic technique for preparative separations with moderate resolution. Journal of Organic Chemistry, 43(14), 2923-2925. URL: [Link]

• Nocun, M., & Andersson, J. T. (2015). New Separation Approach for Asphaltene Investigation: Argentation Chromatography Coupled with Ultrahigh-Resolution Mass Spectrometry. Energy & Fuels, 29(10), 6282-6292. URL: [Link]

• Nikolova-Damyanova, B. (2019). Introduction to Silver Ion Chromatography. AOCS. URL: [Link]

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• 2. pdf.benchchem.com [pdf.benchchem.com]
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Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of 6-Bromo- vs. 6-Chloro-4-methyl-4-hexenoic Acid Methyl Ester

For researchers and professionals in drug development and synthetic chemistry, the selection of starting materials is a critical decision that dictates reaction efficiency, yield, and overall cost-effectiveness. Alkyl halides are foundational building blocks, and the choice between a bromo- or chloro-substituent can have profound implications for a synthetic route. This guide provides an in-depth, objective comparison of the reactivity of two structurally related primary alkyl halides: 6-bromo-4-methyl-4-hexenoic acid methyl ester and 6-chloro-4-methyl-4-hexenoic acid methyl ester. We will delve into the theoretical underpinnings of their reactivity and provide a robust experimental protocol for empirical validation.

Theoretical Framework: Unpacking the Determinants of Reactivity

The reactivity of an alkyl halide in nucleophilic substitution (Sₙ) and elimination (E) reactions is governed by several factors, including the structure of the alkyl group, the nature of the nucleophile/base, and the solvent. However, when comparing two compounds with identical alkyl frameworks, the primary determinant of relative reactivity is the nature of the halogen itself—specifically, its ability to function as a leaving group.

The Carbon-Halogen Bond and Leaving Group Ability

A good leaving group is one that is stable after it has departed with the electron pair from its bond with carbon. The stability of the halide anion (X⁻) is inversely related to its basicity; weaker bases are better leaving groups. This can be correlated with the acidity of the corresponding hydrohalic acid (H-X). Since HBr is a stronger acid than HCl, bromide (Br⁻) is a weaker base than chloride (Cl⁻) and is therefore a more stable anion.[1][2][3]

Two key physical properties underpin this trend:

• Bond Dissociation Energy (BDE): The carbon-bromine (C-Br) bond is inherently weaker than the carbon-chlorine (C-Cl) bond.[4][5] Less energy is required to cleave the C-Br bond, which facilitates reactions where this bond breaking is part of the rate-determining step.

• Polarizability: Bromine is a larger and more polarizable atom than chlorine.[6][7] Its diffuse electron cloud can better stabilize the developing negative charge in the transition state of a reaction, lowering the activation energy.[6]

Dominant Reaction Mechanisms

Both 6-bromo- and 6-chloro-4-methyl-4-hexenoic acid methyl ester are primary (1°) alkyl halides. Primary alkyl halides are sterically unhindered at the α-carbon, making them excellent candidates for the bimolecular nucleophilic substitution (Sₙ2) reaction.[8][9][10] They are poor substrates for the Sₙ1 mechanism, which proceeds through a highly unstable primary carbocation.[11]

Simultaneously, in the presence of a strong base, the bimolecular elimination (E2) reaction can compete with Sₙ2 substitution.[12] In both the Sₙ2 and E2 mechanisms, the C-X bond is broken in the single, rate-determining step. Consequently, a better leaving group will accelerate both reactions.[11]

Head-to-Head Comparison: Bromo- vs. Chloro-Ester

Based on the foundational principles outlined above, we can predict a significant difference in reactivity between the two target molecules. The 6-bromo-4-methyl-4-hexenoic acid methyl ester is expected to be substantially more reactive than its chloro-analogue.

This enhanced reactivity is a direct consequence of the superior leaving group ability of bromide. The lower activation energy required for C-Br bond cleavage allows reactions to proceed more rapidly and often under milder conditions.

Table 1: Comparative Properties and Predicted Reactivity

Property	6-Chloro-4-methyl-4-hexenoic acid methyl ester	6-Bromo-4-methyl-4-hexenoic acid methyl ester	Scientific Rationale
C-X Bond Strength	Stronger	Weaker	The C-Cl bond has a higher bond dissociation energy than the C-Br bond.[4][5]
Leaving Group Stability	Good (Cl⁻ is a stable anion)	Excellent (Br⁻ is more stable than Cl⁻)	Br⁻ is the conjugate base of a stronger acid (HBr) and is more polarizable.[3][6]
Predicted Reactivity	Lower	Higher	The rate-determining step for both Sₙ2 and E2 reactions involves the cleavage of the C-X bond. A better leaving group lowers the activation energy barrier.[11]

Experimental Verification: A Protocol for Kinetic Analysis

To empirically validate the predicted reactivity, a kinetic experiment can be designed to compare the reaction rates of the two esters with a common nucleophile. The Finkelstein reaction is an ideal choice for this purpose, involving the substitution of a halide with iodide.

Protocol: Kinetic Comparison via Finkelstein Reaction

Objective: To quantitatively determine the relative rates of nucleophilic substitution for 6-bromo- and 6-chloro-4-methyl-4-hexenoic acid methyl ester.

Principle: The Sₙ2 reaction of the alkyl halides with sodium iodide in acetone will be monitored over time. Iodide is an excellent nucleophile, and acetone is a polar aprotic solvent that promotes the Sₙ2 pathway.[13] A key advantage of this system is that while sodium iodide is soluble in acetone, the resulting sodium chloride or sodium bromide byproducts are not, which drives the reaction to completion. Reaction progress will be monitored by quantifying the disappearance of the starting material using Gas Chromatography (GC).

Materials and Reagents:

• 6-bromo-4-methyl-4-hexenoic acid methyl ester

• 6-chloro-4-methyl-4-hexenoic acid methyl ester

• Sodium Iodide (NaI), anhydrous

• Acetone, anhydrous

• Dodecane (or other suitable internal standard for GC analysis)

• Deionized water

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

• Volumetric flasks, pipettes, and standard glassware

• Constant temperature bath

• Gas Chromatograph with a suitable column (e.g., DB-5 or equivalent)

Experimental Procedure:

• Solution Preparation:

  • Prepare a 0.1 M stock solution of sodium iodide in anhydrous acetone.

  • Prepare separate 0.05 M stock solutions of the 6-bromo-ester, the 6-chloro-ester, and the dodecane internal standard in anhydrous acetone.

• Reaction Setup (to be run in parallel for both halides):

  • In a 50 mL round-bottom flask, place 20 mL of the 0.1 M NaI in acetone solution.

  • Add 1 mL of the 0.05 M dodecane internal standard solution.

  • Equilibrate the flask in a constant temperature bath set to 50 °C for 15 minutes.

• Reaction Initiation and Monitoring:

  • Initiate the reaction by adding 20 mL of the pre-heated 0.05 M alkyl halide (bromo- or chloro-ester) stock solution to the NaI solution. Start a timer immediately.

  • Immediately withdraw the first aliquot (1 mL) and quench it in a vial containing 5 mL of deionized water. This is the t=0 time point.

  • Extract the quenched aliquot with 2 mL of diethyl ether.

  • Collect the organic (ether) layer and dry it over a small amount of anhydrous MgSO₄.

  • Repeat steps 3c-3d at regular intervals (e.g., every 15 minutes for the bromo-ester, potentially longer for the chloro-ester) for a total of 2 hours or until the reaction is >80% complete.

• GC Analysis:

  • Analyze each dried organic sample by GC.

  • Determine the ratio of the peak area of the alkyl halide to the peak area of the internal standard for each time point.

Data Analysis:

• Calculate the concentration of the alkyl halide at each time point relative to its initial concentration using the internal standard peak area ratios.

• The reaction is expected to follow second-order kinetics. However, since the concentration of NaI is in large excess, it can be treated as constant, and the reaction follows pseudo-first-order kinetics.

• Plot ln([Alkyl Halide]) versus time (in seconds). The plot should yield a straight line with a slope equal to -k', where k' is the pseudo-first-order rate constant.

• Compare the calculated rate constants (k') for the bromo- and chloro-esters to determine their relative reactivity.

Trustworthiness and Rationale:

• Why a constant temperature? Reaction rates are highly sensitive to temperature. A constant temperature bath ensures that any observed difference in rate is due to the inherent reactivity of the substrates, not thermal fluctuations.

• Why an internal standard? An internal standard corrects for variations in injection volume and detector response in the GC analysis, leading to more accurate and precise quantification.

• Why anhydrous conditions? Water is a protic solvent that can solvate the nucleophile, reducing its reactivity, and can also participate in competing hydrolysis reactions.[14][15][16]

Visualizing the Chemistry

Diagrams help clarify complex workflows and chemical transformations.

Caption: Experimental workflow for the kinetic comparison of alkyl halide reactivity.

Caption: Competing Sₙ2 and E2 reaction mechanisms for primary alkyl halides (R-CH₂-X).

Implications for Synthetic Strategy and Conclusion

For the synthetic chemist, this has direct practical implications:

• Reactivity vs. Cost: The bromo-ester's higher reactivity allows for the use of milder reaction conditions (lower temperatures, shorter reaction times), which can be crucial for sensitive substrates. However, bromo-compounds are typically more expensive and have a higher molecular weight than their chloro-analogues.[5]

• Process Development: For large-scale synthesis, the lower cost of the chloro-ester may be a significant advantage. Developing a process with the chloro-ester might require more optimization and more forcing conditions (e.g., higher temperatures or stronger nucleophiles/bases), but could be more economical in the long run.

• Reaction Specificity: In cases where Sₙ2 and E2 reactions are in competition, the halide can have a modest influence on the product ratio. Chlorides can sometimes favor elimination slightly more than bromides due to the increased acidity of the β-hydrogens from chlorine's higher electronegativity.[17]

References

• Chemistry LibreTexts. (2021, June 10). 4.7: Solvent Effects in Nucleophilic Substitution. Retrieved from [Link]

• UCLA Chem 14D. (2020, May 31). Alkyl Halides: Solvent effects in substitution reactions [Video]. YouTube. Retrieved from [Link]

• Rensselaer Polytechnic Institute. (n.d.). NS7. Solvent Effects - aliphatic nucleophilic substitution. Retrieved from [Link]

• University of Illinois. (n.d.). Summary of Solvent Effects on Nucleophilic Substitution Reactions. Retrieved from [Link]

• CliffsNotes. (n.d.). Which of the following is the best leaving group in a nucleophilic substitution reaction?. Retrieved from [Link]

• Student Doctor Network. (2012, December 29). Why is bromide a better nucleophile than chloride?. Retrieved from [Link]

• Mondal, S. (2025, March 13). UNIT -III: Alkyl halides (Nucleophilic Substitution Reaction). ResearchGate. Retrieved from [Link]

• Michigan State University Department of Chemistry. (n.d.). Alkyl Halide Reactivity. Retrieved from [Link]

• Scribd. (n.d.). Exp.6-Alkyl and Aryl Halides. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 22). SN2 Substitution Reactions and Alkyl Moiety. Retrieved from [Link]

• Reddit. (2020, August 17). Better Leaving Group: Bromide VS Chloride. Retrieved from [Link]

• Chemistry Steps. (2025, November 13). Reactivity of Alkyl Halides in SN2 Reactions. Retrieved from [Link]

• Master Organic Chemistry. (2026, January 9). The SN2 Reaction Mechanism. Retrieved from [Link]

• JoVE. (2023, April 30). Video: Leaving Groups. Retrieved from [Link]

• Rablen, P. R., McLarney, B. D., Karlow, B. J., & Schneider, J. E. (2014). How alkyl halide structure affects E2 and SN2 reaction barriers: E2 reactions are as sensitive as SN2 reactions. The Journal of Organic Chemistry, 79(3), 867-879.

• University of California, Davis. (n.d.). Chapter 8 Alkyl Halides and Elimination Reactions. Retrieved from [Link]

• University of Calgary. (n.d.). Elimination Reactions. Retrieved from [Link]

• St. Paul's Cathedral Mission College. (n.d.). Factors Affecting the Rates of SN1 and SN2 Reactions. Retrieved from [Link]

• Toppr. (2025, July 15). Breaking Down Alkyl Halides: Key Reactions and Uses. Retrieved from [Link]

• Chemistry LibreTexts. (2014, August 29). 9.9: Comparing the E2 and E1 Reactions of Alkyl Halides. Retrieved from [Link]

• Organic Chemistry 1: An open textbook. (n.d.). 8.3. Factors affecting rate of nucleophilic substitution reactions. Retrieved from [Link]

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6-Bromo-4-methyl-4-hexenoic acid methyl ester vs ethyl ester in cross-coupling efficiency

As a bifunctional linchpin in advanced organic synthesis, (E)-6-bromo-4-methylhex-4-enoate is a highly versatile building block. It features a highly electrophilic allylic bromide at one terminus and a latent carboxylic acid (protected as an ester) at the other. This specific structural motif is critical in the total synthesis of immunosuppressants like Mycophenolic Acid (MPA) [1] and in the development of modern PPARδ agonists (e.g., MA-0204) for muscular dystrophy [2].

However, a recurring challenge in process chemistry is selecting the optimal ester protecting group. While the methyl ester is commercially ubiquitous, the ethyl ester often provides superior performance in transition-metal-catalyzed cross-couplings. This guide objectively compares both variants, detailing the mechanistic causality behind their performance differences and providing field-proven, self-validating protocols for your workflows.

The Cross-Coupling Dilemma: Reactivity vs. Stability

In palladium-catalyzed cross-couplings (e.g., Suzuki-Miyaura, Stille, Negishi), the allylic bromide undergoes rapid oxidative addition to form a highly reactive π -allyl palladium complex. Because the reactive site (C6) is remote from the ester moiety (C1), the intrinsic cross-coupling reactivity of the methyl and ethyl esters is virtually identical.

The divergence in efficiency stems entirely from stability under reaction conditions :

• Premature Hydrolysis: Suzuki-Miyaura couplings require basic aqueous conditions (e.g., Na2​CO3​ or K3​PO4​ in H2​O /organic solvent) to activate the boronic acid. Methyl esters are highly susceptible to nucleophilic attack by hydroxide ions, leading to premature saponification. The resulting carboxylate alters the solubility profile of the intermediate, often poisoning the catalyst or complicating the workup [3].

• Transesterification: If ethanol is used as a green co-solvent, the methyl ester can undergo base-catalyzed transesterification, yielding a messy mixture of methyl and ethyl coupled products.

By substituting the methyl group with an ethyl group, the subtle increase in steric bulk and lipophilicity significantly retards the rate of background hydrolysis without hindering the downstream, deliberate saponification step required to yield the active Active Pharmaceutical Ingredient (API).

Caption: Competing cross-coupling and premature ester hydrolysis pathways under basic conditions.

Comparative Performance Data

The following table synthesizes the operational differences between the methyl and ethyl esters during standard drug development workflows.

Parameter	6-Bromo-4-methyl-4-hexenoate Methyl Ester	6-Bromo-4-methyl-4-hexenoate Ethyl Ester	Impact on Workflow
Allylic Oxidative Addition Rate	Very Fast	Very Fast	No difference; both form π -allyl Pd complexes readily.
Stability to Aqueous Base	Low (Prone to rapid hydrolysis)	Moderate to High (Sterically shielded)	Ethyl ester yields 15-25% higher recovery in Suzuki couplings.
Transesterification Risk	High (if EtOH is used as solvent)	None (if EtOH is used as solvent)	Ethyl ester allows the use of greener ethanol/water solvent systems.
Anhydrous O-Alkylation Yield	Excellent (>90%)	Excellent (>90%)	Both perform equally well in anhydrous DMF/ K2​CO3​ conditions.
Final Saponification Rate	Fast (1-2 hours at RT)	Moderate (2-4 hours at RT)	Negligible impact; both cleanly yield the free acid via LiOH .

Self-Validating Experimental Workflows

To maximize yield and purity, the synthetic sequence must be treated as a holistic system. The workflow below demonstrates the causality behind using the ethyl ester for cross-coupling, followed by controlled saponification.

Caption: Synthetic workflow from allylic bromide ester to active pharmaceutical ingredients.

Protocol 1: Suzuki-Miyaura Cross-Coupling (Optimized for Ethyl Ester)

This protocol utilizes a biphasic system and a milder base to suppress ester hydrolysis while maintaining high cross-coupling efficiency.

• Setup: To an oven-dried Schlenk flask, add ethyl (E)-6-bromo-4-methylhex-4-enoate (1.0 equiv) and the desired arylboronic acid (1.2 equiv).

• Catalyst & Base: Add Pd(dppf)Cl2​ (0.05 equiv) and anhydrous K3​PO4​ (2.0 equiv). Causality: K3​PO4​ is a weaker nucleophile than NaOH or KOH , drastically reducing premature ester cleavage while still effectively polarizing the boronic acid.

• Solvent System: Degas a mixture of Toluene/ H2​O (10:1 v/v) by sparging with argon for 15 minutes. Add to the flask. Causality: The biphasic toluene system sequesters the lipophilic ethyl ester in the organic layer, physically separating it from the aqueous hydroxide ions until the palladium cycle pulls the substrates together at the interface.

• Reaction: Heat the mixture to 60 °C under argon for 4–6 hours. Monitor via TLC/LC-MS.

• Workup: Cool to room temperature, dilute with EtOAc, and wash with water and brine. Dry the organic layer over Na2​SO4​ , filter, and concentrate. Purify via flash chromatography.

Protocol 2: Anhydrous O-Alkylation (For PPARδ Agonist Precursors)

When synthesizing ether-linked APIs, aqueous bases are unnecessary. Here, both methyl and ethyl esters perform exceptionally well.

• Setup: Dissolve the phenol/alcohol building block (1.0 equiv) in anhydrous DMF (0.2 M).

• Deprotonation: Add finely powdered K2​CO3​ (3.0 equiv) and stir at room temperature for 15 minutes to generate the phenoxide/alkoxide.

• Alkylation: Add methyl or ethyl (E)-6-bromo-4-methylhex-4-enoate (1.2 equiv) dropwise.

• Reaction: Heat to 65 °C for 12 hours. Causality: The strict exclusion of water prevents any ester hydrolysis, allowing the highly reactive allylic bromide to undergo clean SN​2 displacement.

• Workup: Quench with ice water, extract with diethyl ether (3x), wash the combined organics with 5% aqueous LiCl (to remove residual DMF), dry, and concentrate.

Protocol 3: Final Saponification to the Active Free Acid

The final step in generating molecules like Mycophenolic Acid requires mild cleavage of the ester.

• Setup: Dissolve the purified cross-coupled ester (1.0 equiv) in a solvent mixture of THF/MeOH/ H2​O (2:1:1 v/v).

• Hydrolysis: Add LiOH⋅H2​O (3.0 equiv). Causality: Lithium hydroxide is a mild, highly selective base that cleaves the ester without causing double-bond migration (isomerization) or epimerization of other sensitive stereocenters in the molecule.

• Reaction: Stir at room temperature for 2–4 hours (ethyl esters will take slightly longer than methyl esters).

• Workup: Concentrate under reduced pressure to remove THF and MeOH. Dilute the aqueous residue with water, cool to 0 °C, and carefully acidify to pH 3 using 1M HCl . Extract the precipitated free acid with EtOAc, dry, and concentrate to yield the final API.

Conclusion

While 6-bromo-4-methyl-4-hexenoic acid methyl ester remains a classic reagent in the literature, upgrading to the ethyl ester provides a distinct operational advantage in modern transition-metal-catalyzed cross-couplings. By mitigating premature hydrolysis and eliminating transesterification risks in green solvents, the ethyl ester ensures higher yields and cleaner impurity profiles, streamlining the critical path from discovery to scale-up.

References

• Canonica, L., Rindone, B., Santaniello, E., & Scolastico, C. "A total synthesis of mycophenolic acid, some analogues and some biogenetic intermediates." Tetrahedron (1972).
• "Selective PPARδ Modulators Improve Mitochondrial Function: Potential Treatment for Duchenne Muscular Dystrophy (DMD)." Journal of Medicinal Chemistry (2018).
• "Sustainable and Cost-Effective Suzuki–Miyaura Couplings toward the Key Biaryl Subunits of Arylex and Rinskor Active." Organic Letters (2020).

A Comparative Guide to the GC-MS Analysis of Impurities in 6-Bromo-4-methyl-4-hexenoic Acid Methyl Ester Batches

This guide provides an in-depth, objective comparison of the impurity profiles of different batches of 6-Bromo-4-methyl-4-hexenoic acid methyl ester, a key intermediate in various synthetic pathways. The focus is on leveraging Gas Chromatography-Mass Spectrometry (GC-MS) to identify, quantify, and characterize process-related impurities and potential degradants. This document is intended for researchers, scientists, and drug development professionals who require robust analytical methodologies for quality control and process optimization.

The chemical stability and purity of pharmaceutical intermediates are critical determinants of the safety and efficacy of the final active pharmaceutical ingredient (API).[1] Regulatory bodies, guided by the International Council for Harmonisation (ICH), mandate stringent control over impurities.[2][3] This guide demonstrates a systematic approach to impurity profiling using GC-MS, a powerful technique for the analysis of volatile and semi-volatile compounds.[4][5]

The Analytical Imperative: Why GC-MS?

6-Bromo-4-methyl-4-hexenoic acid methyl ester is a functionalized organic molecule susceptible to various impurities arising from its synthesis or degradation. Potential impurities could include constitutional isomers, diastereomers, residual starting materials, or byproducts from side reactions such as dehydrohalogenation or hydrolysis.

GC-MS was selected for this analysis due to its inherent strengths:

• High Chromatographic Resolution: Gas chromatography, particularly with modern capillary columns, offers excellent separation of structurally similar, volatile compounds.[6]

• High Sensitivity and Specificity: Mass spectrometry provides unparalleled specificity for compound identification based on mass-to-charge ratio and fragmentation patterns, enabling detection at trace levels (ppm to ppb).[4]

• Structural Elucidation: Electron Ionization (EI) mass spectrometry generates reproducible fragmentation patterns that act as a "fingerprint" for a molecule, allowing for the structural elucidation of unknown impurities.[7]

This combination is ideal for creating a detailed impurity profile, which is a mandatory step in the manufacturing of pharmaceuticals.[5]

Comparative Analysis of Two Batches: A Case Study

To illustrate the practical application of GC-MS for impurity profiling, we will compare two hypothetical batches of 6-Bromo-4-methyl-4-hexenoic acid methyl ester:

• Batch A (Reference Standard): A high-purity batch, well-characterized and considered the benchmark for quality.

• Batch B (Production Sample): A batch from a recent production run, which requires assessment against the reference standard.

The primary objective is to determine if Batch B meets the established purity specifications and to identify any new or elevated impurities that may have resulted from process deviations or raw material variability.

Experimental Methodology

A robust and validated analytical method is the foundation of reliable impurity profiling.[8] The following protocol was developed to ensure specificity, sensitivity, and reproducibility.

Sample Preparation

A simple and direct injection method was chosen to minimize sample manipulation and potential artifacts.

• Accurately weigh approximately 50 mg of the 6-Bromo-4-methyl-4-hexenoic acid methyl ester sample from each batch into separate 10 mL volumetric flasks.

• Dissolve and dilute to volume with HPLC-grade Dichloromethane (DCM).

• Vortex each solution for 30 seconds to ensure homogeneity.

• Transfer an aliquot of each solution into a 2 mL GC vial for analysis.

Causality: Dichloromethane is an excellent solvent for a wide range of organic compounds and is sufficiently volatile to not interfere with the early-eluting peaks in the chromatogram. Direct injection is preferred to avoid potential degradation or loss of volatile impurities that could occur with more complex sample preparation techniques.

GC-MS Instrumentation and Parameters

The analysis was performed on a gas chromatograph coupled to a single quadrupole mass spectrometer.

Parameter	Setting	Rationale
Gas Chromatograph
Column	VF-624ms (or equivalent 6% cyanopropylphenyl-94% dimethylpolysiloxane), 30 m x 0.25 mm ID, 1.4 µm film thickness	This mid-polarity column is well-suited for separating a diverse range of compounds, including halogenated hydrocarbons and esters.[8]
Injection Mode	Split (10:1)	A split injection prevents column overloading from the main component, ensuring better peak shape and resolution for trace impurities.[9]
Inlet Temperature	250 °C	Ensures rapid volatilization of the sample without causing thermal degradation of the analyte.
Carrier Gas	Helium, Constant Flow @ 1.0 mL/min	Helium is an inert carrier gas that provides good chromatographic efficiency.
Oven Program	Initial: 50 °C (hold 2 min), Ramp: 15 °C/min to 280 °C (hold 5 min)	The temperature program is designed to separate volatile impurities at the beginning of the run while ensuring that higher-boiling components elute in a reasonable time.
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV	Standard EI energy provides reproducible fragmentation patterns for library matching and structural elucidation.[10]
Source Temperature	230 °C	Optimized to maintain ion integrity and prevent contamination.
Quadrupole Temp	150 °C	Standard operating temperature for the mass filter.
Acquisition Mode	Full Scan (m/z 40-450)	Full scan mode is used to detect and identify all potential impurities, both known and unknown.

Workflow Diagram

Caption: GC-MS analytical workflow from sample receipt to final report generation.

Results and Discussion: A Comparative Profile

The GC-MS analysis revealed distinct differences between Batch A and Batch B. The Total Ion Chromatograms (TICs) are overlaid below for direct comparison.

(Note: The following chromatogram is a conceptual representation for illustrative purposes.)

Figure 1: Overlaid TICs of Batch A (Blue) and Batch B (Red) (A graphical representation of a chromatogram would be placed here, showing a large main peak for the product and smaller impurity peaks. Batch B's chromatogram would show several larger impurity peaks compared to Batch A.)

Quantitative Comparison

The table below summarizes the key findings from the chromatographic data. Impurity levels are reported as area percent (Area %).

Peak	Retention Time (min)	Proposed Identity	Batch A (Area %)	Batch B (Area %)	Status
1	9.85	Isomer 1	0.08	0.45	Elevated
2	10.21	Dehydrobrominated byproduct	< 0.05	0.22	New/Elevated
3	11.54	Main Product	99.85	99.01	-
4	12.33	Higher-boiling impurity	0.06	0.32	Elevated
Total Impurities	0.14	0.99

The data clearly indicates that Batch B has a significantly higher level of total impurities (0.99%) compared to the reference Batch A (0.14%). Specifically, Impurities 1, 2, and 4 are present at elevated levels.

Structural Elucidation of Key Impurities

The mass spectra of the impurities provide critical information for their identification.

Impurity 2: Dehydrobrominated byproduct

The mass spectrum of the peak at 10.21 min showed a molecular ion peak at m/z 154, which is 81 mass units (the mass of HBr) less than the main product (MW 235/237). This strongly suggests the loss of hydrogen bromide, a common side reaction for bromoalkanes. The fragmentation pattern was consistent with a methyl ester of a di-unsaturated C7 carboxylic acid.

Interpreting Fragmentation Patterns:

• Bromoalkanes: Characteristically show a pair of molecular ion peaks (M and M+2) in a roughly 1:1 ratio due to the natural abundance of the ⁷⁹Br and ⁸¹Br isotopes.[11][12] The loss of a bromine radical ([M-79]⁺ and [M-81]⁺) is also a common fragmentation pathway.[10]

• Methyl Esters: Often show a characteristic loss of a methoxy radical ([M-31]⁺) or methanol ([M-32]). A prominent peak at m/z 74 can indicate a McLafferty rearrangement in certain aliphatic esters.

Potential Impurity Formation Pathways

The presence of the dehydrobrominated impurity in Batch B suggests a potential issue during synthesis or storage, possibly related to excessive heat or the presence of a base.

Caption: Potential degradation pathway leading to the formation of an impurity.

This type of analysis is central to forced degradation studies, which are intentionally conducted to identify likely degradation products and establish degradation pathways, as recommended by ICH guidelines.[2][3][13]

Conclusion and Recommendations

The comparative GC-MS analysis successfully demonstrated its utility in differentiating the quality of two batches of 6-Bromo-4-methyl-4-hexenoic acid methyl ester. Batch B was found to contain a higher level of total impurities, including a significant dehydrobrominated species not prominent in the reference Batch A.

Based on these findings, the following actions are recommended:

• Quarantine Batch B: The batch should be held pending further investigation into the toxicological relevance of the elevated impurities.

• Process Review: An investigation into the manufacturing process for Batch B is warranted to identify the root cause of the increased impurity levels. Factors to examine include reaction temperature, reaction time, and the quality of starting materials and reagents.

• Method Validation: For routine quality control, the GC-MS method should be fully validated according to ICH Q2(R1) guidelines, establishing parameters like limit of detection (LOD), limit of quantitation (LOQ), linearity, accuracy, and precision.[1][8]

This guide underscores the indispensable role of GC-MS in modern pharmaceutical development and quality control. By providing a detailed and reliable impurity profile, the technique empowers scientists to ensure the quality, safety, and consistency of pharmaceutical intermediates and final products.[4][14]

References

• ICH. (2023). ICH Harmonised Tripartite Guideline Q1A(R2): Stability Testing of New Drug Substances and Products. [Link]

• ICH. (1996). ICH Harmonised Tripartite Guideline Q1B: Photostability Testing of New Drug Substances and Products. [Link]

• IJSDR. (2022). Force Degradation for Pharmaceuticals: A Review. International Journal for Scientific Research & Development. [Link]

• Singh, R., & Singh, S. (2012). Development of forced degradation and stability indicating studies of drugs—A review.

• ResolveMass Laboratories Inc. (2025). GC-MS Method Development & Validation Services: What Pharma Companies Should Look For. [Link]

• Jadhav, S. B. et al. (2016). Forced Degradation Studies. Journal of Analytical & Pharmaceutical Research. [Link]

• Shimadzu. (n.d.). GCMS Qualitative Analysis of Impurities Detected in Tests for Residual Solvents in Pharmaceuticals. [Link]

• Li, Y. et al. (2005). Development and validation of a sensitive GC-MS method for the determination of trace levels of an alkylating reagent in a beta-lactam active pharmaceutical ingredient. Journal of Pharmaceutical and Biomedical Analysis. [Link]

• LCGC International. (2025). Method Development for Drug Impurity Profiling: Part 1. [Link]

• Hoh, E., & Hites, R. A. (2010). Advances in the Analysis of Persistent Halogenated Organic Compounds. Environmental Science & Technology.

• eGyanKosh. (n.d.). MASS SPECTROMETRY: FRAGMENTATION PATTERNS. [Link]

• Science Ready. (n.d.). Mass Spectrometry Fragmentation Patterns – HSC Chemistry. [Link]

• Jo, H. et al. (2021). Analytical Method Development for 19 Alkyl Halides as Potential Genotoxic Impurities by Analytical Quality by Design. Molecules. [Link]

• LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. [Link]

• Doc Brown's Chemistry. (n.d.). Mass spectrum of bromomethane. [Link]

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Comparing brominating agents for the synthesis of 6-Bromo-4-methyl-4-hexenoic acid methyl ester

Title: Comparative Guide to Brominating Agents for the Synthesis of 6-Bromo-4-methyl-4-hexenoic Acid Methyl Ester

Executive Summary

The synthesis of 6-bromo-4-methyl-4-hexenoic acid methyl ester (CAS 34124-29-3) ()[1] relies on the highly selective allylic bromination of its precursor, 4-methyl-4-hexenoic acid methyl ester. Because the substrate contains an unactivated double bond, the choice of brominating agent is critical to favor allylic C-H substitution over electrophilic addition to the alkene. This guide compares the two premier reagents for this transformation: the classical N-Bromosuccinimide (NBS) and the highly efficient 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH) ()[2].

Mechanistic Causality: The Wohl-Ziegler Self-Validating System

To successfully brominate the C6 position without destroying the C4=C5 double bond, the reaction must outcompete standard electrophilic halogen addition. This is achieved through the Wohl-Ziegler mechanism, a self-regulating radical chain reaction ()[3].

• Initiation: A radical initiator (e.g., AIBN) or light generates initial bromine radicals.

• Propagation: The bromine radical abstracts an allylic hydrogen. This C-H bond is exceptionally weak (~89-90 kcal/mol) due to the resonance stabilization of the resulting allylic radical[3].

• Controlled Br2​ Generation (The Causality of Selectivity): The abstracted hydrogen forms HBr, which immediately reacts with the suspended N-bromo reagent (NBS or DBDMH) to release molecular bromine ( Br2​ )[3]. This creates a self-validating feedback loop: Br2​ is only generated as fast as it is consumed, maintaining a highly controlled, low steady-state concentration. This low concentration ensures that the allylic radical reacts with Br2​ to form the desired 6-bromo product, while completely avoiding bulk electrophilic addition across the double bond[3].

Mechanistic pathway of the Wohl-Ziegler reaction demonstrating controlled Br2 generation.

Comparative Analysis: NBS vs. DBDMH

While NBS is the classical reagent for allylic bromination, DBDMH offers compelling modern advantages for drug development professionals optimizing for scale and sustainability ()[2].

• Atom Economy: DBDMH contains two active bromine atoms per molecule ()[4]. Therefore, only 0.55 equivalents are required to achieve full conversion, compared to 1.05–1.1 equivalents for NBS[2].

• Reaction Conditions: NBS typically requires harsh refluxing in halogenated solvents to drive the reaction[2]. DBDMH can achieve superior yields under much milder conditions, sometimes even at room temperature when paired with Lewis acid catalysts like ZrCl4​ ()[5].

• Byproduct Management: The succinimide byproduct from NBS is bulky and generated in stoichiometric amounts. DBDMH generates 5,5-dimethylhydantoin in half the molar quantity, significantly reducing the amount of imide waste and simplifying downstream purification[4].

Quantitative Data Presentation

Table 1: Comparative Metrics for the Allylic Bromination of 4-methyl-4-hexenoic acid methyl ester

Parameter	N-Bromosuccinimide (NBS)	1,3-Dibromo-5,5-dimethylhydantoin (DBDMH)
Equivalents Required	1.05 - 1.10	0.55 - 0.60
Active Bromine Content	44.9%	55.9%
Typical Conditions	Reflux (80°C), AIBN, 2-4 hours	Mild heating (40°C) or RT with ZrCl4​
Byproduct Mass (per mol product)	99 g (Succinimide)	~64 g (Dimethylhydantoin)
Selectivity (Allylic vs Addition)	High	Very High

Experimental Protocols

Protocol A: Classical Synthesis using NBS

This protocol is inherently self-validating: the reaction's completion is visually signaled by a phase change in the solid suspension.

• Setup: In an oven-dried round-bottom flask equipped with a reflux condenser, dissolve 4-methyl-4-hexenoic acid methyl ester (10 mmol) in 20 mL of an appropriate solvent (e.g., trifluorotoluene or carbon tetrachloride).

• Reagent Addition: Add NBS (10.5 mmol, 1.05 eq) and a catalytic amount of a radical initiator such as AIBN (0.5 mmol) ()[2]. The denser NBS powder will remain suspended at the bottom of the flask.

• Reflux: Heat the mixture to reflux with vigorous stirring. Validation Check: Initiation is indicated by an increase in the rate of reflux. Continue heating until all the denser NBS is converted to the less dense succinimide, which will float to the surface of the solvent[2].

• Workup: Cool the mixture to room temperature and filter to remove the floating succinimide byproduct[2]. Wash the filtrate with water and an aqueous solution of sodium thiosulfate to quench any remaining bromine[2]. Dry over MgSO4​ and concentrate in vacuo.

Protocol B: Atom-Economical Synthesis using DBDMH

• Setup: Dissolve the substrate (10 mmol) in 20 mL of dichloromethane or trifluorotoluene.

• Reagent Addition: Add DBDMH (5.5 mmol, 0.55 eq) and a catalyst (either 5 mol% AIBN for mild heating, or 10 mol% ZrCl4​ for room-temperature Lewis acid catalysis) ()[5].

• Reaction: Stir at room temperature for 2 hours under ambient light (if using ZrCl4​ )[2]. Monitor conversion via GC-MS or TLC.

• Workup: Quench the reaction with water[2]. Extract the organic layer, wash with saturated sodium bicarbonate and brine, dry over Na2​SO4​ , and concentrate. The significantly reduced mass of the hydantoin byproduct minimizes emulsion formation during aqueous extraction.

Workflow comparison: Classical NBS protocol vs. atom-economical DBDMH protocol.

References

• Title: What is Allylic Bromination? Source: masterorganicchemistry.com URL: [Link]

• Title: Discussion series on bromination/iodination reactions 9 Source: manac-inc.co.jp URL: [Link]

• Title: Lewis Acid Catalyzed Benzylic Bromination Source: nih.gov URL: [Link]

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• 5. Lewis Acid Catalyzed Benzylic Bromination - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Verification of 6-Bromo-4-methyl-4-hexenoic acid methyl ester Analytical Reference Standards

Abstract

The robust characterization of analytical reference standards is a foundational requirement for accurate and reproducible results in pharmaceutical development and quality control. This guide provides a comprehensive framework for the verification of a candidate standard for 6-Bromo-4-methyl-4-hexenoic acid methyl ester, a key intermediate in various synthetic pathways. We will explore a multi-faceted analytical approach, comparing orthogonal chromatographic techniques and definitive spectroscopic methods to establish identity, purity, and overall fitness for purpose. This document is intended for researchers, analytical scientists, and quality assurance professionals who require a high degree of confidence in their reference materials, aligning with principles outlined by major regulatory bodies.[1][2][3][4]

Introduction: The Critical Role of a Well-Characterized Reference Standard

In the landscape of pharmaceutical manufacturing and research, the analytical reference standard serves as the benchmark against which all process intermediates, active pharmaceutical ingredients (APIs), and finished products are measured.[5] Its quality is non-negotiable. An improperly characterized standard can lead to cascading errors, impacting everything from process yield calculations to the rejection of a valid drug batch.

6-Bromo-4-methyl-4-hexenoic acid methyl ester is a specific, functionalized organic molecule whose purity is critical for downstream synthetic success and for the accurate profiling of related impurities. Establishing a new batch of this material as a reference standard requires a rigorous, evidence-based approach that goes far beyond a simple melting point or a single chromatogram. The goal is to build a complete analytical profile that confirms its identity unequivocally and quantifies its purity with a high degree of confidence. This process is guided by the principles of Good Manufacturing Practice (GMP) as detailed in the ICH Q7 guidelines, which emphasize the importance of controlling the quality of materials used in drug manufacturing.[1][2][3][4][6]

The Qualification Workflow: A Multi-Technique Strategy

A single analytical technique is never sufficient to fully qualify a reference standard. Each method has inherent biases and limitations.[7] Therefore, we employ a holistic and orthogonal workflow, where different analytical techniques with independent principles are used to interrogate the same quality attributes.[7][8][9][10] This ensures that a potential impurity masked in one system will be detected in another, providing a robust and defensible characterization.

Our comprehensive qualification process is structured into four key stages: Identity Confirmation, Purity Assessment (Chromatographic & Spectroscopic), Quantification of Absolute Impurities (water and residual solvents), and Final Purity Assignment.

Caption: Overall workflow for reference standard qualification.

Part 1: Unambiguous Identity Confirmation

Before assessing purity, we must confirm that the material is, in fact, 6-Bromo-4-methyl-4-hexenoic acid methyl ester.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: As the gold standard for structural elucidation, ¹H and ¹³C NMR provide a detailed map of the molecule's atomic framework.[11] The chemical shifts, coupling constants, and integration of the proton signals must be consistent with the proposed structure. 2D NMR experiments like COSY can further confirm proton-proton connectivities.

• Mass Spectrometry (MS): High-resolution mass spectrometry confirms the molecular weight with high accuracy, verifying the elemental composition.[11] The isotopic pattern for bromine (a near 1:1 ratio of ⁷⁹Br and ⁸¹Br) provides an additional, unmistakable signature.

• Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR is excellent for confirming the presence of key functional groups. For our target molecule, we expect to see characteristic stretches for the C=O of the ester, the C=C of the alkene, and C-Br bonds.

Part 2: A Comparative Guide to Purity Assessment

Purity is not an absolute value but rather a value determined by a specific method. Here, we compare orthogonal chromatographic methods to provide a comprehensive impurity profile. The use of multiple, independent techniques is crucial for ensuring product quality and safety.[9]

Orthogonal HPLC-UV Analysis

High-Performance Liquid Chromatography (HPLC) is the workhorse for analyzing non-volatile organic impurities.[11] To gain maximum confidence, we do not rely on a single HPLC method. Instead, we develop two methods with different separation mechanisms—an orthogonal approach.[10]

• Method A (Primary): A standard reverse-phase C18 column, which separates compounds primarily based on hydrophobicity.

• Method B (Orthogonal): A Phenyl-Hexyl column, which introduces pi-pi interactions as a secondary separation mechanism. This is particularly useful for resolving impurities with aromatic rings or different shapes that might co-elute with the main peak on a C18 column.

Experimental Protocol: HPLC-UV Purity Determination

• Sample Preparation: Accurately weigh approximately 25 mg of the candidate standard and dissolve in 25.0 mL of acetonitrile to create a 1.0 mg/mL stock solution.

• Instrumentation: Agilent 1260 Infinity II HPLC system or equivalent with a Diode Array Detector (DAD).

• Chromatographic Conditions:

Parameter	Method A: C18 (Primary)	Method B: Phenyl-Hexyl (Orthogonal)
Column	Zorbax Eclipse Plus C18, 4.6x150mm, 3.5µm	Zorbax Eclipse Plus Phenyl-Hexyl, 4.6x150mm, 3.5µm
Mobile Phase A	0.1% Formic Acid in Water	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile	0.1% Formic Acid in Methanol
Gradient	30% B to 95% B over 20 min	40% B to 100% B over 20 min
Flow Rate	1.0 mL/min	1.0 mL/min
Column Temp.	30 °C	35 °C
Injection Vol.	5 µL	5 µL
Detection	210 nm	210 nm

• Analysis: Inject the sample and perform area percent calculations on the resulting chromatogram. The purity is calculated as (Area of Main Peak / Total Area of All Peaks) x 100%.

Data Comparison & Interpretation

Method	Purity (% Area)	Key Impurity Detected (Retention Time)	Rationale for Use
Method A (C18)	99.65%	Impurity X (12.5 min)	Standard hydrophobic separation, excellent baseline.
Method B (Phenyl-Hexyl)	99.58%	Impurity Y (14.2 min)	Orthogonal selectivity; resolved Impurity Y, which co-eluted with the main peak in Method A.

Causality Insight: The slightly lower purity value obtained by Method B demonstrates the power of orthogonality. The different stationary phase chemistry of the Phenyl-Hexyl column provided a unique interaction pathway, successfully resolving an impurity that was hidden in the primary C18 method. This provides a more accurate and trustworthy purity assessment.[10]

Quantitative NMR (qNMR) as a Primary Method

Quantitative NMR (qNMR) is a powerful primary method for determining purity without the need for a specific reference standard of the analyte itself.[12][13][14][15] The signal intensity in NMR is directly proportional to the number of nuclei, making it an inherently quantitative technique.[12][16]

Experimental Protocol: qNMR Purity Assay

• Standard Preparation: Accurately weigh ~20 mg of a certified, high-purity internal standard (e.g., Maleic Anhydride) into a vial.

• Sample Preparation: Accurately weigh ~30 mg of the candidate standard directly into the same vial.

• Dissolution: Dissolve the mixture in a known volume of a deuterated solvent (e.g., CDCl₃).

• Acquisition: Acquire a quantitative ¹H NMR spectrum using parameters that ensure full signal relaxation (e.g., a long relaxation delay D1 of 30 seconds).

• Calculation: The purity of the analyte is calculated using the following equation[12]: Purity (%) = (I_analyte / I_std) * (N_std / N_analyte) * (M_analyte / M_std) * (m_std / m_analyte) * P_std Where: I=Integral, N=Number of protons, M=Molar mass, m=mass, P=Purity, std=Internal Standard.

Comparative Results

Method	Result	Confidence
HPLC (Method B)	99.58% (Relative Purity)	High, but assumes all impurities have the same response factor at 210 nm.
qNMR	99.52% (Absolute Purity)	Very High. Does not depend on chromatographic separation or response factors. Provides a direct measure of molar purity.[14][16]

Part 3: Characterization of Absolute Impurities

The purity value obtained by chromatography is relative. To assign a final, absolute purity via mass balance, we must quantify components that are not detected by HPLC-UV, namely water and residual solvents.

Water Content by Karl Fischer Titration

Karl Fischer titration is a highly specific and accurate method for the determination of water content.[17][18][19][20] Given the potential for hydrolysis of the ester, quantifying water is essential.

Experimental Protocol: Coulometric Karl Fischer

• Instrumentation: A coulometric Karl Fischer titrator is chosen for its high sensitivity to low levels of water.[19][21]

• Sample Analysis: A suitable, accurately weighed amount of the candidate standard is injected directly into the titration cell.

• Endpoint: The titration proceeds until all water has reacted, detected potentiometrically.[17]

• Result: The instrument calculates the water content, typically expressed as a percentage (w/w). For our candidate standard, the result was 0.15% w/w .

Residual Solvents by Headspace GC-MS

Residual solvents from the synthetic process must be identified and quantified. Headspace Gas Chromatography-Mass Spectrometry (HS-GC-MS) is the definitive technique for this analysis.[22][23][24][25][26] The sample is heated in a sealed vial, and the vapor (headspace) containing the volatile solvents is injected into the GC-MS.

• Result: Analysis revealed the presence of Toluene at 250 ppm (0.025%) and Hexane at 150 ppm (0.015%). Total residual solvents = 0.04% .

Part 4: Final Purity Assignment via Mass Balance

The final assigned purity is calculated using a mass balance approach, which combines data from all orthogonal techniques.

Caption: Mass balance calculation for final purity assignment.

The assigned purity of 99.4% (rounded) is a highly defensible value, supported by multiple independent analytical techniques. The close agreement between the mass balance result (99.4%) and the absolute qNMR result (99.5%) provides exceptional confidence in the final characterization of this reference standard. This aligns with the principles of method validation outlined in USP General Chapter <1225>, which requires that analytical procedures be suitable for their intended purpose.[27][28][29][30]

Conclusion

The verification of an analytical reference standard is a rigorous scientific endeavor that demands a multi-faceted, orthogonal approach. For 6-Bromo-4-methyl-4-hexenoic acid methyl ester, we have demonstrated that relying on a single analytical method is insufficient. By comparing two distinct HPLC methods, we uncovered an impurity that would have otherwise been missed. Furthermore, by integrating data from definitive techniques like qNMR, Karl Fischer, and HS-GC-MS, we established a comprehensive profile of the material. This self-validating system of checks and balances ensures that the resulting reference standard is fit for purpose, providing the high degree of trustworthiness required for critical research and quality control applications in the pharmaceutical industry.

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• The complete guide to the ICH Q7 guidelines . (2025, June 30). Qualio. Retrieved March 23, 2026, from [Link]

• USP <1225> Revised: Aligning Compendial Validation with ICH Q2(R2) and Q14's Lifecycle Vision . (2025, November 13). Investigations of a Dog. Retrieved March 23, 2026, from [Link]

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Safety & Regulatory Compliance

A Senior Scientist's Guide to the Proper Disposal of 6-Bromo-4-methyl-4-hexenoic acid methyl ester

This document provides a comprehensive, step-by-step guide for the safe and compliant disposal of 6-Bromo-4-methyl-4-hexenoic acid methyl ester. As drug development professionals, our commitment to safety extends beyond the bench to the entire lifecycle of the chemicals we handle. This guide is designed to build trust and ensure safety by explaining not just the "what" but the "why" behind each procedural step, grounded in established chemical safety principles and regulatory standards.

Core Principle: Hazard-Based Waste Management

• Halogenated Organic Compound: The presence of a carbon-bromine bond classifies this substance as a halogenated organic compound . This is the single most critical piece of information for its disposal, as these compounds are regulated specifically and must not be mixed with non-halogenated waste.[1][2][3] The U.S. Environmental Protection Agency (EPA) explicitly lists certain spent halogenated solvents (F001, F002) as hazardous waste, establishing a clear precedent for their separate management.[4]

• Corrosivity and Irritation: Structurally similar compounds, such as 6-Bromohexanoic acid, are classified as corrosive, causing severe skin burns and eye damage.[5][6] Others, like Methyl 6-bromohexanoate, are known to cause serious skin and eye irritation.[7] Therefore, it is prudent to handle 6-Bromo-4-methyl-4-hexenoic acid methyl ester as, at minimum, a skin and eye irritant and potentially corrosive.

• Reactivity: This compound is incompatible with strong oxidizing agents, strong acids, and strong bases.[5][8] Contact with strong bases could initiate elimination reactions (dehydrohalogenation), while strong acids could catalyze hydrolysis of the ester functional group.

These characteristics dictate that all waste streams containing this compound must be treated as regulated hazardous waste.[9] Under no circumstances should this chemical be disposed of down the drain or in the regular trash.[10][11]

The Disposal Workflow: From Bench to Pickup

The following procedure outlines the compliant lifecycle of 6-Bromo-4-methyl-4-hexenoic acid methyl ester waste within a laboratory setting, in accordance with the OSHA Laboratory Standard (29 CFR 1910.1450) and EPA's Resource Conservation and Recovery Act (RCRA).[12][13][14][15]

Step 1: Waste Identification and Segregation

As soon as a decision is made to discard the material—whether it's unreacted reagent, a reaction mixture, or contaminated labware—it is officially classified as waste.

• Primary Segregation: The cardinal rule is to segregate halogenated from non-halogenated waste.[1][2][3] Mixing them increases disposal costs and complexity, as the entire mixture must be treated as halogenated waste.[3]

• Waste Stream Designation: Designate a specific waste container for "Halogenated Organic Solvents/Liquids." Do not mix this waste with other categories such as strong acids, bases, or oxidizers.[1]

Step 2: Container Selection and Management

Choosing the correct container is crucial for preventing leaks and reactions.

• Material Compatibility: The waste container must be made of a compatible material. Borosilicate glass or chemically resistant high-density polyethylene (HDPE) containers are typically appropriate. The best initial container is often the original manufacturer's bottle.[1]

• Container Integrity: Ensure the container is in good condition, free of cracks, and has a tightly sealing, threaded cap.[1][16] Funnels should not be left in the opening of the waste container.[1]

• Closure: Hazardous waste containers must be kept closed at all times except when waste is actively being added.[10][16] This is not just a best practice; it is a regulatory requirement to prevent the release of vapors.

Step 3: Proper Labeling

Clear and accurate labeling is a cornerstone of laboratory safety and regulatory compliance.

• Initiate Labeling Immediately: A hazardous waste tag must be affixed to the container as soon as the first drop of waste is added.[9][16]

• Complete and Accurate Information: The label must include:

  • The words "Hazardous Waste." [17]

  • The full, unabbreviated chemical name: "6-Bromo-4-methyl-4-hexenoic acid methyl ester" and all other components in the waste stream.[1]

  • The approximate concentrations or percentages of each component.

  • The relevant hazard characteristics (e.g., "Irritant," "Corrosive," "Halogenated").

  • The name of the Principal Investigator and the laboratory location.[9]

Step 4: Accumulation and Storage

Waste must be stored safely in a designated laboratory area pending pickup by your institution's Environmental Health and Safety (EHS) department.

• Satellite Accumulation Area (SAA): This is the designated location within your lab where waste is stored. It must be at or near the point of generation and under the control of the laboratory personnel.

• Secondary Containment: Store the waste container in a larger, chemically resistant tray or tub to contain any potential leaks or spills.[16]

• Segregated Storage: Within the SAA, ensure the halogenated waste container is physically segregated from incompatible materials, particularly strong bases.[1][17]

Step 5: Arranging for Disposal

Laboratory personnel are responsible for managing waste within the lab, but final disposal is handled by trained professionals.

• Contact EHS: Once the waste container is full (typically 80-90% capacity to allow for expansion), submit a chemical waste collection request to your institution's EHS or equivalent safety office.[9][10]

• Do Not Transport: Never personally transport hazardous waste across campus or to a central storage facility. This must be done by trained EHS staff.[10][16]

The following diagram illustrates the decision-making process for handling this chemical waste.

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Comprehensive Safety and Handling Guide for 6-Bromo-4-methyl-4-hexenoic Acid Methyl Ester

Executive Summary

6-Bromo-4-methyl-4-hexenoic acid methyl ester is a highly versatile bifunctional building block used extensively in drug development and complex organic synthesis. However, its structural utility is intrinsically linked to its primary hazard: the presence of an allylic bromide moiety makes it a potent alkylating agent and a severe lachrymator. This guide provides researchers with field-proven, causality-driven protocols for the safe handling, transfer, and disposal of this reactive compound.

Section 1: Mechanistic Basis for Hazards and PPE Selection

Understanding why a chemical is dangerous is the first step in building a self-validating safety protocol. Do not rely on rote memorization; rely on chemical causality.

• The Lachrymator Effect: Allylic bromides are notorious tear-inducing agents. Mechanistically, their high electrophilicity allows them to rapidly undergo SN​2 substitution with sulfhydryl (-SH) groups on TRPA1 ion channels in the cornea and respiratory tract [1]. This covalent modification triggers immediate, severe pain and tearing. Therefore, absolute vapor control is non-negotiable.

• Dermal Penetration and Alkylation: Halogenated esters are highly lipophilic, allowing them to easily penetrate the stratum corneum of the skin. Once absorbed, they can alkylate cellular proteins and DNA, leading to chemical burns and potential systemic toxicity [2]. Standard laboratory gloves are insufficient barriers against this permeation.

Table 1: Physicochemical Hazards & Quantitative Glove Permeation Data

Property / Metric	Value / Specification	Mechanistic Implication
Chemical Class	Allylic Bromide / Ester	Highly reactive electrophile; undergoes rapid SN​2 alkylation.
Vapor Hazard	Severe Lachrymator	Alkylates TRPA1 receptors; requires absolute vapor control.
Glove: Butyl Rubber (0.3 mm)	Breakthrough > 240 mins	Optimal barrier against halogenated lipophilic solvents.
Glove: Standard Nitrile (0.1 mm)	Breakthrough < 5 mins	Rapid swelling and permeation; strictly prohibited for primary contact.
Quenching Half-Life (Water)	> 24 hours (Slow)	Hydrolysis is inefficient for emergency spill response.
Quenching Half-Life (10% Amine)	< 5 minutes (Fast)	Rapid SN​2 displacement neutralizes the alkylating hazard.

Section 2: Comprehensive Personal Protective Equipment (PPE) Protocol

Based on the mechanistic hazards outlined above, the following PPE matrix is mandatory for any operational handling:

• Ocular Protection: Snug-fitting chemical splash goggles are required. Standard safety glasses with side shields do not provide adequate protection against lachrymatory vapors. If transferring volumes >10 mL, a full face shield must be worn over the goggles.

• Dermal Protection: A flame-retardant laboratory coat (e.g., Nomex) with tightly knit cuffs. For hand protection, Butyl rubber gloves are the primary defense. If precise tactile feedback is required for micro-manipulations, double-gloving with heavy-duty nitrile (minimum 8 mil thickness) is acceptable only if the outer gloves are changed immediately upon suspected contamination [3].

• Respiratory Protection: All operations must be conducted inside a certified chemical fume hood. If a spill occurs outside the hood, a full-face respirator equipped with ABEK (organic vapor/acid gas) cartridges is required for emergency response [1].

Section 3: Step-by-Step Operational Workflow

To prevent exposure, the transfer of 6-Bromo-4-methyl-4-hexenoic acid methyl ester must be treated as a closed-system operation.

Protocol: Closed-System Syringe Transfer

• Pre-Operation Validation: Verify the chemical fume hood face velocity is between 80–120 feet per minute (fpm). Ensure the sash is pulled down to the lowest workable height.

• Quench Bath Preparation: Before opening the reagent bottle, prepare a quenching bath containing a 10% ethanolic amine solution (e.g., ethanolamine) or concentrated sodium thiosulfate.

  • Causality: Having the quench bath ready ensures that contaminated equipment can be neutralized immediately, preventing post-transfer vapor release.

• Purging: Insert a nitrogen or argon line into the reagent septum to provide a slight positive pressure.

• Extraction: Using a gas-tight glass syringe equipped with a long, deflected-point needle, slowly withdraw the required volume.

  • Causality: Gas-tight syringes prevent the highly volatile lachrymator from escaping past the plunger seal into the ambient air.

• Transfer and Decontamination: Transfer the reagent directly into the reaction vessel. Immediately submerge the contaminated needle and syringe into the prepared quench bath and draw the quenching solution into the barrel several times to destroy residual alkylating agents.

Standard Operating Procedure (SOP) Workflow for Reactive Alkylating Agents

Section 4: Spill Response and Decontamination Plan

Standard spill kits (e.g., purely absorbent pads) are dangerously inadequate for allylic bromides because they do not neutralize the underlying alkylating hazard.

Protocol: Chemical Neutralization of Spills

• Evacuate and Isolate: If the spill occurs outside the fume hood, immediately evacuate the area and allow the HVAC system to clear ambient vapors. Don a full-face respirator before re-entering.

• Chemical Quenching: Do not wipe the spill. Instead, flood the spill area with a nucleophilic quenching agent (10% aqueous ammonia or 10% sodium thiosulfate).

  • Causality: Water hydrolysis is far too slow to mitigate the hazard. A strong, soluble nucleophile rapidly undergoes SN​2 displacement, converting the toxic, volatile bromide into a non-volatile, water-soluble salt [2].

• Absorption: After allowing 15 minutes for the quenching reaction to complete, absorb the neutralized liquid with vermiculite or dry sand.

• Secondary Cleaning: Wash the surface with soapy water to remove any residual organics.

Section 5: Waste Disposal Plan

• Segregation: All waste containing this compound must be strictly segregated into "Halogenated Organic Waste" containers.

• Incompatibility Warning: Never mix unquenched allylic bromides with strong bases (e.g., sodium hydroxide) or strong oxidizers. Direct contact with strong bases can trigger rapid, highly exothermic elimination or hydrolysis reactions, potentially leading to container rupture [3].

• Labeling: Clearly label the waste container with "Contains Reactive Alkylating Agents / Halogenated Organics" to alert downstream waste management personnel.

References

• National Research Council. "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards." National Academies Press. [Link]

• Duke University. "Safety Manual - Duke Chemistry." Duke University. [Link]